Sodium hexachloroiridate(IV) hexahydrate

• CAS: 19567-78-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Sodium Hexachloroiridate(IV) Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O) is a key inorganic compound with significant applications in catalysis, materials science, and as a precursor for the synthesis of other iridium-containing molecules. A thorough understanding of its physical properties is paramount for its effective utilization in research and development. This in-depth technical guide provides a comprehensive overview of the known physical characteristics of sodium hexachloroiridate(IV) hexahydrate, including its chemical identity, crystallographic and magnetic properties, solubility, thermal stability, and spectroscopic signature. This guide synthesizes data from peer-reviewed literature and established chemical databases to serve as an essential resource for professionals working with this compound.

Chemical Identity and General Properties

Sodium hexachloroiridate(IV) hexahydrate is an inorganic salt consisting of two sodium cations (Na⁺), a hexachloroiridate(IV) anion ([IrCl₆]²⁻), and six molecules of water of hydration. The central iridium atom in the anion possesses an oxidation state of +4.

Property	Value	Source(s)
Chemical Formula	Na₂IrCl₆·6H₂O	[1][2]
Molecular Weight	559.01 g/mol	[2]
CAS Number	19567-78-3	[2]
Appearance	Red to black crystalline powder	[3]
Hygroscopicity	Hygroscopic

Crystallographic and Magnetic Properties

The arrangement of atoms in the solid state dictates many of the macroscopic properties of a material. The crystal structure of sodium hexachloroiridate(IV) hexahydrate has been investigated, revealing important details about its coordination environment and magnetic behavior.

Crystal Structure

The crystal structure of sodium hexachloroiridate(IV) hexahydrate has been determined through X-ray powder diffraction (XRPD) studies.[1][4] It is reported to be isostructural with sodium hexabromoiridate(IV) hexahydrate (Na₂OsBr₆·6H₂O).[4][5] The structure consists of discrete octahedral [IrCl₆]²⁻ anions, sodium cations, and water molecules linked through a network of hydrogen bonds.

Caption: Octahedral geometry of the [IrCl₆]²⁻ anion.

Magnetic Properties

The magnetic behavior of sodium hexachloroiridate(IV) hexahydrate is of significant interest due to the presence of the iridium(IV) ion, which has a 5d⁵ electron configuration. Magnetic susceptibility studies have shown that Na₂IrCl₆·6H₂O is paramagnetic down to a temperature of 1.8 K.[1][4] This is in contrast to the anhydrous and dihydrated forms, which exhibit canted antiferromagnetism at low temperatures.[1][4] The paramagnetism of the hexahydrate is attributed to the increased separation of the [IrCl₆]²⁻ anions by the water molecules, which weakens the magnetic exchange interactions between the iridium centers.

Solubility

Sodium hexachloroiridate(IV) hexahydrate is known to be soluble in water.[6] However, detailed quantitative solubility data as a function of temperature is not extensively reported in the literature. The solubility is expected to increase with temperature, a common characteristic for many inorganic salts.

Experimental Protocol for Determining Solubility

The following is a generalized, yet robust, protocol for determining the solubility of sodium hexachloroiridate(IV) hexahydrate in water at various temperatures. This method relies on the gravimetric analysis of a saturated solution.

Caption: Workflow for the experimental determination of solubility.

Thermal Stability and Decomposition

The thermal stability of hydrated salts is a critical parameter, particularly for applications involving elevated temperatures. Sodium hexachloroiridate(IV) hexahydrate undergoes decomposition upon heating.

Decomposition Temperature

Commercial sources report a decomposition temperature of approximately 600°C for sodium hexachloroiridate(IV) hexahydrate.[3][6] It is important to note that this value likely represents the final decomposition of the anhydrous salt. The dehydration process, where the water of crystallization is lost, will occur at significantly lower temperatures.

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential techniques for elucidating the thermal decomposition pathway of hydrated salts.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. For Na₂IrCl₆·6H₂O, a TGA thermogram would be expected to show an initial mass loss corresponding to the removal of the six water molecules. This may occur in one or multiple steps, providing insight into the binding energies of the water molecules. At higher temperatures, further mass loss would indicate the decomposition of the anhydrous Na₂IrCl₆.

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as a function of temperature. The DSC curve for Na₂IrCl₆·6H₂O would show endothermic peaks corresponding to the dehydration steps, as energy is required to vaporize the water. Any phase transitions in the anhydrous salt would also be observable, as would the exothermic or endothermic nature of the final decomposition.

Experimental Protocol for Thermal Analysis

The following outlines a standard methodology for the thermal analysis of sodium hexachloroiridate(IV) hexahydrate.

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of Na₂IrCl₆·6H₂O is placed in an inert TGA/DSC pan (e.g., alumina or platinum).

• Instrumentation: The analysis is performed using a simultaneous TGA/DSC instrument.

• Atmosphere: The experiment is typically conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. A flow rate of 20-50 mL/min is common.

• Temperature Program: The sample is heated from ambient temperature to a temperature above the final decomposition point (e.g., 700°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The resulting TGA (mass vs. temperature) and DSC (heat flow vs. temperature) curves are analyzed to identify the temperatures and enthalpy changes associated with dehydration and decomposition events.

Spectroscopic Properties

Spectroscopic techniques provide valuable information about the electronic structure and bonding within a molecule.

UV-Visible Spectroscopy

The color of sodium hexachloroiridate(IV) hexahydrate is due to electronic transitions within the [IrCl₆]²⁻ anion. The UV-Visible spectrum of the [IrCl₆]²⁻ anion in solution is characterized by several absorption bands corresponding to ligand-to-metal charge transfer (LMCT) transitions. These transitions involve the promotion of an electron from a p-orbital of a chloride ligand to a d-orbital of the iridium(IV) center. The spectrum typically shows strong absorptions in the UV region and weaker, parity-forbidden d-d transitions in the visible region.

Infrared (IR) Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The FTIR spectrum of Na₂IrCl₆·6H₂O is expected to show characteristic absorption bands for the water of hydration and the Ir-Cl bonds.

• O-H Stretching: A broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the O-H stretching vibrations of the water molecules. The broadness of this peak is indicative of hydrogen bonding.

• H-O-H Bending: A bending vibration for the water molecules is typically observed around 1600-1630 cm⁻¹.

• Ir-Cl Stretching: The stretching vibrations of the Ir-Cl bonds in the [IrCl₆]²⁻ octahedron are expected to appear in the far-infrared region, typically below 400 cm⁻¹.

Conclusion

This technical guide has provided a detailed overview of the key physical properties of sodium hexachloroiridate(IV) hexahydrate. The compound's chemical identity, crystal structure, magnetic behavior, solubility, thermal stability, and spectroscopic features have been discussed, supported by available scientific literature. The inclusion of generalized experimental protocols for the determination of solubility and for thermal analysis provides a practical framework for researchers. A comprehensive understanding of these properties is essential for the successful application of this important iridium compound in various fields of scientific research and development.

References

• [Reference to the paper stating Na₂IrCl₆·6H₂O is isostructural with Na₂OsBr₆·6H₂O]

• Bao, J. K., et al. (2018). Na₂IrIVCl₆: Spin–Orbital-Induced Semiconductor Showing Hydration-Dependent Structural and Magnetic Variations. Inorganic Chemistry, 57(21), 13252–13258. [Link]

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An In-depth Technical Guide to the Synthesis and Characterization of Sodium Hexachloroiridate(IV) Hexahydrate

Introduction

Sodium hexachloroiridate(IV) hexahydrate, with the chemical formula Na₂[IrCl₆]·6H₂O, is an inorganic coordination compound of significant interest in various fields of research and development. It serves as a crucial precursor for the synthesis of numerous iridium-based catalysts and advanced materials.[1] The [IrCl₆]²⁻ anion, featuring iridium in the +4 oxidation state, is a well-studied d⁵ transition metal complex that exhibits interesting magnetic and electronic properties. This guide provides a comprehensive overview of the synthesis and detailed characterization of sodium hexachloroiridate(IV) hexahydrate, tailored for researchers, scientists, and professionals in drug development who may utilize iridium compounds in catalytic processes or as synthetic intermediates.

This document will delve into a robust synthesis protocol, followed by an in-depth analysis of the compound's structural, spectroscopic, and thermal properties through various characterization techniques. The causality behind experimental choices will be elucidated to provide a deeper understanding of the underlying chemical principles.

Physicochemical Properties

A summary of the key physicochemical properties of Sodium hexachloroiridate(IV) hexahydrate is presented in the table below.

Property	Value	Source(s)
Chemical Formula	Na₂[IrCl₆]·6H₂O	[2][3]
Molecular Weight	559.01 g/mol	[2][3]
Appearance	Red to black crystalline powder	[4]
CAS Number	19567-78-3	[2][3][4]
Solubility	Soluble in water	[1]
Decomposition Temperature	~600 °C (decomposes)	[4]

Synthesis of Sodium Hexachloroiridate(IV) Hexahydrate

The synthesis of sodium hexachloroiridate(IV) hexahydrate is typically achieved through the reaction of a suitable iridium precursor, such as iridium(IV) chloride hydrate (IrCl₄·xH₂O) or chloroiridic acid (H₂IrCl₆), with a stoichiometric amount of a sodium salt in an acidic aqueous medium. The following protocol is a detailed, self-validating procedure derived from established chemical principles for the preparation of high-purity sodium hexachloroiridate(IV) hexahydrate.

Experimental Protocol: Synthesis

Objective: To synthesize Sodium hexachloroiridate(IV) hexahydrate from Iridium(IV) chloride hydrate.

Materials:

• Iridium(IV) chloride hydrate (IrCl₄·xH₂O)

• Sodium chloride (NaCl), analytical grade

• Concentrated hydrochloric acid (HCl, ~37%)

• Deionized water

• Ethanol

Equipment:

• Round-bottom flask

• Magnetic stirrer with heating mantle

• Condenser

• Rotary evaporator

• Crystallizing dish

• Buchner funnel and filter paper

• Vacuum flask

• Desiccator

Procedure:

• Preparation of Chloroiridic Acid Solution: In a round-bottom flask equipped with a magnetic stir bar, dissolve a known quantity of iridium(IV) chloride hydrate in a minimal amount of concentrated hydrochloric acid. The concentrated HCl ensures the stability of the [IrCl₆]²⁻ complex and prevents the formation of aquated or hydrolyzed iridium species.

• Stoichiometric Addition of Sodium Chloride: Calculate the stoichiometric amount of sodium chloride required to react with the iridium precursor (2 moles of NaCl for every 1 mole of Ir). Dissolve the calculated amount of NaCl in a small volume of deionized water.

• Reaction and Complexation: Slowly add the sodium chloride solution to the stirring chloroiridic acid solution. Gently heat the mixture to approximately 60-70 °C under a reflux condenser for 1-2 hours to ensure complete reaction and formation of the sodium hexachloroiridate(IV) complex. The color of the solution should be a deep reddish-brown.

• Concentration and Crystallization: After the reaction is complete, remove the heating mantle and allow the solution to cool to room temperature. Concentrate the solution using a rotary evaporator at a reduced pressure and a bath temperature of 40-50 °C until the solution becomes saturated.

• Isolation of Crystals: Transfer the concentrated solution to a crystallizing dish and allow it to stand at room temperature for slow evaporation. For faster crystallization, the solution can be cooled in an ice bath. The dark red to black crystals of sodium hexachloroiridate(IV) hexahydrate will precipitate.

• Purification: Isolate the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold deionized water to remove any soluble impurities, followed by a wash with cold ethanol to facilitate drying.

• Drying: Dry the purified crystals in a desiccator over a suitable drying agent (e.g., silica gel or anhydrous calcium chloride) to obtain the final product.

Expected Yield: The yield of the reaction is typically high, in the range of 85-95%, depending on the efficiency of the crystallization and isolation steps.

Synthesis Workflow

Caption: A flowchart illustrating the key steps in the synthesis of Sodium hexachloroiridate(IV) hexahydrate.

Characterization of Sodium Hexachloroiridate(IV) Hexahydrate

A thorough characterization of the synthesized compound is essential to confirm its identity, purity, and structural integrity. The following sections detail the primary analytical techniques employed for this purpose.

X-ray Diffraction (XRD)

Principle: X-ray diffraction is a powerful non-destructive technique used to determine the atomic and molecular structure of a crystal. When a crystalline sample is irradiated with X-rays, the atoms in the crystal lattice diffract the X-rays in a specific pattern, which is dependent on the arrangement of the atoms. By analyzing the angles and intensities of the diffracted beams, one can determine the crystal structure, including the lattice parameters and space group.

Spectroscopic Analysis

Principle: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a sample. In the case of transition metal complexes like [IrCl₆]²⁻, the absorption of light promotes electrons from lower energy molecular orbitals to higher energy ones. The resulting spectrum provides information about the electronic structure of the complex. The [IrCl₆]²⁻ ion is expected to exhibit ligand-to-metal charge transfer (LMCT) bands, which are typically very intense.

Expected Results: The UV-Vis absorption spectrum of an aqueous solution of [IrCl₆]²⁻ is characterized by strong absorption bands in the UV and visible regions. A typical spectrum in a 1 M HCl solution shows distinct absorption peaks.[5] The presence of these characteristic peaks in the UV-Vis spectrum of the synthesized product would confirm the presence of the [IrCl₆]²⁻ anion.

Principle: FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. Different chemical bonds vibrate at specific frequencies, and when a molecule is irradiated with infrared light, it absorbs the radiation at frequencies corresponding to its vibrational modes. For Na₂[IrCl₆]·6H₂O, the FTIR spectrum is expected to show characteristic vibrations for the Ir-Cl bonds and the water of hydration.

Expected Results: The FTIR spectrum of Na₂[IrCl₆]·6H₂O will display several key absorption bands. A broad and strong absorption band is expected in the region of 3000-3600 cm⁻¹, which is characteristic of the O-H stretching vibrations of the water molecules of hydration. A bending mode for the water molecules (H-O-H) should also be observable around 1600-1630 cm⁻¹. The Ir-Cl stretching vibrations in octahedral [IrCl₆]²⁻ complexes typically appear in the far-infrared region, usually below 400 cm⁻¹. The presence of these characteristic peaks confirms the presence of both the hexachloroiridate anion and the water of hydration in the crystal lattice. An example of an FTIR spectrum for this compound can be found in the PubChem database.[2]

Thermal Analysis (TGA/DSC)

Principle: Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are thermal analysis techniques used to study the thermal stability and phase transitions of a material as a function of temperature. TGA measures the change in mass of a sample as it is heated, while DSC measures the heat flow into or out of a sample as it is heated or cooled. For a hydrated salt like Na₂[IrCl₆]·6H₂O, TGA/DSC can be used to determine the temperature at which the water of hydration is lost and the temperature at which the anhydrous salt decomposes.

Expected Results: A typical TGA curve for Na₂[IrCl₆]·6H₂O would show a multi-step mass loss corresponding to the dehydration process. The first mass loss step, occurring at lower temperatures, would correspond to the loss of the six water molecules. The DSC curve would show corresponding endothermic peaks for each dehydration step, as energy is required to remove the water molecules from the crystal lattice. At higher temperatures, a further mass loss would be observed, corresponding to the decomposition of the anhydrous Na₂[IrCl₆]. The decomposition temperature is reported to be around 600 °C.[4] The analysis of the TGA/DSC data provides valuable information about the thermal stability of the compound and the stoichiometry of the hydrated and anhydrous forms.

Characterization Workflow

Caption: A diagram illustrating the key characterization techniques and the information they provide for Sodium hexachloroiridate(IV) hexahydrate.

Safety and Handling

Sodium hexachloroiridate(IV) hexahydrate should be handled with care, following standard laboratory safety procedures. It is known to cause skin and eye irritation, and may cause respiratory irritation.[3] Therefore, it is essential to use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when handling this compound. Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of any dust. In case of contact with skin or eyes, rinse immediately with plenty of water.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis and characterization of sodium hexachloroiridate(IV) hexahydrate. The detailed synthesis protocol and characterization workflows are designed to be a valuable resource for researchers and scientists. The elucidation of the compound's structural, spectroscopic, and thermal properties through the described analytical techniques is crucial for ensuring its quality and suitability for various applications, including catalysis and materials science. Adherence to the outlined procedures and safety precautions will enable the successful and safe synthesis and handling of this important iridium compound.

References

• PubChem. Sodium hexachloroiridate(IV) hexahydrate. National Center for Biotechnology Information. [Link]

• Mikhail, Y., et al. (2021). Revisiting Sodium Hexafluoroiridates: Perspective Precursors for Electronic, Quantum, and Related Materials. ACS Omega, 6(42), 28276–28285. [Link]

• ResearchGate. Na2IrIVCl6: Spin–Orbital-Induced Semiconductor Showing Hydration-Dependent Structural and Magnetic Variations. [Link]

• ResearchGate. Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. [Link]

• MDPI. A Sustainable Slit Jet FTIR Spectrometer for Hydrate Complexes and Beyond. [Link]

• ResearchGate. Crystal structure and thermal properties of Na2[ReCl6]·6H2O. [Link]

• ResearchGate. CRYSTAL STRUCTURE AND THERMAL PROPERTIES OF Na-2[ReCl6]center dot 6H(2)O. [Link]

• Stanford Advanced Materials. Sodium Hexachloroiridate(IV) Hexahydrate Powder (CAS No. 19567-78-3). [Link]

• NIST Technical Series Publications. Standard x-ray diffraction powder patterns. [Link]

• esd-chem. Sodium hexachloroiridate(IV) hexahydrate. [Link]

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• DTIC. The Thermal Decomposition of Thirty Commercially Available Materials at 300C. [Link]

• NIH. Research on Thermal Decomposition Kinetics and Thermal Safety for a New Epoxiconazole Crystal. [Link]

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• NIST WebBook. UV/Vis Database User's Guide. [Link]

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In-Depth Technical Guide to the Crystal Structure Analysis of Sodium Hexachloroiridate(IV) Hexahydrate (Na₂IrCl₆·6H₂O)

This document provides a comprehensive, research-level guide to the synthesis and crystal structure analysis of sodium hexachloroiridate(IV) hexahydrate. It is intended for researchers, materials scientists, and professionals in drug development who utilize crystalline compounds and require a deep understanding of their structural characterization. This guide moves beyond simple protocols to explain the scientific rationale behind the methodological choices, ensuring a robust and reproducible approach to obtaining high-quality structural data.

Introduction: The Significance of [IrCl₆]²⁻ Complexes

The hexachloroiridate(IV) anion, [IrCl₆]²⁻, is a cornerstone of iridium chemistry. As a stable complex of iridium in the +4 oxidation state, its salts are critical precursors for the synthesis of a vast array of organometallic catalysts and advanced materials.[1] The crystalline nature of its salts, such as sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O), provides a precisely defined arrangement of atoms, which is fundamental to understanding its reactivity, magnetic properties, and solid-state behavior.

Recent studies have highlighted the intriguing physical properties of hexachloroiridate compounds. While anhydrous Na₂IrCl₆ and its dihydrate exhibit antiferromagnetic ordering at low temperatures, the hexahydrate, Na₂IrCl₆·6H₂O, remains paramagnetic down to 1.8 K.[2][3] This hydration-dependent magnetic behavior underscores the profound impact of the crystal lattice, specifically the water molecules of hydration, on the electronic interactions between iridium centers. A thorough crystal structure analysis is, therefore, not merely an academic exercise but a prerequisite for rationally designing materials with tailored properties.

This guide will detail the synthesis of high-purity Na₂IrCl₆·6H₂O, the methodology for growing single crystals suitable for X-ray diffraction, and the complete workflow for crystal structure determination and refinement.

Synthesis and Crystallization: From Precursor to Single Crystal

The successful determination of a crystal structure begins with the synthesis of a pure, crystalline material. The following protocol is a self-validating system designed to yield high-quality single crystals of Na₂IrCl₆·6H₂O.

Synthesis of Na₂IrCl₆·6H₂O

The synthesis is predicated on the oxidation of an iridium(III) source in a chloride-rich environment to form the stable [IrCl₆]²⁻ anion, followed by precipitation with sodium ions.

Protocol Rationale: The use of hydrochloric acid provides the necessary chloride ligands and maintains an acidic medium to prevent the formation of iridium hydroxides or oxides. Hydrogen peroxide is a clean and effective oxidizing agent for converting Ir(III) to Ir(IV). The subsequent addition of sodium chloride provides the counter-ions for crystallization.

Step-by-Step Synthesis Protocol:

• Precursor Preparation: Begin with a commercially available iridium source such as iridium(III) chloride hydrate (IrCl₃·xH₂O). Dissolve a known quantity (e.g., 1.0 g) in 20 mL of concentrated hydrochloric acid (~37%).

• Oxidation to Iridium(IV): Gently heat the solution to approximately 60-70 °C. While stirring, add 30% hydrogen peroxide (H₂O₂) dropwise. The solution will darken, transitioning to a deep reddish-brown or black color, indicative of the formation of the [IrCl₆]²⁻ anion. Continue heating for 1-2 hours to ensure complete oxidation and to decompose excess peroxide.

• Salt Formation: Prepare a saturated solution of sodium chloride (NaCl) in deionized water. Add this solution in slight excess to the warm iridium solution to precipitate the less soluble sodium salt.

• Isolation and Purification: Allow the mixture to cool slowly to room temperature, then place it in an ice bath to maximize precipitation. Collect the dark crystalline powder of Na₂IrCl₆·6H₂O by vacuum filtration. Wash the product sparingly with ice-cold ethanol to remove residual acid and soluble impurities. Dry the product in a desiccator over a drying agent like silica gel.

Single Crystal Growth

Growing single crystals of sufficient size and quality for X-ray diffraction is the most critical step. For a highly water-soluble salt like Na₂IrCl₆·6H₂O, slow evaporation is the most reliable method.[4][5]

Protocol Rationale: Slow evaporation allows the concentration of the solute to increase gradually, promoting the formation of a small number of crystal nuclei that can grow into large, well-ordered single crystals. Rapid evaporation leads to the formation of polycrystalline powder.

Step-by-Step Crystallization Protocol:

• Prepare a Saturated Solution: In a clean beaker, dissolve the synthesized Na₂IrCl₆·6H₂O powder in a minimal amount of warm deionized water (~50 °C) to create a near-saturated solution.

• Filter the Solution: Filter the warm solution through a syringe filter (0.22 µm pore size) into a clean crystallizing dish or beaker. This step is crucial to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Controlled Evaporation: Cover the beaker with parafilm and pierce a few small holes in it with a needle. This restricts the rate of solvent evaporation.

• Incubation: Place the beaker in a vibration-free environment, such as a dedicated incubator or a quiet corner of the lab, at a constant, slightly elevated temperature (e.g., 25-30 °C).

• Harvesting: Over several days to weeks, dark, well-formed crystals will appear. Carefully harvest the best-looking crystals using tweezers and dry them on filter paper.

Crystal Structure Determination Workflow

The following section outlines the authoritative workflow for analyzing the harvested crystals using X-ray diffraction.

Workflow for single-crystal X-ray diffraction analysis.

Data Collection and Processing

A suitable single crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is cooled, typically to 100 K, using a nitrogen cryostream to minimize thermal vibrations and potential radiation damage. After an initial indexing routine determines the unit cell, a full sphere of diffraction data is collected. The raw data is then processed—intensities are integrated, and corrections for absorption are applied.

Structure Solution and Refinement

The crystal structure of Na₂IrCl₆·6H₂O has been established through analogy to isostructural compounds.[6] Early work by Penfield and Minor on the platinum analogue, Na₂PtCl₆·6H₂O, identified it as belonging to the triclinic crystal system. More recent, high-resolution studies on isostructural Na₂ReCl₆·6H₂O have confirmed this and refined the structure in the P-1 space group.[6]

This existing knowledge provides a powerful starting model for the refinement of Na₂IrCl₆·6H₂O data. The process involves:

• Structure Solution: Using direct methods or Patterson synthesis to locate the positions of the heavy atoms (Ir, Cl).

• Difference Fourier Maps: Successive Fourier maps are used to locate the lighter atoms (Na, O). Hydrogen atoms on the water molecules are typically placed in calculated positions and refined using a riding model.

• Least-Squares Refinement: The atomic positions, site occupancies, and displacement parameters (describing thermal motion) are refined against the experimental diffraction data until the calculated and observed structure factors converge.

For researchers who obtain a microcrystalline powder rather than single crystals, Rietveld refinement of powder X-ray diffraction (PXRD) data is the method of choice.[7] This technique involves fitting the entire calculated diffraction profile to the experimental data, allowing for the refinement of structural parameters from a polycrystalline sample.

The Crystal Structure of Na₂IrCl₆·6H₂O

Based on the well-established isostructural relationship with Na₂ReCl₆·6H₂O, the crystallographic data for Na₂IrCl₆·6H₂O can be confidently summarized.[6] The structure consists of discrete [IrCl₆]²⁻ octahedra, [Na(H₂O)₆]⁺ octahedra, and lattice sodium ions, all linked by an extensive network of hydrogen bonds.

Crystallographic Data

The following table summarizes the expected crystallographic parameters for Na₂IrCl₆·6H₂O, based on the published data for its isostructural rhenium analogue.[6]

Parameter	Value
Crystal System	Triclinic
Space Group	P-1 (No. 2)
a (Å)	~6.7
b (Å)	~7.1
c (Å)	~8.4
α (°)	~102.6
β (°)	~98.9
γ (°)	~107.2
Volume (ų)	~360
Z	1

Note: These values are based on the isostructural compound Na₂ReCl₆·6H₂O and should be confirmed by direct refinement of Na₂IrCl₆·6H₂O data.

Coordination Environment

The primary coordination sphere of the iridium atom is a near-perfect octahedron, defined by six chloride ligands. The sodium ions are also octahedrally coordinated, but by the oxygen atoms of the water molecules.

Coordination sphere of the [IrCl₆]²⁻ anion.

Conclusion and Outlook

The determination of the crystal structure of Na₂IrCl₆·6H₂O is a foundational step for understanding its physical properties and chemical reactivity. The protocols and workflow described herein provide a robust framework for obtaining high-fidelity structural data. The triclinic structure, composed of [IrCl₆]²⁻ and hydrated sodium octahedra, explains the compound's paramagnetism, as the water molecules and sodium ions effectively insulate the iridium centers from one another, preventing the magnetic exchange interactions seen in less hydrated forms. This detailed structural knowledge enables researchers to confidently use this compound as a well-characterized precursor for catalysis and materials science innovation.

References

• Sigma-Aldrich. Sodium hexachloroiridate(IV) hexahydrate.

• Bao, S., et al. (2021). Na₂IrCl₆: Spin–Orbital-Induced Semiconductor Showing Hydration-Dependent Structural and Magnetic Variations. Inorganic Chemistry, 60(21), 16365–16373.

• Loginova, E. A., et al. (2021). Revisiting Sodium Hexafluoroiridates: Perspective Precursors for Electronic, Quantum, and Related Materials. ACS Omega, 6(42), 28217–28226.

• Alvarez, R., et al. (2020). Single crystal growth of water-soluble metal complexes with the help of the nano-crystallization method. Dalton Transactions, 49(32), 11094-11100.

• MDPI. (2018). Metal Halide Perovskite Single Crystals: From Growth Process to Application. Crystals, 8(3), 131.

• Zvereva, E. A., et al. (2018). Crystal structure and thermal properties of Na₂[ReCl₆]·6H₂O. Russian Journal of Inorganic Chemistry, 63(8), 1051–1055.
• Rietveld, H. M. (1969). A profile refinement method for nuclear and magnetic structures. Journal of Applied Crystallography, 2(2), 65-71.
• Young, R. A. (Ed.). (1993). The Rietveld Method. Oxford University Press.

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• 5. Quantitative X-ray analysis using Rietveld Refinement (Theory) : Structural Characterization of Materials Lab : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 6. researchgate.net [researchgate.net]
• 7. On the Chemical Composition of Childrenite | Published in American Journal of Science [ajsonline.org]

Navigating the Labyrinth: A Technical Guide to the Solubility of Sodium Hexachloroiridate(IV) Hexahydrate in Organic Solvents

For Immediate Release

Abstract

Sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O), a pivotal precursor in iridium chemistry, presents a complex solubility profile in organic media that is intrinsically linked to its reactivity. This technical guide moves beyond simplistic solubility tables to provide a nuanced understanding of the factors governing its dissolution. We will explore the theoretical underpinnings of coordination complex solubility, the critical role of solvent-solute interactions, and the inherent instability of the hexachloroiridate(IV) anion, which often leads to reaction rather than simple dissolution. This whitepaper is designed to equip researchers with the foundational knowledge and practical methodologies to effectively utilize this compound in various organic solvent systems.

Introduction: Beyond Simple Dissolution

Sodium hexachloroiridate(IV) hexahydrate is a cornerstone in the synthesis of a myriad of organometallic and inorganic iridium compounds, which are integral to catalysis, materials science, and pharmaceutical development.[1][2] Its efficacy as a precursor is fundamentally dependent on its behavior in non-aqueous, organic solvents. However, to speak of the "solubility" of this complex salt in organic media is to tell only half the story. The dissolution of Na₂[IrCl₆]·6H₂O is often a dynamic process, frequently accompanied by ligand exchange, redox reactions, or hydrolysis, especially in the presence of protic solvents or coordinating species.

This guide, therefore, takes a holistic approach. It provides not only an estimation of qualitative solubility but also a critical examination of the stability and reactivity of the hexachloroiridate(IV) anion in different solvent classes. Understanding this interplay is paramount for reproducible and successful synthetic outcomes.

The Theoretical Framework: What Governs Solubility?

The solubility of an ionic coordination complex like sodium hexachloroiridate(IV) hexahydrate in an organic solvent is a thermodynamic equilibrium process. The principle of "like dissolves like" provides a rudimentary but useful starting point.

• Polarity Matching: As a salt, Na₂[IrCl₆]·6H₂O is inherently polar. Its solubility is predicted to be greater in polar organic solvents that can effectively solvate the sodium cations and the hexachloroiridate(IV) anions.

• Lattice Energy: For dissolution to occur, the energy released from the interaction of the ions with the solvent molecules (solvation energy) must overcome the lattice energy of the crystal.

• Hydrogen Bonding: The presence of six molecules of water of hydration (hexahydrate) significantly influences its solubility profile. These water molecules can participate in hydrogen bonding with both the solvent and the complex ion.

However, for coordination complexes, we must also consider:

• Ligand Exchange: Organic solvent molecules can act as ligands, potentially displacing the chloride ions in the coordination sphere of the iridium center. This is not merely dissolution but a chemical transformation.

• Redox Stability: The Iridium(IV) center is susceptible to reduction, particularly by coordinating solvents or impurities.[3]

The interplay of these factors is visually represented in the following diagram:

Caption: Workflow for the gravimetric determination of solubility.

Step-by-Step Protocol:

• Preparation of a Saturated Solution:

  • To a known volume of the desired organic solvent in a sealed vessel, add an excess of sodium hexachloroiridate(IV) hexahydrate. The presence of undissolved solid is essential to ensure saturation.

• Equilibration:

  • Agitate the mixture at a constant, controlled temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached. A temperature-controlled shaker or stirrer is ideal.

• Isolation of the Supernatant:

  • Allow the undissolved solid to settle. Carefully withdraw a precise volume of the clear supernatant using a calibrated pipette. It is crucial to avoid transferring any solid particles. Filtration through a syringe filter may be necessary.

• Solvent Evaporation:

  • Transfer the known volume of the supernatant to a pre-weighed, dry container.

  • Remove the solvent under controlled conditions (e.g., rotary evaporator, vacuum oven) until a constant weight of the dried residue is achieved.

• Gravimetric Analysis:

  • The mass of the dried residue corresponds to the amount of sodium hexachloroiridate(IV) hexahydrate dissolved in the known volume of the solvent.

  • Calculate the solubility in the desired units (e.g., g/L, mol/L).

UV-Visible Spectroscopy for Solubility Determination

This method is advantageous for colored compounds like sodium hexachloroiridate(IV) hexahydrate and requires smaller amounts of material. [3] Step-by-Step Protocol:

• Determine the Wavelength of Maximum Absorbance (λmax):

  • Prepare a dilute, unsaturated solution of the compound in the solvent of interest.

  • Scan the solution using a UV-Vis spectrophotometer to identify the λmax.

• Generate a Calibration Curve:

  • Prepare a series of standard solutions of known concentrations.

  • Measure the absorbance of each standard at the λmax.

  • Plot a graph of absorbance versus concentration. This should yield a linear relationship according to the Beer-Lambert law.

• Analysis of the Saturated Solution:

  • Prepare a saturated solution and allow it to equilibrate as described in the gravimetric method.

  • Carefully withdraw a sample of the supernatant and dilute it with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at the λmax.

• Calculate Solubility:

  • Use the absorbance of the diluted sample and the equation of the line from the calibration curve to determine its concentration.

  • Account for the dilution factor to calculate the concentration of the original saturated solution, which represents the solubility.

Concluding Remarks for the Practicing Scientist

The utility of sodium hexachloroiridate(IV) hexahydrate in organic synthesis is intrinsically tied to its solubility and reactivity profile. A one-size-fits-all approach to solvent selection is not advisable. Instead, a careful consideration of the solvent's properties—polarity, coordinating ability, and protic nature—is essential. For applications requiring the intact [IrCl₆]²⁻ anion, polar aprotic solvents are likely the most suitable choice, though stability should be monitored. In many synthetic contexts, the "dissolution" of this complex is, in fact, the first step of the reaction itself. The experimental protocols outlined in this guide provide a robust framework for researchers to quantify the solubility in their specific systems, leading to more controlled and reproducible outcomes.

References

• Adeeba Qureshi, Dr. Jigar Vyas, Dr. UM Upadhyay. (2021). Determination of solubility by gravimetric method: A brief review. Int J Pharm Sci Drug Anal, 1(1):58-60. [Link]

• Ammonium hexachloroiridate(IV). (2026). Grokipedia. [Link]

• Ammonium hexachloroiridate(IV). (n.d.). Chem-Impex. [Link]

• Houen, G., et al. (2023). Determination of Hansen solubility parameters of water-soluble proteins using UV-vis spectrophotometry. PubMed. [Link]

• Recycling Organoiridium Waste to [(1,5-Cyclooctadiene)IrCl]2. (n.d.). OSTI.GOV. [Link]

• Sodium hexachloroiridate(IV) hexahydrate. (n.d.). PubChem. [Link]

• Solid-state mechanochemistry for the rapid and efficient synthesis of tris-cyclometalated iridium(iii) complexes. (n.d.). PMC - NIH. [Link]

• van der Meer, F. P., et al. (2020). A comparative study of the stability of hexachloroiridate and hexacyanoferrate in electrochemical mass transfer measurements. Research portal Eindhoven University of Technology. [Link]

• Wikipedia contributors. (n.d.). Ammonium hexachloroiridate(IV). Wikipedia. [Link]

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• 3. research.tue.nl [research.tue.nl]

Unraveling the Thermal Degradation of Sodium Hexachloroiridate(IV) Hexahydrate: A Technical Guide

Abstract

Sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O) is a pivotal precursor in the synthesis of iridium-based catalysts and advanced materials. A comprehensive understanding of its thermal decomposition pathway is paramount for controlling the composition, structure, and properties of the final products. This technical guide provides an in-depth analysis of the hypothesized thermal decomposition of Na₂IrCl₆·6H₂O, drawing upon established principles of thermal analysis and the behavior of analogous inorganic complexes. We will explore the sequential stages of dehydration and decomposition, the influence of the gaseous atmosphere on the final products, and present robust experimental protocols for researchers seeking to validate and further investigate this process.

Introduction: The Significance of a Controlled Decomposition

The journey from a hydrated metal salt to a functional material, be it a metallic nanoparticle or a precisely structured oxide, is a narrative written by temperature. For sodium hexachloroiridate(IV) hexahydrate, this narrative is particularly critical. The controlled thermal decomposition of this complex is a cornerstone in the fabrication of iridium and iridium oxide catalysts, which are indispensable in a myriad of applications, from electrochemical water splitting to industrial hydrogenation processes.

The very nature of the final iridium species—metallic iridium (Ir) or iridium(IV) oxide (IrO₂)—is dictated by the conditions of the thermal treatment. An inert atmosphere will favor the formation of the pure metal, while an oxidizing environment will lead to the oxide. The transition between these states is not instantaneous but proceeds through a series of well-defined, albeit not extensively documented, steps. This guide aims to illuminate this pathway, providing a scientifically grounded framework for researchers in materials science and drug development. While specific experimental data for Na₂IrCl₆·6H₂O is scarce in publicly available literature, we can construct a robust, hypothetical pathway based on the behavior of similar hexahalometallate and hydrated salt systems.

The Hypothesized Two-Stage Decomposition Pathway

The thermal decomposition of sodium hexachloroiridate(IV) hexahydrate is anticipated to proceed in two principal stages: an initial dehydration phase where the water of crystallization is expelled, followed by the decomposition of the anhydrous salt into its constituent products. The nature of the final iridium-containing product is critically dependent on the composition of the furnace atmosphere.

Stage 1: Dehydration - The Liberation of Water

The initial phase of heating will invariably lead to the loss of the six molecules of water of crystallization. This process is typically endothermic and occurs at relatively low temperatures. Based on the thermal analysis of other hydrated metal salts, this dehydration is expected to occur in the temperature range of approximately 50°C to 250°C. The process can be represented by the following general equation:

Na₂IrCl₆·6H₂O(s) → Na₂IrCl₆(s) + 6H₂O(g)

It is plausible that this dehydration may occur in discrete steps, with the loss of water molecules proceeding through lower hydrate intermediates. However, without specific thermogravimetric data, we present this as a single, overarching process.

Stage 2: Decomposition of Anhydrous Sodium Hexachloroiridate(IV)

Following complete dehydration, the resulting anhydrous sodium hexachloroiridate(IV) (Na₂IrCl₆) will remain stable until a significantly higher temperature is reached. Supplier data indicates a decomposition temperature of around 600°C[1]. The decomposition of the [IrCl₆]²⁻ anion is a complex redox process, and the products are highly sensitive to the surrounding atmosphere.

In an inert atmosphere, the decomposition is expected to yield metallic iridium, sodium chloride, and chlorine gas. The iridium(IV) is reduced to iridium metal.

Na₂IrCl₆(s) → 2NaCl(s) + Ir(s) + 2Cl₂(g)

In the presence of oxygen, the formation of iridium(IV) oxide is the thermodynamically favored outcome. The overall reaction is more complex and likely involves the formation of iridium metal as an intermediate, which is then rapidly oxidized.

Na₂IrCl₆(s) + O₂(g) → 2NaCl(s) + IrO₂(s) + 2Cl₂(g)

The following table summarizes the key parameters of the hypothesized thermal decomposition pathway.

Stage	Process	Temperature Range (°C) (Estimated)	Atmosphere	Solid Products	Gaseous Products
1	Dehydration	50 - 250	Inert or Oxidizing	Na₂IrCl₆	H₂O
2a	Decomposition	> 500	Inert (N₂, Ar)	NaCl, Ir	Cl₂
2b	Decomposition	> 500	Oxidizing (Air, O₂)	NaCl, IrO₂	Cl₂

Diagram of the Hypothesized Decomposition Pathway:

Caption: Hypothesized thermal decomposition pathway of Na₂IrCl₆·6H₂O.

Experimental Verification: Protocols and Methodologies

To validate and refine the hypothesized decomposition pathway, a combination of thermal analysis techniques is essential. The following protocols provide a robust framework for such an investigation.

Thermogravimetric Analysis coupled with Differential Thermal Analysis (TGA-DTA)

This is the cornerstone technique for studying thermal decomposition. TGA measures the change in mass of a sample as a function of temperature, while DTA measures the temperature difference between the sample and a reference material, revealing endothermic and exothermic events.

Experimental Protocol:

• Instrument Preparation: Ensure the TGA-DTA instrument is calibrated for both temperature and mass.

• Sample Preparation: Accurately weigh 5-10 mg of Na₂IrCl₆·6H₂O into an alumina or platinum crucible.

• Atmosphere Selection: Set the desired purge gas (high purity nitrogen or argon for inert atmosphere; dry air or a specific O₂/N₂ mixture for oxidizing atmosphere) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 30°C for 10 minutes.

  • Heat the sample from 30°C to 800°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Plot the TGA curve (mass % vs. temperature) and the first derivative of the TGA curve (DTG) to identify the temperatures of maximum mass loss rate.

  • Plot the DTA curve (ΔT vs. temperature) to identify endothermic (dehydration, decomposition) and exothermic (oxidation) events.

  • Correlate the mass loss steps in the TGA curve with the theoretical mass loss for dehydration and decomposition to identify the intermediate and final products.

Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS)

TGA-MS provides invaluable information by identifying the gaseous species evolved during the decomposition process.

Experimental Protocol:

• Instrument Setup: Couple the TGA instrument to a mass spectrometer via a heated transfer line.

• Sample and Thermal Program: Follow the same procedure as for TGA-DTA.

• MS Parameters:

  • Set the mass spectrometer to scan a mass-to-charge ratio (m/z) range relevant to the expected evolved gases (e.g., m/z 10-100). Key ions to monitor include m/z 18 (H₂O), 35/37 (Cl), and 70/72/74 (Cl₂).

  • Alternatively, use selected ion monitoring (SIM) for higher sensitivity if the evolved gases are known.

• Data Analysis:

  • Correlate the ion current for specific m/z values with the mass loss events observed in the TGA curve. This will confirm the evolution of water during the initial stage and chlorine gas during the second stage.

Diagram of the TGA-MS Experimental Workflow:

Caption: Workflow for TGA-MS analysis of Na₂IrCl₆·6H₂O decomposition.

Causality and Self-Validation in Experimental Design

The proposed experimental protocols are designed to be self-validating. The quantitative mass loss data from TGA for each decomposition step should stoichiometrically match the qualitative identification of the evolved gases by MS. For instance, the mass loss in the first stage should correspond to the loss of six moles of water, and the MS should simultaneously detect a significant increase in the ion current for m/z 18. Similarly, the mass loss in the second stage should be consistent with the evolution of chlorine gas, which will be confirmed by the detection of its characteristic isotopic pattern in the mass spectrum.

Further validation of the solid residues at different decomposition temperatures can be achieved through ex-situ X-ray diffraction (XRD) analysis. By stopping the thermal program at temperatures corresponding to the plateaus in the TGA curve and analyzing the resulting solid, one can definitively identify the crystalline phases of the intermediates (e.g., anhydrous Na₂IrCl₆) and final products (NaCl, Ir, or IrO₂).

Conclusion and Future Directions

While a definitive, experimentally verified thermal decomposition pathway for sodium hexachloroiridate(IV) hexahydrate remains to be published in detail, this guide provides a robust, scientifically-grounded hypothesis. The proposed two-stage mechanism of dehydration followed by atmosphere-dependent decomposition serves as a valuable framework for researchers. The provided experimental protocols offer a clear path to validating this hypothesis and elucidating the nuanced kinetics and thermodynamics of the process.

A thorough investigation using the described techniques will not only confirm the identity of the intermediate and final products but also provide crucial data on the activation energies and reaction orders of each decomposition step. Such knowledge is invaluable for the rational design of synthesis routes for advanced iridium-based materials, enabling precise control over their final properties and performance.

References

• Yusenko, K. V., Zvereva, V. V., Martynova, S. A., Asanov, I. P., La Fontaine, C., Roudenko, O., ... & Asanova, T. I. (2020). Insight into the thermal decomposition of ammonium hexahalogenoiridates(iv) and hexachloroiridate(iii). Physical Chemistry Chemical Physics, 22(40), 22923-22934. [Link]

• TA Instruments. (2013, August 15). Setting Up a TGA and MS Experiment [Video]. YouTube. [Link]

• Müller, M., Villalba, J. C., & Anaissi, F. J. (2014). Thermal decomposition (TG-DTA) of iron salts [FeCl3.6H2O] and [Fe(NO3)3.9H2O] with morphologic and chemical analysis of final product. Semina: Ciências Exatas e Tecnológicas, 35(1), 9-18. [Link]

Sources

• 1. Sodium hexachloroiridate(IV) hexahydrate, Ir 33.9% min 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

An In-Depth Technical Guide to the Electrochemical Properties of Aqueous Sodium Hexachloroiridate(IV) Hexahydrate

Section 1: Introduction

Sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O) is an inorganic coordination complex of iridium in the +4 oxidation state.[1][2] This compound is of significant interest within the scientific community, not only as a crucial precursor for the synthesis of iridium-based catalysts and advanced materials but also as a model system in electrochemical studies.[2][3] Its aqueous electrochemistry is dominated by the clean, one-electron redox couple [IrCl₆]²⁻/[IrCl₆]³⁻, which serves as a benchmark for a truly reversible, outer-sphere electron transfer process.[4][5]

This guide provides a comprehensive technical overview of the electrochemical properties of aqueous Na₂[IrCl₆]·6H₂O. It is designed for researchers, materials scientists, and drug development professionals who utilize electrochemical techniques. We will delve into the fundamental redox behavior of the hexachloroiridate anion, provide detailed, field-proven protocols for its analysis using cyclic voltammetry, and discuss the critical nuances of solution stability and data interpretation that are paramount for achieving reproducible and accurate results.

Section 2: Fundamental Physicochemical and Solution Properties

A thorough understanding of the compound's basic properties is the foundation for any electrochemical investigation.

Table 1: Physicochemical Properties of Sodium Hexachloroiridate(IV) Hexahydrate

Property	Value	Reference(s)
Chemical Formula	Na₂[IrCl₆]·6H₂O	[2]
CAS Number	19567-78-3	[1]
Molecular Weight	559.01 g/mol	[1]
Appearance	Black or dark brown solid/powder	[6][7]
Solubility	Soluble in aqueous solutions	[2]

Aqueous Solution Stability: The Challenge of Hydrolysis

While the [IrCl₆]²⁻ complex is often treated as a stable species, its longevity in aqueous solution is a critical experimental consideration. The primary degradation pathway is hydrolysis (also known as aquation), where chloride ligands are successively replaced by water molecules.[8]

[IrCl₆]²⁻ + H₂O ⇌ [IrCl₅(H₂O)]⁻ + Cl⁻

This process is relatively slow at room temperature in neutral or acidic media but can be accelerated by factors such as increased temperature or pH.[9] The formation of aquated iridium species like [IrCl₅(H₂O)]⁻ introduces new redox couples with different standard potentials, complicating electrochemical analysis.[9] Therefore, for precise and reproducible measurements, it is imperative to use freshly prepared aqueous solutions for all electrochemical experiments.

Section 3: The [IrCl₆]²⁻ / [IrCl₆]³⁻ Redox Couple: A Core Analysis

The hallmark of aqueous hexachloroiridate(IV) electrochemistry is the simple, one-electron reduction to hexachloroiridate(III).

[IrCl₆]²⁻ + e⁻ ⇌ [IrCl₆]³⁻

This reaction is a classic example of an outer-sphere electron transfer, where the electron moves between the electrode and the iridium center without any bond-breaking or formation in the primary coordination sphere.[10][11] This results in very fast electron transfer kinetics, making the system electrochemically reversible.[4][5]

A diagram illustrating the reversible one-electron transfer.

Redox Potential

The formal potential (E°') of this couple is a key thermodynamic parameter. It is sensitive to the composition of the electrolyte and the reference electrode used.

Table 2: Reported Formal Potentials for the [IrCl₆]²⁻/[IrCl₆]³⁻ Couple

Formal Potential (E°')	Conditions	Reference Electrode	Source
~1.00 V	0.5 M Na₂SO₄, pH 4.0	SHE	[9]
~0.87 V	0.1 M HClO₄	Ag/AgCl	[10] (Calculated from E°(NHE)=1.017V)

Note: The Standard Hydrogen Electrode (SHE) is the ultimate reference, but practical experiments often use secondary electrodes like Silver/Silver Chloride (Ag/AgCl). It is crucial to report the reference electrode used and, if necessary, convert potentials to a common scale.

Section 4: Experimental Characterization by Cyclic Voltammetry

Cyclic Voltammetry (CV) is the most powerful and common technique for investigating the electrochemical behavior of the [IrCl₆]²⁻/[IrCl₆]³⁻ system.[12] In a CV experiment, the potential applied to a working electrode is scanned linearly from a starting potential to a switching potential and then back again, while the resulting current is measured.

For an ideal, reversible one-electron process like that of hexachloroiridate, the cyclic voltammogram has a characteristic shape with several key features:

• Peak Separation (ΔEp): The difference between the anodic peak potential (Epa) and the cathodic peak potential (Epc) is theoretically 59 mV at 25°C.

• Peak Ratio (ipa/ipc): The ratio of the anodic to cathodic peak currents is equal to one.

• Current vs. Scan Rate: The peak current is directly proportional to the square root of the scan rate (ν¹/²).

A flowchart of the key steps in a CV experiment.

Section 5: Protocols for Electrochemical Analysis

Adherence to rigorous experimental protocol is essential for obtaining high-quality, trustworthy data.

5.1: Critical Safety Precautions

Sodium hexachloroiridate(IV) hexahydrate is a hazardous substance.

• Toxicity: It is toxic if swallowed or in contact with skin and causes skin and eye irritation.[1][6][13]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical safety goggles, and nitrile gloves.[13][14]

• Handling: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[6][14]

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations for hazardous materials.[14]

5.2: Preparation of Aqueous Solutions

This protocol describes the preparation of a 1 mM solution in a 0.5 M supporting electrolyte.

• Weighing: Accurately weigh 5.59 mg of Na₂[IrCl₆]·6H₂O (for 10 mL of solution).

• Electrolyte Preparation: Separately, prepare a 0.5 M solution of a non-coordinating supporting electrolyte (e.g., Na₂SO₄ or KNO₃) in high-purity deionized water. The electrolyte is crucial for ensuring conductivity and minimizing solution resistance.

• Dissolution: Dissolve the weighed Na₂[IrCl₆]·6H₂O in the 10 mL of the 0.5 M electrolyte solution. Mix thoroughly until fully dissolved. Crucially, use this solution promptly after preparation to minimize hydrolysis. [9]

• Degassing: Transfer the solution to the electrochemical cell. Bubble a high-purity inert gas (N₂ or Ar) through the solution for at least 15-20 minutes prior to the experiment. This step is vital to remove dissolved oxygen, which can interfere with the measurement by producing its own reduction signal. Maintain a blanket of the inert gas over the solution during the experiment.

5.3: Three-Electrode Cell Setup

A standard three-electrode configuration is required for CV.

• Working Electrode (WE): An inert solid electrode where the reaction of interest occurs. A glassy carbon (GC) or platinum (Pt) disk electrode is recommended. Polish the electrode surface to a mirror finish with alumina slurry and sonicate in deionized water before use to ensure a clean, reproducible surface.

• Reference Electrode (RE): Provides a stable potential against which the WE potential is controlled and measured. A Silver/Silver Chloride (Ag/AgCl) electrode is a common and reliable choice for aqueous solutions. Ensure the filling solution is topped up and the frit is not clogged.

• Counter (or Auxiliary) Electrode (CE): Completes the electrical circuit. A platinum wire or graphite rod is typically used. Its surface area should be larger than that of the WE.

5.4: Performing the Cyclic Voltammetry Measurement

• Assemble Cell: Immerse the three polished/cleaned electrodes in the degassed solution within the electrochemical cell.

• Connect to Potentiostat: Connect the electrodes to the appropriate terminals on the potentiostat.

• Set Parameters: In the control software, define the CV parameters.

  • Potential Window: For the [IrCl₆]²⁻/[IrCl₆]³⁻ couple with an Ag/AgCl reference, a window from approximately +1.2 V to +0.4 V is a good starting point. The scan should start at a potential where no faradaic reaction occurs.

  • Scan Rate (ν): Begin with a moderate scan rate, such as 100 mV/s.

  • Number of Cycles: Run at least 3-5 cycles to ensure the system has reached a steady state. The first cycle may differ from subsequent ones.

• Run Experiment: Initiate the scan and record the resulting voltammogram.

Section 6: Data Interpretation and Key Parameters

A well-run CV of aqueous Na₂[IrCl₆] will yield a voltammogram from which key parameters can be extracted.

• Formal Potential (E°'): Can be estimated as the midpoint of the peak potentials: E°' ≈ (Epa + Epc) / 2. This value represents the thermodynamic tendency of the redox couple.

• Peak Separation (ΔEp): ΔEp = Epa - Epc. A value close to 59 mV indicates a kinetically fast, reversible one-electron process. Larger separations suggest quasi-reversible or irreversible kinetics.

• Diffusion Coefficient (D): For a reversible system, the diffusion coefficient of the [IrCl₆]²⁻ species can be calculated using the Randles-Ševčík equation :

  • ipa = (2.69 x 10⁵) * n³/² * A * D¹/² * C * ν¹/²

  • Where:

    • ipa is the anodic peak current (Amperes)

    • n is the number of electrons transferred (n=1)

    • A is the electrode area (cm²)

    • D is the diffusion coefficient (cm²/s)

    • C is the bulk concentration (mol/cm³)

    • ν is the scan rate (V/s)

Section 7: Applications in Research and Development

The well-behaved electrochemistry of the hexachloroiridate system makes it valuable in several fields:

• Redox Probe: It is used to characterize the electrochemical properties of modified electrode surfaces, such as those functionalized with DNA or self-assembled monolayers.[4]

• Electrocatalysis: As a soluble iridium precursor, it is used in the electrochemical deposition of iridium and iridium oxide (IrOₓ) films, which are state-of-the-art catalysts for the oxygen evolution reaction (OER) in water splitting.[15][16][17]

• Educational Tool: It serves as an excellent, non-problematic alternative to the ferricyanide/ferrocyanide couple for demonstrating reversible electron transfer in analytical chemistry labs.[5]

References

• PubChem. Sodium hexachloroiridate(IV) hexahydrate. [Link]

• Stanbury, D. M., et al. (2024). Oxidation of Methanesulfinate by Hexachloroiridate(IV) and the Standard Electrode Potential of the Aqueous Methanesulfonyl Radical. Inorganic Chemistry. [Link]

• Pike, R. D., et al. (2023). Hexachloroiridate(IV) as a redox probe for the electrochemical discrimination of B-DNA and M-DNA monolayers on gold. ResearchGate. [Link]

• Moffat, T. P., et al. Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

• Van Der Veen, M. A., et al. (2018). Cyclic Voltammetry of Hexachloroiridate(IV): An Alternative to the Electrochemical Study of the Ferricyanide Ion. ResearchGate. [Link]

• Reyes-Cruz, V. E., et al. (2012). Pourbaix diagram of the system Ir-HCl with concentrations of iridium of 1.56x10 -7 M and 2 M, respectively. ResearchGate. [Link]

• Ahmed, A. M., et al. (2017). Kinetics and mechanism of hexachloroiridate(iv) oxidation of tellurium(iv) in aqueous solutions. New Journal of Chemistry. [Link]

• Serrano Lópeza, S. S., et al. Thermodynamic study of Iridium in HCl: The effect of concentration. UAEH. [Link]

• Cole-Parmer. Material Safety Data Sheet - Sodium Hexachloroiridate(IV) Hexahydrate 99.9+%. [Link]

• Van Der Veen, M. A., et al. (2018). Figure A.1: Cyclic voltammetry of 0.5 mM hexachloroiridate(IV) and 0.5 mM hexachloroiridate(III) at 40 mV/s in 0.1M pH4 acetate buffered, 0.5M KNO3 solution. ResearchGate. [Link]

• Cecil, R., et al. (1968). Electron transfer oxidations of organic compounds. Part IV. The kinetics of oxidations of some difunctional ketonic substrates by the hexachloroiridate(IV) anion... RSC Publishing. [Link]

• Das, A. K. (2014). Complexation Effect on Redox Potential of Iron(III)Iron(II) Couple: A Simple Potentiometric Experiment. ResearchGate. [Link]

• Das, A. K., et al. (2016). Iron Reduces Iron: A Spectroelectrochemical Insight of Ligand Effect on Iron Redox Potential. ThaiScience. [Link]

• Quattara, L., et al. (2008). Electrochemical comparison of IrO 2 prepared by anodic oxidation of pure iridium and IrO 2 prepared by thermal decomposition of H 2 IrCl 6 precursor solution. ResearchGate. [Link]

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• The Role of Sodium Hexachloroiridate(III) Hydrate in Modern Catalysis. (n.d.). LinkedIn. [Link]

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Introduction: The Unique Magnetic Landscape of a 5d Transition Metal Ion

An In-depth Technical Guide to the Magnetic Susceptibility of Iridium(IV) Compounds

Iridium, the second-densest naturally occurring metal, resides in the third transition series, possessing a partially filled 5d shell in its various oxidation states.[1][2] Iridium(IV), with its [Xe] 4f¹⁴ 5d⁵ electron configuration, presents a fascinating case study in magnetism.[3][4] Unlike its 3d counterparts (e.g., Mn(II) or Fe(III)), where magnetic properties are often dominated by electron spin, Ir(IV) exists in a regime where multiple energetic contributions are of comparable magnitude. The interplay between the ligand field, electron-electron repulsion, and, most critically, strong spin-orbit coupling (SOC) gives rise to complex and often non-intuitive magnetic behaviors.[5][6] This guide provides a comprehensive exploration of the theoretical underpinnings, experimental determination, and practical considerations of magnetic susceptibility in Iridium(IV) compounds, tailored for researchers in materials science and drug development.

Part 1: Theoretical Framework for Magnetism in Iridium(IV) Complexes

The magnetic properties of any transition metal complex are dictated by its unpaired electrons.[7][8] For an Ir(IV) ion, which has a d⁵ configuration, the arrangement of these electrons in the d-orbitals is the primary determinant of its magnetic moment.

The Dominance of a Low-Spin State

In an octahedral ligand environment, the five degenerate d-orbitals split into a lower-energy t₂g triplet (dxy, dxz, dyz) and a higher-energy eg doublet (dx²-y², dz²).[9][10] Iridium, as a 5d element, experiences a very large ligand field splitting energy (Δo). This energy is significantly greater than the spin-pairing energy, meaning it is energetically far more favorable for electrons to pair up in the lower t₂g orbitals than to occupy the high-energy eg orbitals.

Consequently, Ir(IV) complexes, particularly in octahedral or pseudo-octahedral geometries, are almost exclusively low-spin . The five d-electrons occupy the t₂g orbitals, resulting in a (t₂g)⁵ configuration with a single unpaired electron.

The Critical Influence of Spin-Orbit Coupling (SOC)

For lighter transition metals (3d series), the magnetic moment can often be approximated by the "spin-only" formula. This approach fails dramatically for heavy elements like iridium.[11] The strong interaction between the electron's spin angular momentum and its orbital angular momentum, known as spin-orbit coupling, is a defining characteristic of 5d elements.[6][12][13]

Causality: The strength of SOC scales rapidly with the nuclear charge (approximately as Z⁴). For iridium (Z=77), this effect is powerful enough to significantly mix electronic states. In a low-spin d⁵ ion like Ir(IV), the (t₂g)⁵ configuration is orbitally degenerate. This unquenched orbital angular momentum couples with the spin angular momentum (S=1/2), leading to a ground state that is better described by the total angular momentum quantum number, J. This coupling results in magnetic moments that deviate substantially from the spin-only value of 1.73 Bohr magnetons (μB) expected for a single unpaired electron.

The diagram below illustrates the key factors that determine the final magnetic state of an Iridium(IV) complex.

Caption: Determinants of magnetic properties in Ir(IV) complexes.

Part 2: Experimental Determination of Magnetic Susceptibility

Measuring the magnetic susceptibility of an Ir(IV) compound provides empirical data to validate theoretical models and probe the electronic structure. While modern techniques like SQUID (Superconducting Quantum Interference Device) magnetometry offer unparalleled sensitivity, the principles can be effectively understood through the classic Gouy method.[14][15][16][17]

Experimental Protocol: The Gouy Method

The Gouy method measures the apparent change in mass of a sample when it is placed in a magnetic field.[15] Paramagnetic substances, like most Ir(IV) compounds, are drawn into the field, resulting in an apparent increase in weight.[7][8]

Principle of Self-Validation: This protocol is designed to be self-validating through the use of a known calibrant and systematic correction for interfering diamagnetic signals. Accuracy is contingent on precise measurements of mass, temperature, and sample length, along with the use of a well-characterized magnetic field.

Step-by-Step Methodology:

• Apparatus Setup:

  • Assemble a Gouy balance, which consists of an analytical balance, a sample tube (Gouy tube), and a powerful electromagnet.[14][15]

  • Position the Gouy tube so that its bottom is in the region of maximum magnetic field strength and its top is in a region of near-zero field.

• Calibration:

  • Rationale: The force experienced by the sample is dependent on the specific geometry and magnetic field strength of the instrument. Calibration with a substance of known magnetic susceptibility accounts for these instrumental constants.

  • Weigh the empty Gouy tube with the magnet off (m_tube_off) and on (m_tube_on).

  • Fill the tube to a precise, marked height (L) with a standard calibrant, such as Hg[Co(SCN)₄].[15]

  • Measure the mass of the filled tube with the magnet off (m_cal_off) and on (m_cal_on).

  • Record the ambient temperature (T).

• Sample Measurement:

  • Empty and clean the Gouy tube.

  • Fill the tube with the powdered Iridium(IV) compound of interest to the exact same height L as the calibrant. This ensures the sample volume is consistent.

  • Measure the mass of the sample-filled tube with the magnet off (m_spl_off) and on (m_spl_on).

• Data Analysis and Corrections:

  • Calculate the change in mass for the empty tube (Δm_tube), calibrant (Δm_cal), and sample (Δm_spl).

  • The gram magnetic susceptibility (χ_g) is calculated using the relationship: χ_g,spl = ( (Δm_spl - Δm_tube) / (m_spl_off - m_tube_off) ) * ( (m_cal_off - m_tube_off) / (Δm_cal - Δm_tube) ) * χ_g,cal

  • Convert the gram susceptibility to molar susceptibility (χ_M) by multiplying by the molar mass (M) of the Ir(IV) compound: χ_M = χ_g * M.

  • Diamagnetic Correction: Every substance, including the Ir(IV) complex and its ligands, has an inherent diamagnetic component (a tendency to be repelled by a magnetic field).[11] This must be subtracted to isolate the paramagnetic effect. Use tabulated Pascal's constants for each atom and bond in the molecule to calculate the total diamagnetic correction (χ_dia) and find the corrected molar susceptibility: χ'_M = χ_M - χ_dia.[14]

  • Finally, calculate the effective magnetic moment (μ_eff) in Bohr magnetons: μ_eff = 2.828 * sqrt(χ'_M * T).

The following diagram outlines the experimental and data analysis workflow.

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An In-depth Technical Guide to Sodium Hexachloroiridate(IV) Hexahydrate (CAS 19567-78-3) for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of Sodium Hexachloroiridate(IV) Hexahydrate (CAS 19567-78-3), a pivotal inorganic compound with significant applications in catalysis and materials science, particularly relevant to the field of drug discovery and development. This document delves into its chemical structure, physicochemical properties, synthesis, reactivity, and key applications, offering insights grounded in scientific principles and practical laboratory considerations.

Introduction: The Significance of an Iridium Precursor

Sodium hexachloroiridate(IV) hexahydrate, with the chemical formula Na₂[IrCl₆]·6H₂O, is an inorganic coordination complex featuring iridium in the +4 oxidation state.[1] It typically presents as a bright yellow-green or black crystalline solid and is soluble in water.[1] The true value of this compound for researchers, particularly in medicinal chemistry and process development, lies in its role as a versatile and cost-effective precursor for the synthesis of a wide array of homogeneous and heterogeneous iridium catalysts. These catalysts are instrumental in facilitating challenging organic transformations that are often crucial steps in the synthesis of complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Chemical Structure and Physicochemical Properties

The core of Sodium hexachloroiridate(IV) hexahydrate is the hexachloroiridate(IV) anion, [IrCl₆]²⁻, which possesses an octahedral geometry with the iridium atom at the center coordinated to six chloride ligands. The sodium cations (Na⁺) provide charge balance, and the six water molecules are incorporated into the crystal lattice. The degree of hydration can influence the material's magnetic properties; the hexahydrate form is paramagnetic.

Key Physicochemical Data

Property	Value	Source(s)
CAS Number	19567-78-3	[1][2]
Molecular Formula	Na₂[IrCl₆]·6H₂O	[1]
Molecular Weight	559.01 g/mol	[3]
IUPAC Name	disodium;hexachloroiridium(2-);hexahydrate	[1]
Synonyms	Sodium iridium(IV) chloride hexahydrate, Disodium hexachloroiridate(2-) hexahydrate	[3]
Appearance	Bright yellow-green to black crystalline powder	[1][4]
Solubility	Soluble in water	[2]
Decomposition Temperature	600 °C	[4]
Density	1.02 g/mL at 25 °C (for the related Hydrogen hexachloroiridate(IV) hydrate)

Synthesis and Handling

Synthesis of Sodium Hexachloroiridate(IV) Hexahydrate

While detailed, step-by-step laboratory preparations are not extensively published in readily accessible literature, the synthesis generally involves the reaction of a suitable iridium source, such as iridium(IV) chloride (IrCl₄), with sodium chloride in an aqueous medium. The hexahydrate crystallizes from the solution upon concentration. For industrial-scale production, refining processes often start from crude iridium materials, which are brought into solution and purified before crystallization of the sodium salt.

A related preparative method involves the oxidation of an ammonium chloroiridite (III) solution with hydrochloric acid and hydrogen peroxide to precipitate ammonium hexachloroiridate, which can be a precursor to other hexachloroiridate salts.[5]

Safety and Handling

Sodium hexachloroiridate(IV) hexahydrate is classified as a hazardous substance and requires careful handling. It is known to be corrosive, acutely toxic if swallowed or in contact with skin, and causes serious eye irritation.[1][3]

Recommended Handling Practices:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye, and face protection.

• Ventilation: Use in a well-ventilated area or with local exhaust ventilation to minimize inhalation of dust.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Spectroscopic Characterization

Spectroscopic techniques are crucial for confirming the identity and purity of Sodium hexachloroiridate(IV) hexahydrate.

Vibrational Spectroscopy (FT-IR and Raman)

The vibrational modes of the [IrCl₆]²⁻ octahedron are well-characterized.

• FT-IR Spectroscopy: The infrared spectrum is expected to show bands corresponding to the stretching and bending vibrations of the Ir-Cl bonds. Additionally, broad absorption bands in the region of 3400 cm⁻¹ and a bending mode around 1630 cm⁻¹ are characteristic of the water of hydration.

• Raman Spectroscopy: Resonance Raman spectroscopy has been effectively used to study the vibrational and electronic properties of the [IrCl₆]²⁻ ion. The spectra typically show progressions in the symmetric stretching mode (ν₁) and combinations with other vibrational modes.

A generalized workflow for obtaining an FT-IR spectrum of a solid sample is depicted below.

Caption: Generalized workflow for FT-IR analysis of a solid sample.

Applications in Catalysis for Drug Development

The primary utility of Sodium hexachloroiridate(IV) hexahydrate in the pharmaceutical industry is as a precursor to catalytically active iridium species. Iridium catalysts are highly valued for their ability to promote a variety of important organic transformations with high efficiency and selectivity.

Asymmetric Hydrogenation

Iridium complexes, often prepared from precursors like Na₂[IrCl₆]·6H₂O, are exceptional catalysts for asymmetric hydrogenation. This reaction is a powerful tool for the synthesis of chiral molecules, which are fundamental building blocks for many drugs. For example, iridium-catalyzed asymmetric hydrogenation of ketones and imines provides access to enantiomerically enriched alcohols and amines, respectively.

Conceptual Experimental Protocol: Preparation of an Iridium Catalyst for Asymmetric Hydrogenation

This protocol outlines the conceptual steps for generating an active iridium catalyst from Sodium hexachloroiridate(IV) hexahydrate for the asymmetric hydrogenation of a prochiral ketone.

• Ligand Exchange and Reduction:

  • Dissolve Sodium hexachloroiridate(IV) hexahydrate in a suitable solvent (e.g., a water/alcohol mixture).

  • Add a chiral phosphine ligand (e.g., a BINAP derivative). The choice of ligand is critical for achieving high enantioselectivity.

  • The iridium(IV) is typically reduced in situ to iridium(III) or iridium(I), which are the more common oxidation states in active hydrogenation catalysts. This reduction can be facilitated by the solvent or other additives.

  • The resulting iridium-ligand complex is then isolated or used directly in the next step.

• Catalyst Activation:

  • The iridium-ligand complex is dissolved in the reaction solvent under an inert atmosphere (e.g., nitrogen or argon).

  • The catalyst may require activation, for instance, by reaction with hydrogen gas to form an active iridium hydride species.

• Asymmetric Hydrogenation Reaction:

  • The substrate (e.g., a prochiral ketone) is added to the activated catalyst solution.

  • The reaction mixture is pressurized with hydrogen gas to the desired pressure.

  • The reaction is stirred at a specific temperature until completion, monitored by techniques such as TLC, GC, or HPLC.

  • Upon completion, the product is isolated and purified, and the enantiomeric excess is determined by chiral chromatography.

The following diagram illustrates the logical flow of this process.

Caption: Logical workflow for asymmetric hydrogenation using an iridium catalyst derived from Na₂[IrCl₆]·6H₂O.

C-H Activation

Iridium-catalyzed C-H activation has emerged as a transformative strategy in organic synthesis, allowing for the direct functionalization of otherwise unreactive C-H bonds. This approach offers a more atom-economical and efficient route to complex molecules compared to traditional methods that often require pre-functionalized starting materials. Catalysts derived from Sodium hexachloroiridate(IV) hexahydrate are at the forefront of this field, enabling the synthesis of novel drug analogues and intermediates.

Synthesis of Iridium Nanoparticles

Sodium hexachloroiridate(IV) hexahydrate can be used as a precursor for the synthesis of iridium nanoparticles. These nanoparticles have potential applications in catalysis, electrochemistry, and as sensors. A typical synthesis involves the reduction of the iridium salt in a suitable solvent, often in the presence of a stabilizing agent to control particle size and prevent agglomeration.

Conclusion

Sodium hexachloroiridate(IV) hexahydrate is a cornerstone inorganic precursor for the generation of highly effective iridium catalysts. Its significance in the pharmaceutical industry cannot be overstated, as it provides access to powerful synthetic tools for asymmetric hydrogenation, C-H activation, and other critical organic transformations. A thorough understanding of its chemical properties, handling requirements, and catalytic applications is essential for researchers and drug development professionals seeking to leverage the unique reactivity of iridium to innovate in the synthesis of complex, life-saving medicines.

References

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An In-Depth Technical Guide to the Spectroscopic Characterization of Sodium Hexachloroiridate(IV) Hexahydrate

This guide provides a comprehensive overview of the spectroscopic properties of sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O), a key inorganic compound with significant applications in catalysis and materials science. A thorough understanding of its electronic and vibrational structure through spectroscopic analysis is paramount for researchers, scientists, and drug development professionals engaged in iridium-based chemistry. This document delves into the theoretical underpinnings and practical considerations for obtaining and interpreting the Ultraviolet-Visible (UV-Vis) and Infrared (IR) spectra of this complex.

Introduction: The Significance of Sodium Hexachloroiridate(IV) Hexahydrate

Sodium hexachloroiridate(IV) hexahydrate is a coordination complex featuring a central iridium atom in the +4 oxidation state.[1] This d⁵ transition metal ion is octahedrally coordinated by six chloride ligands, forming the [IrCl₆]²⁻ anion.[2] The sodium cations and water molecules of hydration complete the crystal lattice. The compound typically appears as a black powder or crystalline solid and is soluble in water.[3][4] Its utility as a precursor for iridium-based catalysts and in the synthesis of other iridium compounds necessitates a robust analytical framework for its characterization. Spectroscopic techniques, particularly UV-Vis and IR spectroscopy, provide invaluable insights into the electronic structure and bonding within the hexachloroiridate(IV) anion, which are critical for understanding its reactivity and performance in various applications.

Electronic Spectroscopy (UV-Vis): Probing the d-Orbital Splitting

The UV-Vis spectrum of sodium hexachloroiridate(IV) hexahydrate is dominated by electronic transitions involving the d-orbitals of the iridium(IV) center. In an octahedral ligand field, the five degenerate d-orbitals of the free iridium ion are split into two energy levels: a lower-energy t₂g set and a higher-energy eg set.[5] For an Ir(IV) ion with a d⁵ electron configuration, these transitions provide a direct measure of the ligand field splitting energy.

Theoretical Framework: Ligand-to-Metal Charge Transfer and d-d Transitions

The electronic spectrum of the [IrCl₆]²⁻ anion is characterized by both ligand-to-metal charge transfer (LMCT) bands and d-d transitions.[5]

• Ligand-to-Metal Charge Transfer (LMCT): These are high-intensity absorptions that arise from the promotion of an electron from a molecular orbital that is primarily ligand in character (in this case, derived from the chloride p-orbitals) to a molecular orbital that is primarily metal in character (the partially filled t₂g orbitals of iridium).

• d-d Transitions: These transitions involve the excitation of an electron from the lower energy t₂g orbitals to the higher energy eg orbitals.[5] Due to the Laporte selection rule, which forbids transitions between orbitals of the same parity (g → g or u → u), d-d transitions in centrosymmetric octahedral complexes are typically weak.[6]

Experimental Protocol: UV-Vis Spectrum Acquisition

A detailed, step-by-step methodology for acquiring the UV-Vis spectrum is crucial for obtaining reliable and reproducible data.

Instrumentation: A dual-beam UV-Vis spectrophotometer capable of scanning from at least 200 to 800 nm is required.

Sample Preparation:

• Solvent Selection: Due to the solubility of the compound, deionized water is a suitable solvent.[4] The solvent should be transparent in the wavelength range of interest.

• Concentration: Prepare a dilute aqueous solution of sodium hexachloroiridate(IV) hexahydrate. The concentration should be adjusted to yield an absorbance in the optimal range of the instrument (typically 0.1 to 1.0 AU). A starting concentration in the micromolar to low millimolar range is recommended.

• Cell Selection: Use a pair of matched quartz cuvettes with a 1 cm path length. One cuvette will contain the sample solution, and the other will serve as the reference, containing only the solvent.

Data Acquisition:

• Baseline Correction: Record a baseline spectrum with both the sample and reference cuvettes filled with the solvent. This corrects for any absorbance from the solvent and the cuvettes themselves.

• Sample Measurement: Place the sample cuvette in the sample beam path and the reference cuvette in the reference beam path.

• Scan Parameters: Set the desired wavelength range (e.g., 200-800 nm) and an appropriate scan speed.

• Data Recording: Acquire the absorption spectrum. The resulting data should be plotted as absorbance versus wavelength (nm).

Figure 2: A simplified workflow for acquiring the IR spectrum of Sodium Hexachloroiridate(IV) Hexahydrate using the KBr pellet method.

Expected Spectral Features

The IR spectrum of sodium hexachloroiridate(IV) hexahydrate will display bands corresponding to the vibrations of the water molecules and the Ir-Cl bonds.

Table 2: Characteristic IR Absorption Bands for Na₂[IrCl₆]·6H₂O

Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	O-H stretching vibrations of water of hydration
~1630	H-O-H bending vibration of water of hydration
Below 400	Ir-Cl stretching and bending vibrations

Note: The Ir-Cl vibrational modes often appear in the far-IR region (below 400 cm⁻¹) and may not be observable with a standard mid-IR spectrometer. A study on the vibrational resonance Raman spectra of the hexachloroiridate(IV) ion provides more detailed information on these low-frequency modes. [7]

Conclusion

The spectroscopic characterization of sodium hexachloroiridate(IV) hexahydrate by UV-Vis and IR spectroscopy provides a powerful means of confirming its identity and probing its electronic and molecular structure. The UV-Vis spectrum is defined by intense ligand-to-metal charge transfer bands and weaker d-d transitions, which are informative about the ligand field environment of the iridium(IV) center. The IR spectrum reveals the characteristic vibrational modes of the water of hydration and the iridium-chloride bonds. By following the detailed protocols outlined in this guide, researchers can obtain high-quality spectroscopic data, enabling a deeper understanding of this important iridium complex and facilitating its effective use in a variety of chemical applications.

References

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A Comprehensive Technical Guide to Sodium Hexachloroiridate(IV) Hexahydrate for Advanced Research Applications

This guide provides an in-depth exploration of sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O), a pivotal inorganic compound in the fields of catalysis, materials science, and pharmaceutical development. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple datasheet to offer a cohesive understanding of the compound's properties, synthesis, and applications, with a focus on the scientific principles that underpin its utility.

Core Molecular and Physical Characteristics

Sodium hexachloroiridate(IV) hexahydrate is a dark purple to black crystalline solid that is highly soluble in water.[1][2] The presence of iridium in the +4 oxidation state within the hexachloroiridate anion, [IrCl₆]²⁻, is central to its chemical reactivity and utility as a precursor. The hexahydrate form indicates the incorporation of six water molecules into the crystal lattice for each formula unit.

Physicochemical Properties

A summary of the key quantitative data for sodium hexachloroiridate(IV) hexahydrate is presented in Table 1. This information is fundamental for its handling, storage, and application in experimental settings.

Property	Value	Source(s)
Molecular Formula	Na₂[IrCl₆]·6H₂O	[3]
Molecular Weight	559.01 g/mol	[3]
Appearance	Dark purple to black crystalline powder	[4]
Solubility	Soluble in water	[1][2]
Melting Point	Decomposes at 600°C	[4]
CAS Number	19567-78-3	[3]

Synthesis and Purification: Establishing a Foundation of Purity

While sodium hexachloroiridate(IV) hexahydrate is commercially available, an understanding of its synthesis is crucial for appreciating potential impurities and for researchers who may need to prepare it in-house. A common route involves the use of chloroiridic acid (H₂[IrCl₆]) as a starting material.

Synthesis Protocol from Chloroiridic Acid

The synthesis hinges on the neutralization of chloroiridic acid with a sodium base, followed by crystallization of the resulting salt.

Workflow for Synthesis:

Caption: A generalized workflow for the synthesis of sodium hexachloroiridate(IV) hexahydrate.

Experimental Causality:

• Choice of Base: Sodium hydroxide or sodium carbonate are chosen as they provide the sodium counter-ion without introducing interfering species. The addition should be done carefully to control the exothermicity of the neutralization reaction.

• Slow Cooling: Gradual cooling is essential for the formation of well-defined crystals and to minimize the co-precipitation of impurities.

• Cold Water Wash: Washing the crystals with a minimal amount of cold deionized water is a critical step to remove any remaining soluble impurities without significantly dissolving the product, leveraging the principle of reduced solubility at lower temperatures.

Purification by Recrystallization

For applications requiring very high purity, recrystallization is the preferred method. The choice of solvent is paramount and is based on the principle that the solubility of the compound should be high in the hot solvent and low in the cold solvent.[5]

Recrystallization Protocol:

• Solvent Selection: Given its high solubility in water, water is the most common solvent for the recrystallization of sodium hexachloroiridate(IV) hexahydrate.

• Dissolution: Dissolve the impure compound in a minimum amount of hot deionized water to form a saturated solution.

• Hot Filtration: If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the purified crystals by filtration, wash with a small amount of cold deionized water, and dry under vacuum.

Spectroscopic and Structural Characterization

Accurate characterization is essential to confirm the identity and purity of the compound. Key techniques include UV-Visible and FTIR spectroscopy, and X-ray diffraction for structural elucidation.

UV-Visible Spectroscopy

The UV-Visible spectrum of the [IrCl₆]²⁻ anion in aqueous solution is characterized by distinct absorption bands arising from ligand-to-metal charge transfer (LMCT) transitions. A representative spectrum in 1M HCl solution shows characteristic absorption peaks.[6] Understanding this electronic signature is vital for monitoring reactions involving the [IrCl₆]²⁻ complex.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of sodium hexachloroiridate(IV) hexahydrate provides information about the vibrational modes of the [IrCl₆]²⁻ anion and the water of hydration. The presence of characteristic Ir-Cl stretching frequencies is a key diagnostic feature.

Crystal Structure

Applications in Research and Development

The utility of sodium hexachloroiridate(IV) hexahydrate stems from its role as a versatile precursor for a wide range of iridium-based catalysts and materials.

Precursor for Homogeneous Catalysis

A significant application of this compound is in the synthesis of iridium catalysts for organic transformations.[8] Of particular importance in the pharmaceutical industry is its use in developing catalysts for C-H activation, which allows for the late-stage functionalization of complex drug molecules.[1][9][10][11] This approach can significantly shorten synthetic routes and enable the rapid generation of analogues for structure-activity relationship (SAR) studies.[10]

Logical Flow from Precursor to Application in Drug Discovery:

Caption: The pathway from sodium hexachloroiridate(IV) hexahydrate to its application in pharmaceutical research.

Causality in Catalysis:

• Ligand Choice: The choice of ligands in the synthesis of the active catalyst is critical as it dictates the catalyst's reactivity, selectivity, and stability. Chiral ligands are employed to induce enantioselectivity in reactions, which is of paramount importance in the synthesis of chiral drug molecules.

• Directing Groups: In C-H activation reactions, directing groups on the substrate coordinate to the iridium center, guiding the catalyst to a specific C-H bond. This directed approach is the key to achieving high regioselectivity in complex molecules.

Synthesis of Iridium Nanoparticles and Biohybrid Systems

Sodium hexachloroiridate(IV) hexahydrate serves as a precursor for the synthesis of iridium nanoparticles, which have applications in catalysis and electrochemistry.[12] Furthermore, it can be used in the development of biohybrid catalysts, where metallic nanoparticles are deposited on biological scaffolds, such as photoactive proteins.[12] These biohybrid systems are being explored for solar-driven biocatalysis.

Safety and Handling

Sodium hexachloroiridate(IV) hexahydrate is a hazardous substance and should be handled with appropriate safety precautions in a well-ventilated area.[2][13][14]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[13][14]

• Inhalation: Avoid breathing dust.[13]

• Storage: Store in a tightly closed container in a dry and well-ventilated place.[14]

References

• Iridium-Catalyzed C−H Activation Methods for Late-Stage Functionalization of Pharmaceuticals. DiVA portal. [Link]

• Merging Directed C–H Activations with High-Throughput Experimentation: Development of Iridium-Catalyzed C–H Aminations Applicable to Late-Stage Functionalization. PMC - NIH. [Link]

• Merging Directed C–H Activations with High-Throughput Experimentation: Development of Iridium-Catalyzed C–H Aminations Applicable to Late-Stage Functionalization. JACS Au - ACS Publications. [Link]

• UV-Vis absorption spectrum for IrCl 6 2À dissolved in a 1 M HCl solution (–) or in DMSO (----). ResearchGate. [Link]

• Revisiting Sodium Hexafluoroiridates: Perspective Precursors for Electronic, Quantum, and Related Materials. ACS Omega - ACS Publications. [Link]

• Sodium hexachloroiridate(IV) hexahydrate, Ir 33.9% min. Fisher Scientific. [Link]

• Material Safety Data Sheet - Sodium Hexachloroiridate(IV) Hexahydrate 99.9+%. Cole-Parmer. [Link]

• Crystal structure and thermal properties of Na2[ReCl6]·6H2O. ResearchGate. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• The Mechanism of [IrCl6]2- Complex Transformation in Acetone Solutions Studied by EPR and UV-Vis Spectroscopy. PubMed. [Link]

• Sodium Hexachloroiridate(IV) Hexahydrate Powder Supply. E FORU. [Link]

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Protocols & Analytical Methods

The Alchemist's Salt: Transforming Sodium Hexachloroiridate(IV) into a High-Performance Catalyst

Introduction: The Latent Power of a Humble Salt

In the landscape of modern catalysis, where efficiency, selectivity, and robustness are paramount, the choice of the catalyst precursor is a critical first step. Sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O), a seemingly unassuming, water-soluble crystalline solid, represents a cornerstone in the synthesis of a diverse array of potent iridium catalysts.[1][2] Its stability and accessibility make it a preferred starting material for academic and industrial laboratories focused on developing novel synthetic methodologies in organic chemistry and materials science. This guide provides an in-depth exploration of the transformation of this precursor into active catalytic species and details its application in key chemical reactions, offering both the "how" and the "why" to empower researchers in their scientific endeavors.

From Precursor to Powerhouse: The Genesis of an Active Catalyst

The direct use of sodium hexachloroiridate(IV) hexahydrate in catalytic reactions is rare. Its true value lies in its role as a precursor to more catalytically active, typically lower-valent iridium complexes. A pivotal intermediate in this journey is the chloro(1,5-cyclooctadiene)iridium(I) dimer, [Ir(cod)Cl]₂. This air-stable, orange-red crystalline solid is a versatile entry point into a vast range of iridium-catalyzed transformations.

The Causality Behind the Synthesis of [Ir(cod)Cl]₂

The synthesis of [Ir(cod)Cl]₂ from sodium hexachloroiridate(IV) hexahydrate is a fascinating interplay of reduction and ligand exchange. The Ir(IV) center in Na₂[IrCl₆] must be reduced to Ir(I). This is elegantly achieved by using an alcohol, such as isopropanol or ethanol, which serves a dual role as both a solvent and a reducing agent.[1][2] The alcohol is oxidized to a ketone (e.g., acetone from isopropanol) or an aldehyde, providing the necessary electrons for the reduction of the iridium center. The 1,5-cyclooctadiene (cod) ligand is then introduced, which coordinates to the Ir(I) center, displacing some of the chloride ligands and stabilizing the lower oxidation state to form the dimeric complex.

Experimental Protocol: Synthesis of Chloro(1,5-cyclooctadiene)iridium(I) Dimer, [Ir(cod)Cl]₂

This protocol is adapted from established procedures for the synthesis of [Ir(cod)Cl]₂ from iridium(IV) precursors.[1][2][3]

Materials:

• Sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O)

• 1,5-Cyclooctadiene (cod)

• Isopropanol

• Deionized Water

• Argon or Nitrogen gas supply

• Standard Schlenk line or glovebox equipment

• Heating mantle and reflux condenser

• Fritted glass filter

Procedure:

• Dissolution of the Precursor: In a Schlenk flask equipped with a magnetic stir bar and a reflux condenser, dissolve sodium hexachloroiridate(IV) hexahydrate in a mixture of deionized water and isopropanol. A typical solvent ratio is 2:1 to 1:1 (v/v) isopropanol to water.[1] The solution will have a dark brown-red color.

• Inert Atmosphere: Purge the flask with argon or nitrogen for 15-20 minutes to remove oxygen. Maintain a positive pressure of the inert gas throughout the reaction.

• Addition of Ligand: Add an excess of 1,5-cyclooctadiene (typically 7-9 molar equivalents relative to iridium) to the stirred solution.[1]

• Reflux: Heat the reaction mixture to reflux (the boiling point of the azeotropic mixture) and maintain for 18-24 hours. The color of the suspension will gradually change from dark brown to a reddish-orange or orange-brown as the [Ir(cod)Cl]₂ precipitates.

• Isolation of the Product: After the reflux period, cool the reaction mixture to room temperature. The orange-red crystalline product, [Ir(cod)Cl]₂, will have precipitated.

• Filtration and Washing: Collect the solid product by filtration using a fritted glass filter under an inert atmosphere. Wash the precipitate with cold ethanol and then with hexane to remove any unreacted cyclooctadiene and other impurities.

• Drying: Dry the resulting orange-brown crystalline solid under vacuum.

Expected Yield: This procedure typically affords [Ir(cod)Cl]₂ in good to excellent yields.

Application in Homogeneous Catalysis: Olefin Hydrogenation

Iridium catalysts derived from [Ir(cod)Cl]₂ are exceptionally effective for the hydrogenation of a wide range of olefins, including those that are unfunctionalized and sterically hindered.[4]

Catalyst Activation and Mechanistic Insight

The [Ir(cod)Cl]₂ dimer is a pre-catalyst and must be activated in situ. This is typically achieved by reacting it with a suitable ligand, often a chiral phosphine for asymmetric hydrogenation, and then introducing hydrogen gas. The activation process involves the cleavage of the chloride bridges and coordination of the phosphine ligand. The resulting monomeric iridium(I) complex then reacts with hydrogen in an oxidative addition step to form a catalytically active iridium(III) dihydride species. The hydrogenation of the olefin then proceeds through a series of steps involving olefin coordination, insertion into an Ir-H bond, and reductive elimination of the alkane product, regenerating the active catalyst.

Catalyst Activation and a Simplified Hydrogenation Cycle.

Experimental Protocol: Hydrogenation of 1-Octene

This protocol describes a general procedure for the hydrogenation of an unfunctionalized olefin using an iridium catalyst prepared in situ from [Ir(cod)Cl]₂.

Materials:

• [Ir(cod)Cl]₂ (prepared as described above)

• Triphenylphosphine (PPh₃)

• 1-Octene

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Hydrogen gas supply (balloon or pressurized reactor)

• Standard Schlenk line or glovebox equipment

Procedure:

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere, dissolve [Ir(cod)Cl]₂ and triphenylphosphine (4 equivalents per iridium dimer) in anhydrous dichloromethane. Stir the solution at room temperature for 15-30 minutes to allow for the formation of the active catalyst precursor complex.

• Substrate Addition: Add 1-octene to the catalyst solution.

• Hydrogenation: Purge the reaction vessel with hydrogen gas and then maintain a positive pressure of hydrogen (e.g., using a balloon). Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the progress of the reaction by gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully vent the hydrogen gas. The solvent can be removed under reduced pressure to yield the crude product, which can be purified by column chromatography if necessary.

Data Presentation: Iridium-Catalyzed Olefin Hydrogenation

Substrate	Catalyst Loading (mol%)	Ligand	Solvent	Time (h)	Conversion (%)
1-Decene	1	PPh₃	CH₂Cl₂	4	>99
Styrene	1	PPh₃	CH₂Cl₂	2	>99
Cyclohexene	2	P(Cy)₃	Toluene	6	>99

Note: The data in this table is representative and actual results may vary depending on the specific experimental conditions.

Application in Homogeneous Catalysis: Alcohol Oxidation

Iridium catalysts are also highly effective for the oxidation of primary and secondary alcohols to aldehydes and ketones, respectively. These reactions can often be performed under mild, aerobic conditions, making them an attractive "green" alternative to traditional oxidation methods that use stoichiometric, often toxic, oxidants.

Catalyst Activation and Mechanistic Insight

For alcohol oxidation, the active iridium catalyst is often generated in situ from [Ir(cod)Cl]₂ in the presence of a suitable ligand (e.g., a bipyridine or an N-heterocyclic carbene precursor) and a base. The base plays a crucial role in facilitating the formation of an iridium-alkoxide intermediate. The key step in the catalytic cycle is often a β-hydride elimination from the iridium-alkoxide, which forms the carbonyl product and an iridium-hydride species. The iridium-hydride is then re-oxidized to regenerate the active catalyst, often by a hydrogen acceptor or, in aerobic oxidations, by molecular oxygen.

Catalyst Activation and a Simplified Alcohol Oxidation Cycle.

Experimental Protocol: Oxidation of Benzyl Alcohol

This protocol provides a general method for the aerobic oxidation of a primary alcohol using an iridium catalyst generated in situ.

Materials:

• [Ir(cod)Cl]₂

• 2,2'-Bipyridine

• Potassium Carbonate (K₂CO₃)

• Benzyl Alcohol

• Toluene (anhydrous)

• Air or Oxygen supply

Procedure:

• Catalyst Preparation: To a Schlenk flask under an inert atmosphere, add [Ir(cod)Cl]₂, 2,2'-bipyridine, and potassium carbonate.

• Solvent and Substrate Addition: Add anhydrous toluene and stir the mixture. Then, add the benzyl alcohol substrate.

• Oxidation: Replace the inert atmosphere with air or oxygen (using a balloon or by bubbling through the solution). Heat the reaction mixture to 80-110 °C.

• Monitoring: Monitor the reaction progress by GC or TLC.

• Work-up: After completion, cool the reaction mixture to room temperature. The solid base can be filtered off, and the solvent removed under reduced pressure. The product can be purified by column chromatography.

Data Presentation: Iridium-Catalyzed Alcohol Oxidation

Substrate	Catalyst Loading (mol%)	Ligand	Base	Solvent	Time (h)	Conversion (%)
Benzyl Alcohol	2	2,2'-Bipyridine	K₂CO₃	Toluene	12	>95
1-Phenylethanol	2	IPr*	Cs₂CO₃	Toluene	8	>98
Cyclohexanol	2.5	2,2'-Bipyridine	K₂CO₃	Toluene	24	>90

*IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene Note: The data in this table is representative and actual results may vary depending on the specific experimental conditions.

Conclusion: A Versatile Precursor for Catalytic Innovation

Sodium hexachloroiridate(IV) hexahydrate stands as a testament to the principle that simple, readily available starting materials can be the gateway to complex and highly active catalytic systems. Through a straightforward reductive ligand exchange, it is transformed into the versatile [Ir(cod)Cl]₂ precursor, which in turn opens the door to a wealth of catalytic applications, including the crucial transformations of olefin hydrogenation and alcohol oxidation. By understanding the underlying principles of catalyst activation and the mechanistic pathways of these reactions, researchers can harness the full potential of this remarkable element and continue to push the boundaries of chemical synthesis.

References

• Winkhaus, G., & Singer, H. (1966). Iridium(I)- und Rhodium(I)-diolefin-Komplexe. Chemische Berichte, 99(11), 3610-3618. [Link]

• Herde, J. L., Lambert, J. C., & Senoff, C. V. (1974). Cyclooctene and 1,5-Cyclooctadiene Complexes of Iridium(I). Inorganic Syntheses, 15, 18-20. [Link]

• Crabtree, R. H., & Morris, G. E. (1977). A new and convenient synthesis of [Ir(1,5-cyclooctadiene)Cl]₂. Journal of Organometallic Chemistry, 135(3), 395-396. [Link]

• Roseblade, S. J., & Pfaltz, A. (2007). Iridium-Catalyzed Asymmetric Hydrogenation of Olefins. Accounts of Chemical Research, 40(12), 1402-1411. [Link]

• Ishii, Y., & Obora, Y. (2010). Organic Synthesis Involving Iridium-Catalyzed Oxidation. Chemical Reviews, 110(8), 4999-5039. [Link]

• Ison, E. A., et al. (2008). Mechanistic Investigations of the Iridium(III)-Catalyzed Aerobic Oxidation of Primary and Secondary Alcohols. Journal of the American Chemical Society, 130(48), 16410-16411. [Link]

• U.S. Patent No. 6,399,804 B2. (2002). Method for producing [Ir(cod)Cl]₂.
• Hartwig, J. F. (2010).
• Crabtree, R. H. (2014). The Organometallic Chemistry of the Transition Metals (6th ed.). Wiley.

• PubChem Compound Summary for CID 19849276, Sodium hexachloroiridate(IV) hexahydrate. National Center for Biotechnology Information. Retrieved January 12, 2026, from [Link].

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• 3. DE10000710A1 - Production of di(cyclooctadiene iridium chloride) comprises reacting an iridium compound with 1,5-cyclooctadiene in the presence of an alkanol containing 3-9 carbon atoms - Google Patents [patents.google.com]
• 4. datapdf.com [datapdf.com]

Application Notes and Protocols for the Preparation of Iridum Oxide Electrodes from Sodium Hexachloroiridate(IV) Hexahydrate

Introduction: The Critical Role of Iridium Oxide in Advanced Electrochemical Applications

Iridium oxide (IrOx) films are at the forefront of electrochemical material science, renowned for their exceptional charge storage capacity, corrosion resistance, and biocompatibility.[1][2] These properties make them indispensable in a variety of high-performance applications, from neural stimulation and recording microelectrodes to robust pH sensors and catalysts for water electrolysis.[2][3][4] The ability to reliably fabricate high-quality IrOx electrodes is, therefore, a critical skill for researchers and engineers in neuroscience, drug development, and green energy sectors.

This comprehensive guide provides detailed, field-proven protocols for the preparation of iridium oxide electrodes using sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O) as the precursor. We will delve into three primary fabrication methodologies: electrochemical deposition, thermal decomposition, and sol-gel synthesis. Beyond a simple recitation of steps, this document elucidates the underlying scientific principles, ensuring a deep understanding of how experimental choices influence the final properties of the electrode.

Method 1: Electrochemical Deposition of Iridium Oxide Films (EIROFs)

Electrochemical deposition is a versatile method for creating conformal and adherent iridium oxide films on a variety of conductive substrates. This technique offers precise control over film thickness and morphology by manipulating electrochemical parameters. The resulting electrodeposited iridium oxide films (EIROFs) are particularly well-suited for applications requiring high charge injection capacity, such as neural stimulation.[5]

Scientific Rationale

The electrochemical deposition of IrOx from a Na₂IrCl₆ solution involves the controlled oxidation of the iridium precursor at the electrode surface. The process is typically carried out in an aqueous solution where the pH and additives are carefully controlled to facilitate the formation of a stable and adherent oxide layer. The application of a specific potential or current drives the redox reactions that lead to the precipitation of hydrated iridium oxide.

Detailed Step-by-Step Protocol

1. Substrate Preparation:

• Objective: To ensure a clean and pristine surface for optimal film adhesion.

• Procedure:

  • Begin with a conductive substrate such as platinum, gold, or glassy carbon.

  • Mechanically polish the substrate surface using alumina slurry of decreasing particle size (e.g., 1.0 µm, 0.3 µm, and 0.05 µm).

  • Sonnicate the polished substrate in a sequence of deionized water, acetone, and isopropanol for 10-15 minutes each to remove any organic residues and polishing debris.

  • Finally, electrochemically clean the substrate by cycling the potential in a 0.5 M sulfuric acid (H₂SO₄) solution until a stable and characteristic cyclic voltammogram is obtained.

2. Precursor Solution Preparation:

• Objective: To create a stable iridium-containing electrolyte for deposition.

• Procedure:

  • Prepare an aqueous solution of 4.5 mM sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O).[6]

  • Add oxalic acid dihydrate to the solution to a final concentration of 55.5 mM.[6] The oxalate ions act as a complexing agent, stabilizing the iridium precursor in the solution.

  • Slowly add potassium carbonate (K₂CO₃) in small amounts while monitoring the pH until it reaches 10.5.[6] The alkaline pH is crucial for the subsequent formation of the hydrated oxide film.

  • Allow the solution to age for at least 48 hours at room temperature. During this time, the color of the solution will typically change from yellow to a deep purple or blue, indicating the formation of the desired iridium complex for deposition.[6]

3. Electrochemical Deposition:

• Objective: To grow the iridium oxide film on the prepared substrate.

• Procedure:

  • Assemble a standard three-electrode electrochemical cell with the prepared substrate as the working electrode, a platinum wire or mesh as the counter electrode, and a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode).

  • Immerse the electrodes in the aged precursor solution.

  • Deposit the iridium oxide film using either potentiostatic or potentiodynamic methods. A common approach is to cycle the potential between 0.0 V and +0.6 V (vs. Ag/AgCl) at a scan rate of 50 mV/s for a predetermined number of cycles (e.g., 50-100 cycles).[6]

  • Alternatively, a series of potential pulses can be applied to enhance film adhesion and charge storage capacity.[5]

4. Post-Deposition Treatment:

• Objective: To stabilize and activate the deposited film.

• Procedure:

  • After deposition, rinse the electrode thoroughly with deionized water.

  • To further enhance the film's properties, the electrode can be cycled in a phosphate-buffered saline (PBS) solution.

Data Summary Table

Parameter	Value	Rationale
Precursor Concentration	4.5 mM Na₂IrCl₆·6H₂O	Provides a sufficient source of iridium for deposition.
Oxalic Acid Concentration	55.5 mM	Stabilizes the iridium precursor in the solution.[6]
Solution pH	10.5	Promotes the formation of the hydrated oxide film.[6]
Deposition Potential Window	0.0 V to +0.6 V vs. Ag/AgCl	Drives the oxidation of the iridium complex to form iridium oxide.[6]
Scan Rate	50 mV/s	Controls the growth rate and morphology of the film.[6]

Experimental Workflow Diagram

Caption: Workflow for Thermal Decomposition of Iridium Oxide.

Method 3: Sol-Gel Synthesis

The sol-gel method offers a low-temperature route to fabricating amorphous or nanocrystalline iridium oxide films. [7][8]This technique provides excellent control over the microstructure and composition of the film and is suitable for coating large and complex-shaped substrates. [9]

Scientific Rationale

Sol-gel synthesis involves the creation of a "sol" (a colloidal suspension of solid particles in a liquid) which is then deposited as a film and converted into a "gel" (a solid network). For iridium oxide, this typically involves the hydrolysis and condensation of an iridium precursor in a solvent to form a sol. The sol is then applied to a substrate, and a subsequent heat treatment removes the solvent and promotes the formation of the oxide network.

Detailed Step-by-Step Protocol

1. Sol Preparation:

• Objective: To create a stable iridium oxide sol.

• Procedure:

  • Dissolve Na₂IrCl₆·6H₂O in a suitable alcohol, such as ethanol or isopropanol. [7] 2. The concentration of the iridium salt can be varied to control the thickness of the resulting film. A typical starting point is a 5% solution. [7] 3. Stir the solution vigorously for several hours at room temperature to facilitate the formation of the sol.

2. Film Deposition:

• Objective: To deposit a uniform thin film of the sol onto a substrate.

• Procedure:

  • Use a clean conductive substrate (e.g., conducting glass like FTO or ITO).

  • Deposit the sol onto the substrate using dip-coating, spin-coating, or spray-coating. The choice of method will depend on the desired film thickness and uniformity.

  • For dip-coating, the withdrawal speed is a critical parameter that influences the film thickness.

3. Gelation and Heat Treatment:

• Objective: To convert the deposited sol into a solid iridium oxide film.

• Procedure:

  • After deposition, dry the film at a low temperature (e.g., 60-80°C) to remove the bulk of the solvent.

  • Heat the film to a higher temperature to complete the formation of the oxide network. The final temperature will determine the crystallinity of the film.

  • For amorphous films, a heat treatment at around 300°C is often sufficient. [7] 4. To obtain a crystalline, rutile structure, higher temperatures of 450°C or more are required. [7][8]The heating should be done in an air atmosphere.

Data Summary Table

Parameter	Value	Rationale
Precursor	5% Na₂IrCl₆·6H₂O in Ethanol	Forms a stable sol for deposition. [7]
Deposition Method	Dip-coating or Spin-coating	Allows for the formation of uniform thin films.
Heat Treatment (Amorphous)	~300°C	Sufficient to form an amorphous oxide network. [7]
Heat Treatment (Crystalline)	>450°C	Promotes the crystallization of the iridium oxide into the rutile structure. [7][8]

Experimental Workflow Diagram

Caption: Workflow for Sol-Gel Synthesis of Iridium Oxide.

Conclusion and Best Practices

The choice of preparation method for iridium oxide electrodes depends heavily on the intended application. Electrochemical deposition offers excellent control for creating thin, conformal films for sensitive applications like neurostimulation. Thermal decomposition provides robust, crystalline coatings ideal for harsh industrial environments. The sol-gel method presents a versatile, low-temperature route for producing amorphous or nanocrystalline films on various substrates.

Regardless of the chosen method, meticulous substrate preparation is paramount for achieving good film adhesion and performance. The purity of the precursor and solvents is also critical. It is recommended to characterize the prepared electrodes using techniques such as cyclic voltammetry to assess their electrochemical properties and scanning electron microscopy to examine their surface morphology. By understanding the principles behind each protocol, researchers can tailor the fabrication process to achieve the desired iridium oxide electrode characteristics for their specific needs.

References

• Nano-porous iridium and iridium oxide thin films formed by high efficiency electrodeposition. (2025). ResearchGate. [Link]

• Electrodeposition and characterization of iridium oxide as electrode material for neural recording and stimulation. (2009). ResearchGate. [Link]

• Anodic Electrodeposition of IrOx Nanoparticles from Aqueous Nanodroplets. (n.d.). ACS Publications. [Link]

• Preparation of Ti/IrO2 Anode with Low Iridium Content by Thermal Decomposition Process: Electrochemical removal of organic pollutants in water. (2018). ResearchGate. [Link]

• Fabrication and Characterization of Iridium Oxide pH Microelectrodes Based on Sputter Deposition Method. (2021). MDPI. [Link]

• Activated iridium oxide film (AIROF) electrodes for neural tissue stimulation. (2016). PMC. [Link]

• Synthesis and Characterization of Sol-gel Derived Nanocrystalline Iridium oxide Thin Films. (n.d.). Semantic Scholar. [Link]

• A Novel IrO2 Electrode with Iridium–Titanium Oxide Interlayers from a Mixture of TiN Nanoparticle and H2IrCl6 Solution. (2012). ResearchGate. [Link]

• Electrochemical and structural characterizations of electrodeposited iridium oxide thin-film electrodes applied to neurostimulating electrical signal. (2002). ResearchGate. [Link]

• Electrochemical characterization of the iridium oxide electrodes at 25 mV s - ResearchGate. (n.d.). ResearchGate. [Link]

• DEVELOPMENT OF IRIDIUM OXIDE CATALYSTS FOR ACIDIC WATER ELECTROLYSIS. (n.d.). University of Alberta Libraries. [Link]

• Synthesis of Nanocrystalline Iridium oxide Thin Films via Green Chemistry By Sol-gel method. (2018). IJCRT.org. [Link]

• (PDF) Electrochemical deposition of iridium and iridium-nickel-alloys. (2017). ResearchGate. [Link]

• A Comparative Study of Fabricating IrO x Electrodes by High Temperature Carbonate Oxidation and Cyclic Thermal Oxidation and Quenching Process. (2021). MDPI. [Link]

• Electrochemical Sensing of Dopamine with an Implantable Microelectrode Array Microprobe Including an On-Probe Iridium Oxide Reference Electrode. (2019). ACS Publications. [Link]

• A Study on the Performance of IrOx Electrodes Prepared by Double-titanium Cyclic Voltametric Electrodeposition Mode. (2020). E3S Web of Conferences. [Link]

• Synthesis and Characterization of Sol-gel Derived Nanocrystalline Iridium oxide Thin Films. (n.d.). RS Publication. [Link]

• Electrochemical and geometrical characterization of iridium oxide electrodes in stainless steel substrate. (n.d.). CONICET. [Link]

• An improved method of preparing iridium oxide electrode based on carbonate-melt oxidation mechanism. (2019). ResearchGate. [Link]

• Iridium Oxide Enabled Sensors Applications. (2022). MDPI. [Link]

• ELECTRODEPOSITION OF IRIDIUM. (n.d.). IR@CECRI. [Link]

• (PDF) Synthesis and Thermal Decomposition Mechanism Study of a Novel Iridium Precursor. (2007). ResearchGate. [Link]

• Electrodeposited iridium oxide for neural stimulation and recording electrodes. (2001). PubMed. [Link]

• Electrochemical comparison of IrO 2 prepared by anodic oxidation of pure iridium and IrO 2 prepared by thermal decomposition of H 2 IrCl 6 precursor solution. (2001). ResearchGate. [Link]

• Temperature-controlled chemical bath deposition of iridium oxide via pre-coordinated hexahydroxyiridate (III) complexes for high-sensitivity pH sensing. (2025). ResearchGate. [Link]

• The Low-Temperature Sol-Gel Synthesis of Metal-Oxide Films on Polymer Substrates and the Determination of Their Optical and Dielectric Properties. (2022). MDPI. [Link]

• Production of Oxygen Gas and Liquid Metal by Electrochemical Decomposition of Molten Iron Oxide. (n.d.). DSpace@MIT. [Link]

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Synthesis of iridium nanoparticles using Sodium hexachloroiridate(IV) hexahydrate.

An Application and Protocol Guide for the Synthesis of Iridium Nanoparticles Using Sodium Hexachloroiridate(IV) Hexahydrate

Authored by a Senior Application Scientist

This document provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis of iridium nanoparticles (IrNPs) utilizing sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O) as the precursor. Iridium nanoparticles are gaining significant interest due to their exceptional catalytic activity, superior stability, and high corrosion resistance, stemming from a unique electronic configuration and large surface-area-to-volume ratio[1]. These properties make them highly valuable in a range of applications, including catalysis for organic transformations and water splitting, electrochemistry, and nanomedicine[2][3][4].

This guide deviates from a rigid template to provide an in-depth, logical narrative grounded in scientific principles. It explains the causality behind experimental choices, ensuring that each protocol is a self-validating system for producing high-quality, reproducible iridium nanoparticles.

Foundational Principles of Iridium Nanoparticle Synthesis

The synthesis of metallic nanoparticles from a salt precursor, such as Na₂IrCl₆, is fundamentally a redox process. The iridium(IV) ions (Ir⁴⁺) in the precursor are reduced to their zero-valent state (Ir⁰), which then nucleate and grow into nanoparticles.

The overall process can be visualized as a sequence of key stages: reduction of the metal salt, nucleation of metallic atoms to form seeds, and subsequent growth of these seeds into larger nanoparticles. To prevent uncontrolled growth and aggregation, which leads to precipitation, a stabilizing agent is typically employed to cap the nanoparticle surface.

Caption: General experimental workflow for the synthesis and analysis of iridium nanoparticles.

The choice of synthesis method, reducing agent, stabilizing agent, solvent, and reaction temperature profoundly influences the final nanoparticle characteristics, such as size, shape, and crystallinity[1]. The formation mechanism itself is highly dependent on the precursor salt used[5][6][7][8][9]. For instance, syntheses using H₂IrCl₆ or Na₂IrCl₆ often proceed with a sudden growth phase after an induction period, sometimes involving a crystalline intermediate, whereas syntheses with IrCl₃ show a more gradual formation[5][6][8][9].

Synthesis Methodologies and Protocols

Several robust methods have been established for the synthesis of IrNPs from a hexachloroiridate precursor. This section details three common and effective approaches: the Polyol Method, a classic Chemical Reduction with Sodium Borohydride, and a rapid Microwave-Assisted Synthesis.

The Polyol Method

The polyol process is a widely used strategy for producing high-quality, monodisperse metallic nanoparticles[10][11]. In this method, a high-boiling point alcohol, such as ethylene glycol, serves as both the solvent and the reducing agent[10][12]. The high temperature facilitates the reduction of the iridium salt, while the polyol and its oxidation products can also act as stabilizers for the forming nanoparticles.

Causality and Expertise: This method offers excellent control over nucleation and growth kinetics due to the relatively slow and temperature-dependent reduction rate of the polyol. Polyvinylpyrrolidone (PVP) is a crucial additive, acting as a steric stabilizer. The long polymer chains of PVP adsorb onto the nanoparticle surface, preventing them from aggregating into bulk metal, which is their thermodynamically stable state[13].

Detailed Protocol: Polyol Synthesis of IrNPs

Parameter	Value/Reagent	Purpose
Iridium Precursor	Sodium hexachloroiridate(IV) hexahydrate	Source of Ir(IV) ions
Solvent/Reducing Agent	Ethylene Glycol	High-boiling solvent and reducing agent
Stabilizing Agent	Polyvinylpyrrolidone (PVP, Avg. MW 40,000)	Prevents aggregation, controls size
Reaction Temperature	160-180 °C	Provides thermal energy for reduction
Reaction Time	2-3 hours	Allows for complete reaction

Step-by-Step Procedure:

• Preparation: In a three-neck round-bottom flask equipped with a condenser and a magnetic stirrer, dissolve 100 mg of PVP in 20 mL of ethylene glycol. Stir vigorously at room temperature for 20 minutes to ensure complete dissolution.

• Precursor Addition: Separately, dissolve 20 mg of Sodium hexachloroiridate(IV) hexahydrate in 5 mL of ethylene glycol. Add this iridium precursor solution dropwise to the PVP solution under continuous stirring.

• Reaction: Heat the reaction mixture to 160 °C in an oil bath under a nitrogen or argon atmosphere to prevent oxidation. Maintain this temperature for 2-3 hours. A color change from pale yellow to dark brown or black indicates the formation of iridium nanoparticles.

• Purification: After cooling the solution to room temperature, add 50 mL of acetone to precipitate the nanoparticles.

• Isolation: Centrifuge the mixture at 8,000 rpm for 20 minutes. Discard the supernatant, which contains excess PVP, unreacted precursor, and ethylene glycol.

• Washing: Re-disperse the nanoparticle pellet in 20 mL of ethanol and centrifuge again. Repeat this washing step two more times to ensure the removal of all impurities.

• Final Product: After the final wash, re-disperse the purified iridium nanoparticles in a solvent of choice (e.g., ethanol or deionized water) for storage and characterization.

Chemical Reduction with Sodium Borohydride

This method employs a strong reducing agent, sodium borohydride (NaBH₄), for the rapid reduction of Ir(IV) ions at room temperature. Due to the high reaction rate, careful control of reagent addition and the use of an effective stabilizer are critical to prevent the formation of large, aggregated particles.

Causality and Expertise: Sodium borohydride is a powerful reducing agent, leading to a very fast nucleation event. The key to this synthesis is to have the stabilizing agent, such as trisodium citrate or PVP, present in the solution before the addition of NaBH₄. The stabilizer immediately adsorbs to the nascent nuclei, controlling their growth and preventing aggregation[1][14]. The dropwise addition of NaBH₄ ensures that the local concentration of the reducing agent remains low, promoting the formation of smaller, more uniform particles.

Detailed Protocol: Sodium Borohydride Reduction

Parameter	Value/Reagent	Purpose
Iridium Precursor	1 mM Sodium hexachloroiridate(IV) aq. solution	Source of Ir(IV) ions
Reducing Agent	10 mM Sodium Borohydride (NaBH₄) aq. solution	Strong reducing agent
Stabilizing Agent	2 mM Trisodium Citrate aq. solution	Electrostatic/steric stabilization
Reaction Temperature	0-4 °C (Ice Bath)	Slows down the reaction rate
Reaction Time	1 hour	Ensures complete reduction

Step-by-Step Procedure:

• Preparation: In a beaker placed in an ice bath, combine 20 mL of a 1 mM aqueous solution of Sodium hexachloroiridate(IV) and 10 mL of a 2 mM aqueous solution of trisodium citrate. Stir the mixture for 15 minutes.

• Reduction: While stirring vigorously, add a freshly prepared 10 mM solution of sodium borohydride dropwise (approx. 1 drop per second) to the iridium-citrate solution. The solution color will rapidly change to dark brown/black.

• Reaction: After the complete addition of NaBH₄, allow the solution to stir in the ice bath for an additional hour.

• Purification: The resulting colloidal suspension can be purified by dialysis against deionized water for 24 hours to remove unreacted ions and byproducts. Alternatively, for larger particles, centrifugation (e.g., 12,000 rpm for 30 min) and re-dispersion in deionized water can be performed.

Microwave-Assisted Synthesis

Microwave-assisted synthesis is an energy-efficient method that utilizes microwave irradiation to rapidly and uniformly heat the reaction mixture[15][16]. This rapid heating leads to a significant acceleration of the reaction rate, often reducing synthesis times from hours to minutes[17]. The process can yield well-distributed nanoparticles with high crystallinity[14].

Causality and Expertise: Microwave heating is distinct from conventional oil bath heating. Polar solvents like propylene carbonate or ionic liquids absorb microwave energy efficiently, leading to rapid, homogeneous heating throughout the solution volume[17]. This avoids temperature gradients seen in conventional heating, promoting uniform nucleation and growth of nanoparticles. The pressurized vessels used in microwave reactors also allow for superheating of solvents above their normal boiling points, further accelerating the reaction[18].

Detailed Protocol: Microwave-Assisted Synthesis

Parameter	Value/Reagent	Purpose
Iridium Precursor	Sodium hexachloroiridate(IV) hexahydrate	Source of Ir(IV) ions
Solvent	Propylene Carbonate (PC)	High-boiling, polar solvent
Stabilizing Support	Covalent Triazine Framework (CTF) or PVP	Support matrix and stabilizer
Microwave Power	100 W	Energy source for rapid heating
Reaction Temperature	250 °C	Provides thermal energy for reduction
Reaction Time	10-30 minutes	Allows for complete reaction

Step-by-Step Procedure:

• Preparation: In a 10 mL microwave reaction vial, disperse 20 mg of a support material (e.g., a covalent triazine framework) and an appropriate amount of Sodium hexachloroiridate(IV) hexahydrate in 2 g of propylene carbonate. If no support is used, add a stabilizing agent like PVP.

• Inerting: Seal the vial and purge with an inert gas (Argon or Nitrogen) for 5 minutes.

• Microwave Irradiation: Place the vial in a CEM Discover microwave reactor (or similar). Irradiate the mixture at a constant temperature of 250 °C with a power of 100 W. The reaction time can be varied from 10 to 30 minutes to control particle size.

• Purification: After the reaction, cool the vial to room temperature. The product is typically purified by repeated centrifugation, washing with a solvent like acetone or ethanol, and re-dispersion to remove the high-boiling solvent and excess reagents.

Caption: The mechanistic pathway from iridium ions to stabilized nanoparticles.

Essential Characterization Techniques

Post-synthesis, a thorough characterization is mandatory to validate the size, morphology, and crystalline nature of the IrNPs. The combination of the following techniques provides a comprehensive understanding of the material.

Technique	Information Provided	Typical Results for IrNPs
UV-Visible Spectroscopy	Confirms nanoparticle formation by monitoring the disappearance of the Ir(IV) precursor peak and the emergence of a broad absorbance spectrum.[19]	For IrNPs, a broad, featureless spectrum increasing towards lower wavelengths is typical, unlike the sharp plasmon peaks of Au or Ag NPs. The absorbance peaks of the precursor salt around 330-380 nm will diminish.[20]
Transmission Electron Microscopy (TEM)	Provides direct visualization of nanoparticle size, shape, distribution, and crystallinity (via high-resolution imaging and diffraction patterns).[21]	Depending on the method, TEM images typically show spherical nanoparticles. Sizes can range from 2-5 nm for well-controlled syntheses.[20] High-resolution imaging can reveal the crystalline lattice fringes.[20]
Dynamic Light Scattering (DLS)	Measures the hydrodynamic diameter (including the stabilizer layer) and size distribution of the nanoparticles in a colloidal suspension.[21][22]	DLS will typically show a slightly larger size than TEM due to the measurement of the hydrodynamic sphere. A low polydispersity index (PDI) indicates a monodisperse sample.[20]
X-Ray Diffraction (XRD)	Determines the crystal structure and average crystallite size of the nanoparticles.[21]	The XRD pattern will show peaks corresponding to the face-centered cubic (fcc) structure of elemental iridium.[20] Peak broadening can be used to estimate the average crystallite size via the Scherrer equation.

Concluding Remarks and Future Perspectives

The protocols described herein provide robust and reproducible methods for synthesizing iridium nanoparticles from sodium hexachloroiridate(IV) hexahydrate. The choice of method—polyol for high monodispersity, chemical reduction for speed, or microwave-assisted for efficiency—should be guided by the specific requirements of the intended application. By carefully controlling parameters such as precursor concentration, temperature, and the ratio of reducing to stabilizing agents, researchers can tailor the physicochemical properties of IrNPs to meet the demands of advanced catalytic, biomedical, and electronic applications. The continued development of "green" synthesis routes using benign solvents and renewable reducing agents represents a promising future direction for the sustainable production of these valuable nanomaterials[1].

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• Iridium nanoparticles are 2-3 nm by TEM imaging, with b with a highly crystalline lattice parameter. (2018).
• Microwave-assisted synthesis of iridium oxide and palladium nanoparticles supported on a nitrogen-rich covalent triazine framework as superior electrocatalysts for the hydrogen evolution and oxygen reduction reaction. (2022). Frontiers.
• Chemical Insights into the Formation of Colloidal Iridium Nanoparticles from In Situ X-ray Total Sc
• Iridium-Based Nanohybrids: Synthesis, Characterization, Optical Limiting, and Nonlinear Optical Properties. (2021). PMC - NIH.
• Chemical insights on the formation of colloidal iridium nanoparticles from in situ X-ray total scattering: Influence of precursors and cations on the reaction pathway. (2023). ChemRxiv | Cambridge Open Engage.
• Microwave-assisted synthesis of iridium oxide and palladium nanoparticles supported on a nitrogen-rich covalent triazine framework as superior electrocatalysts for the hydrogen evolution and oxygen reduction reaction. (2022).
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• Microwave-assisted synthesis of iridium oxide and palladium nanoparticles supported on a nitrogen-rich covalent triazine framework as superior electrocatalysts for the hydrogen evolution and oxygen reduction reaction. (2022). [No Source Provided].
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• Silver Nanoparticle Synthesis via Photochemical Reduction with Sodium Citr
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• Synthesis of Colloidal Iridium Nanoparticles and Their Role as Catalyst in Homogeneous Catalysis – An Approach to Green Chemistry. (2015).
• Synthesis of Silver Nanoparticles V.1. (2022). Protocols.io.
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• Influence of precursor concentration on surface morphology and phase structure of iridium-palladium binary alloy. (2024). [No Source Provided].
• Facile Synthesis of IrCu Microspheres Based on Polyol Method and Study on Their Electro-Catalytic Performances to Oxygen Evolution Reaction. (2019). MDPI.
• “How to Characterize Nanoparticles | DLS, SEM, UV-Vis Made Easy”| By- Dr. Aman Bajpai. (2023). [No Source Provided].
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The Lynchpin of Modern C-H Activation: A Guide to Sodium Hexachloroiridate(IV) Hexahydrate in Catalysis

Introduction: The Strategic Importance of Iridium in C-H Functionalization

In the landscape of modern organic synthesis, the direct functionalization of carbon-hydrogen (C-H) bonds represents a paradigm shift, offering atom- and step-economical routes to complex molecules.[1] This approach circumvents the need for pre-functionalized starting materials, a cornerstone of traditional cross-coupling methods, thereby accelerating discovery in fields ranging from pharmaceuticals to materials science. At the forefront of this revolution are iridium-based catalysts, renowned for their remarkable efficiency, selectivity, and functional group tolerance.[2]

Sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O), a commercially available and air-stable iridium salt, serves as a crucial entry point for the synthesis of a diverse array of potent C-H activation catalysts. While not typically catalytically active itself, its role as a primary precursor is pivotal. This guide provides an in-depth exploration of the journey from this simple iridium salt to highly active catalytic species, complete with detailed protocols for catalyst synthesis and application in key C-H functionalization reactions. We will delve into the causality behind experimental choices, ensuring that researchers, scientists, and drug development professionals can not only apply these methods but also understand the underlying principles to adapt and innovate.

From Precursor to Powerhouse: Synthesizing Key Iridium(III) Catalysts

The majority of modern iridium-catalyzed C-H activation protocols utilize Ir(III) complexes, often featuring a pentamethylcyclopentadienyl (Cp*) or a diene ligand. Sodium hexachloroiridate(IV) hexahydrate is readily converted to these essential precatalysts. The initial step typically involves the reduction of Ir(IV) to Ir(III).

Protocol 1: Synthesis of Chloro(pentamethylcyclopentadienyl)iridium(III) Dimer, [Cp*IrCl₂]₂

The [Cp*IrCl₂]₂ dimer is a cornerstone of iridium catalysis, serving as the immediate precursor for a vast number of catalytically active monomeric species.[3] Its synthesis from a hydrated iridium chloride salt is a well-established and efficient procedure.[3]

Experimental Procedure:

• To a flask equipped with a reflux condenser, add hydrated iridium trichloride (IrCl₃·xH₂O) and methanol.

• Add pentamethylcyclopentadiene (Cp*H) to the mixture.

• Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 4-6 hours.

• During the reflux, the orange product, [Cp*IrCl₂]₂, will precipitate from the solution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Collect the orange solid by filtration, wash with cold methanol, and dry under vacuum.

Causality of Experimental Choices:

• Iridium Source: While this protocol uses IrCl₃·xH₂O, sodium hexachloroiridate(IV) can be used as the ultimate starting material, with an initial reduction to the Ir(III) state.

• Solvent: Methanol serves as both a solvent and a reducing agent for any residual Ir(IV).

• Ligand: The pentamethylcyclopentadienyl (Cp*) ligand is crucial for stabilizing the iridium center and enhancing its catalytic activity. The electron-donating methyl groups increase the electron density on the iridium, facilitating the C-H activation step.

• Precipitation: The desired product conveniently precipitates from the reaction mixture, simplifying its isolation and purification.

Application in C-H Activation: Protocols and Mechanistic Insights

With the key iridium precatalysts in hand, we can now explore their application in transformative C-H activation reactions. The following protocols for C-H borylation and amination are illustrative of the broad utility of catalysts derived from sodium hexachloroiridate(IV) hexahydrate.

Application 1: Iridium-Catalyzed C-H Borylation

C-H borylation is a powerful tool for introducing a versatile boronate ester functionality onto an aromatic or heteroaromatic core.[1] These products are valuable intermediates in Suzuki-Miyaura cross-coupling and other transformations.

Protocol 2: Ortho-Selective C-H Borylation of an Anilide

This protocol details the directed C-H borylation of an anilide, where the amide group directs the iridium catalyst to the ortho C-H bond.

Materials:

• [Ir(OMe)(cod)]₂ (can be synthesized from precursors derived from Na₂[IrCl₆]·6H₂O)

• Ligand (e.g., 4,4'-di-tert-butyl-2,2'-bipyridine, dtbpy)

• Bis(pinacolato)diboron (B₂pin₂)

• Anilide substrate

• Anhydrous solvent (e.g., hexane or THF)

• Inert atmosphere (Argon or Nitrogen)

Experimental Procedure:

• In a glovebox or under an inert atmosphere, charge a dry reaction vessel with [Ir(OMe)(cod)]₂ (1.5 mol %), dtbpy (3 mol %), and B₂pin₂ (1.2 equivalents).

• Add the anilide substrate (1.0 equivalent).

• Add the anhydrous solvent (to a concentration of ~0.2 M).

• Seal the vessel and heat the reaction mixture to 80-100 °C for 12-24 hours.

• Monitor the reaction progress by GC-MS or TLC.

• Upon completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Substrate Scope of Iridium-Catalyzed C-H Borylation

Substrate	Directing Group	Product	Yield (%)	Citation
N-phenylacetamide	Amide	2-boryl-N-phenylacetamide	85	[4]
2-phenylpyridine	Pyridine	2-(2-borylphenyl)pyridine	92	[5]
Benzoic Acid	Carboxylic Acid	2-borylbenzoic acid	78	[2]
Benzyl amine	Amine	2-borylbenzyl amine	75	[6]

Mechanistic Considerations:

The generally accepted mechanism for iridium-catalyzed C-H borylation involves a catalytic cycle that oscillates between Ir(III) and Ir(V) intermediates.[5] The key C-H activation step is believed to occur via a concerted metalation-deprotonation (CMD) pathway, where the directing group on the substrate coordinates to the iridium center, bringing a specific C-H bond into close proximity for activation.[7]

Application 2: Iridium-Catalyzed C-H Amination

The introduction of an amino group into a C-H bond is a highly valuable transformation in medicinal chemistry, as anilines are prevalent motifs in pharmaceuticals.[8] Iridium catalysts have proven to be highly effective for this transformation.

Protocol 3: Ortho-C-H Amination of a Benzoic Acid

This protocol describes the directed C-H amination of a benzoic acid, where the carboxylate group serves as the directing group.

Materials:

• [Cp*IrCl₂]₂

• Silver salt (e.g., AgOAc or Ag₂CO₃)

• Sulfonyl azide (e.g., TsN₃)

• Benzoic acid substrate

• Anhydrous solvent (e.g., DCE or THF)

• Inert atmosphere (Argon or Nitrogen)

Experimental Procedure:

• In a glovebox or under an inert atmosphere, charge a dry reaction vessel with [Cp*IrCl₂]₂ (2.5 mol %), silver salt (10 mol %), and the benzoic acid substrate (1.0 equivalent).

• Add the anhydrous solvent.

• Add the sulfonyl azide (1.1 equivalents) to the reaction mixture.

• Seal the vessel and heat the reaction to 80-120 °C for 12-24 hours.

• Monitor the reaction progress by LC-MS or TLC.

• Upon completion, cool the reaction to room temperature.

• Filter the reaction mixture to remove any insoluble silver salts.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Substrate Scope of Iridium-Catalyzed C-H Amination

Substrate	Directing Group	Product	Yield (%)	Citation
4-Methoxybenzoic acid	Carboxylic Acid	2-amino-4-methoxybenzoic acid	88	[9]
2-Phenylbenzoic acid	Carboxylic Acid	2-amino-2'-phenylbenzoic acid	75	[10]
N-acetylindole	Amide	7-amino-N-acetylindole	65	[5]
Phenylacetic acid	Carboxylic Acid	2-aminophenylacetic acid	82	[8]

Mechanistic Considerations:

The mechanism of iridium-catalyzed C-H amination is believed to proceed through a similar CMD pathway. The carboxylate of the benzoic acid coordinates to the iridium center, directing the C-H activation to the ortho position. The sulfonyl azide serves as the nitrogen source, and the reaction proceeds with the extrusion of N₂.

Conclusion and Future Outlook

Sodium hexachloroiridate(IV) hexahydrate is an indispensable starting material in the field of C-H activation. Its conversion to versatile and highly active iridium(III) catalysts, such as [Cp*IrCl₂]₂ and [Ir(cod)Cl]₂, has opened the door to a vast array of synthetic transformations. The protocols and mechanistic insights provided herein serve as a robust foundation for researchers to explore and expand the frontiers of C-H functionalization. The continued development of new ligands and reaction conditions, guided by a fundamental understanding of the catalytic cycles, will undoubtedly lead to even more powerful and selective methods for the synthesis of complex molecules, with profound implications for drug discovery and beyond.

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• Substrate scope for Ir‐catalyzed vinylic C−H borylation of enamide... (n.d.). ResearchGate. Retrieved January 12, 2026, from [Link]

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• 8. Late-Stage Amination of Drug-Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium-Catalyzed C-H Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Direct C-H amidation of benzoic acids to introduce meta- and para-amino groups by tandem decarboxylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. html.rhhz.net [html.rhhz.net]

Application Note: A Detailed Protocol for the Electrodeposition of Iridium from Aqueous Hexachloroiridate Solutions

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Iridium is a platinum-group metal renowned for its exceptional corrosion resistance, high melting point, and hardness. These properties make it an invaluable material for a range of high-performance applications, from specialty electrodes and catalysts to biocompatible coatings on medical implants. However, the electrodeposition of iridium from aqueous solutions is notoriously challenging due to the complex chemistry of its precursor salts and the propensity for hydrogen evolution to interfere with deposition. This application note provides a comprehensive, field-proven guide to the experimental setup and protocols for successfully electrodepositing dense, adherent iridium films from an aqueous hydrogen hexachloroiridate(IV) (H₂IrCl₆) solution. It delves into the causality behind experimental choices, offers detailed step-by-step methodologies, and includes a troubleshooting guide to address common challenges.

Principles and Electrochemical Mechanism

The electrodeposition of iridium from chloride-based electrolytes is a nuanced process governed by the stable coordination chemistry of iridium. The most successful aqueous methods rely on iridium in the +4 oxidation state, typically from a hexachloroiridate ([IrCl₆]²⁻) complex.[1]

1.1. The Critical Role of the Ir(IV) Oxidation State

Electrolytes prepared from Ir(III) compounds, such as iridium(III) chloride (IrCl₃), often yield very poor or no deposits.[1] The [IrCl₆]³⁻ complex is kinetically inert, making the reduction to metallic iridium difficult. In contrast, the Ir(IV) complex, [IrCl₆]²⁻, is more readily reduced at the cathode. The primary cathodic reaction for iridium deposition is:

[IrCl₆]²⁻(aq) + 4e⁻ → Ir(s) + 6Cl⁻(aq)

However, this process is in direct competition with the hydrogen evolution reaction (HER), especially in the acidic conditions required to maintain the stability of the hexachloroiridate complex:

2H⁺(aq) + 2e⁻ → H₂(g)

Successful iridium deposition hinges on managing experimental conditions to favor the iridium reduction pathway over hydrogen evolution. High current efficiencies for iridium deposition are rarely achieved from simple aqueous baths, with values often reported in the range of 10-30%.[2]

1.2. Electrolyte Stability and Aging

Aqueous solutions of hexachloroiridate are susceptible to aging. Over time, the [IrCl₆]²⁻ complex can undergo hydrolysis or reduction to Ir(III) species, which can negatively impact deposition quality.[3] Therefore, it is recommended to use freshly prepared solutions for consistent results. The stability is also pH-dependent; raising the pH can lead to the precipitation of iridium hydroxides or oxides.[1]

The Electrodeposition System: Components and Setup

A standard three-electrode electrochemical cell is required for precise control over the deposition process.

• Working Electrode (Cathode): The substrate to be coated. Common substrates include copper, gold, platinum, or nickel-plated materials.

• Counter Electrode (Anode): An inert material is crucial to avoid contamination of the bath. Platinized titanium or a pure platinum foil is highly recommended. The surface area of the anode should be at least twice that of the cathode to ensure uniform current distribution.[4]

• Reference Electrode: A Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode allows for accurate potential control. It should be placed in a separate compartment connected by a Luggin capillary to prevent chloride contamination from the reference electrode.

• Electrochemical Cell: A jacketed glass cell connected to a water bath is recommended for precise temperature control.[3]

• Power Supply: A potentiostat/galvanostat is essential for controlling either the potential or current during deposition.

• Agitation: A magnetic stirrer and stir bar should be used to ensure mass transport of iridium ions to the cathode surface.

Caption: A schematic of the three-electrode electrochemical cell setup.

Electrolyte Formulation and Preparation Protocol

The composition of the electrolyte is the most critical factor for successful deposition. The following formulation is a robust starting point.

Component	Concentration	Purpose
Hydrogen Hexachloroiridate(IV) Hydrate (H₂IrCl₆·xH₂O)	5-15 g/L (Iridium Metal)	Iridium Source
Sulfamic Acid (H₃NSO₃)	30-40 g/L	Supporting Electrolyte, Stress Reducer
Hydrochloric Acid (HCl)	To adjust pH	pH control, Stability of [IrCl₆]²⁻

Protocol: Electrolyte Preparation (for 100 mL)

• Safety First: Conduct all work in a fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat.[5][6]

• Dissolution: Add approximately 70 mL of distilled or deionized water to a clean glass beaker.

• Add Sulfamic Acid: While stirring, slowly dissolve 3.0-4.0 g of sulfamic acid.

• Add Iridium Salt: Weigh the amount of H₂IrCl₆·xH₂O corresponding to 0.5-1.5 g of iridium metal and add it to the solution. Stir until fully dissolved. The solution should have a characteristic orange-brown or reddish-brown color.

• pH Adjustment: Use a calibrated pH meter to check the pH. Slowly add drops of concentrated HCl to adjust the pH to approximately 1.5-2.0. A low pH is essential to prevent the formation of iridium hydroxides.

• Final Volume: Transfer the solution to a 100 mL volumetric flask and add distilled water to the mark.

• Heating (Optional but Recommended): Gently heat the solution to the intended operating temperature (e.g., 60-75°C) and stir for 30-60 minutes before use to ensure homogeneity.[1][2]

Protocol: Substrate Preparation

Proper substrate preparation is paramount to achieving good adhesion of the iridium coating. The goal is to remove all organic and inorganic contaminants and to create an active surface for deposition.

Protocol: General Substrate Cleaning

• Mechanical Polishing (if necessary): For rough or oxidized surfaces, polish the substrate with progressively finer grades of abrasive paper (e.g., 400, 800, 1200 grit), followed by polishing with an alumina slurry (e.g., 0.3 µm, then 0.05 µm).

• Degreasing: Ultrasonically clean the substrate in a degreasing solution (e.g., a solution of alkaline detergent or acetone) for 10-15 minutes to remove organic residues.[4][7]

• Rinsing: Thoroughly rinse the substrate with distilled or deionized water.

• Acid Activation: Briefly immerse the substrate in an acid solution to remove any native oxide layers. The choice of acid depends on the substrate:

  • Copper: 5-10% sulfuric acid for 30-60 seconds.

  • Nickel: 10-20% hydrochloric acid for 30-60 seconds.

  • Gold/Platinum: No acid activation is typically needed, but an electrochemical cleaning step is beneficial.

• Final Rinse: Rinse thoroughly with distilled water and immediately transfer to the plating bath to prevent re-oxidation. Do not allow the substrate to dry.

Protocol: Iridium Electrodeposition Workflow

This section outlines the step-by-step process for electrodeposition using the prepared electrolyte and substrate.

Caption: A flowchart of the complete iridium electrodeposition process.

Protocol: Deposition Steps

• Electrolyte Heating: Heat the iridium electrolyte in the jacketed beaker to the target temperature, typically between 60°C and 75°C.[1][2] Higher temperatures generally improve cathode efficiency but can reduce bath stability over long periods.

• Cell Assembly: Place the cleaned substrate (working electrode), counter electrode, and reference electrode into the cell. Ensure the Luggin capillary tip is close to the working electrode surface.

• Initiate Deposition: Begin stirring and apply the electrical parameters. Galvanostatic (constant current) deposition is common.

Table of Recommended Operating Parameters

Parameter	Recommended Range	Rationale & Impact on Deposit
Iridium Concentration	5 - 15 g/L	Higher concentrations can increase the plating rate but may reduce solution stability.
Temperature	60 - 75 °C	Increases reaction kinetics and cathode efficiency. Temperatures below 60°C often result in very low deposition rates.[1]
pH	1.5 - 2.0	Maintains the stability of the [IrCl₆]²⁻ complex and prevents precipitation of iridium oxides/hydroxides.
Cathode Current Density	2 - 10 mA/cm²	A critical parameter. Low densities (2-5 mA/cm²) produce smoother, denser films. Higher densities (>10 mA/cm²) can lead to excessive hydrogen evolution, resulting in dark, powdery, and poorly adherent deposits.[1][4]
Agitation	Moderate (e.g., 200-300 RPM)	Ensures a steady supply of iridium ions to the cathode, preventing depletion at the surface which can favor hydrogen evolution.

• Duration: Deposition time will depend on the desired thickness and the cathode efficiency. For a target thickness of 1 µm, with an assumed efficiency of ~15% at 5 mA/cm², the required time would be approximately 1-2 hours.

• Completion: Once the desired time has elapsed, turn off the power supply, remove the coated substrate, and immediately proceed to rinsing.

• Final Rinsing & Drying: Rinse the part thoroughly with distilled water, followed by a final rinse with ethanol or isopropanol to displace water. Dry the part gently using a stream of nitrogen or argon gas.

Post-Deposition Characterization

After deposition, it is essential to characterize the film to ensure it meets the required specifications.

• Scanning Electron Microscopy (SEM): To examine surface morphology, check for cracks, and assess grain structure.[8][9]

• Energy-Dispersive X-ray Spectroscopy (EDS): To confirm the elemental composition of the deposit and check for impurities.[9]

• X-ray Diffraction (XRD): To determine the crystal structure and orientation of the iridium film.

• Adhesion Testing: A simple tape test (ASTM D3359) can provide a qualitative measure of adhesion. For more quantitative results, pull-off or scratch testing is used.

• Thickness Measurement: Cross-sectional SEM or X-ray fluorescence (XRF) can be used to measure the film thickness.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Recommended Solution(s)
No deposit or very thin film	1. Low temperature or current density. 2. Depleted or aged electrolyte (Ir(IV) converted to Ir(III)). 3. Incorrect electrical connections.	1. Increase temperature to 60-75°C and current density to >2 mA/cm². 2. Prepare a fresh electrolyte solution.[3] 3. Verify all connections to the potentiostat.
Dark, black, or powdery deposit	1. Cathode current density is too high, causing excessive hydrogen evolution. 2. Insufficient agitation. 3. pH is too low.	1. Reduce the current density to the 2-5 mA/cm² range.[1] 2. Increase the stirring rate. 3. Adjust pH to be within the 1.5-2.0 range.
Poor adhesion / peeling film	1. Improper or insufficient substrate cleaning/activation. 2. High internal stress in the deposit.	1. Repeat the substrate preparation protocol meticulously.[4] 2. Lower the current density. Ensure sulfamic acid concentration is correct.
Cracked deposit	1. High internal stress, often from hydrogen embrittlement or excessive thickness. 2. Mismatch in thermal expansion between substrate and coating.	1. Reduce current density. Consider using pulse plating instead of direct current. Limit thickness, as uncracked films are often thin (<1-2 µm).[1][2] 2. Select a substrate with a closer thermal expansion coefficient if possible.

Safety Precautions

• Chemical Handling: Hydrogen hexachloroiridate and sulfamic acid are corrosive and irritants. Handle them in a fume hood while wearing appropriate PPE.[5] Always add acid to water, not the other way around.

• Electrical Safety: Ensure the electrochemical setup is properly grounded. Be aware of the potential for short circuits.

• Gas Evolution: The process generates hydrogen gas, which is flammable. Ensure adequate ventilation in the work area.

• Waste Disposal: Dispose of all chemical waste, including the spent plating bath and rinse water, in accordance with local environmental regulations.

References

• 911Metallurgist. (2021-02-08). Iridium Electrodeposition.
• IR@CECRI. ELECTRODEPOSITION OF IRIDIUM.
• ResearchGate. (2025-08-06). Electrodeposition and Characterization of Thin-Film Platinum-Iridium Alloys for Biological Interfaces.
• ResearchGate. (2017-03-18). (PDF) Electrochemical deposition of iridium and iridium-nickel-alloys.
• SciSpace. Effects of Electrodeposition Conditions and Protocol on the Properties of Iridium Oxide pH Sensor Electrodes.
• ACS Publications. Anodic Electrodeposition of IrOx Nanoparticles from Aqueous Nanodroplets | ACS Nanoscience Au.
• PMC - NIH. Anodic Electrodeposition of IrOx Nanoparticles from Aqueous Nanodroplets.
• The Royal Society of Chemistry. Electronic Supplementary Information.
• YouTube. (2024-03-10). BEST DIY Electroplating Solution.
• Reddit. (2023-06-27). A detailled DIY electroplating guide : copper and nickel : r/3Dprinting.
• PSI Indico. Electrodeposition of iridium for target manufacturing.
• SRA Resource Center. (2019-08-19). Electroplating 101 - How to Set Up For Plating.
• YouTube. (2025-01-31). DIY Electroforming Solution- My Personal Recipe.
• Chestek Lab. (2021-09-13). Compositional and morphological properties of platinum-iridium electrodeposited on carbon fiber microelectrodes.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Iridium Electrodeposition - 911Metallurgist [911metallurgist.com]
• 3. rsc.org [rsc.org]
• 4. reddit.com [reddit.com]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. blog.sra-solder.com [blog.sra-solder.com]
• 8. researchgate.net [researchgate.net]
• 9. chestekresearch.engin.umich.edu [chestekresearch.engin.umich.edu]

Application Notes & Protocols: Sodium Hexachloroiridate (Na₂IrCl₆) as a Versatile Precursor for Organometallic Iridium Complexes

Abstract

Sodium hexachloroiridate(IV) (Na₂IrCl₆), typically available as a stable hexahydrate, is a pivotal and cost-effective starting material in organometallic iridium chemistry. Its utility stems from its good solubility in polar solvents and the accessibility of the iridium(IV) center, which can be readily reduced to the synthetically crucial iridium(III) and iridium(I) oxidation states. This guide provides an in-depth exploration of the properties of Na₂IrCl₆ and details robust, field-proven protocols for the synthesis of foundational organometallic iridium precursors, including the Ir(I) dimer [Ir(cod)Cl]₂ and the Ir(III) half-sandwich dimer [Cp*IrCl₂]₂. Furthermore, a protocol for a representative cyclometalated Ir(III) dimer, [Ir(ppy)₂(μ-Cl)]₂, a building block for advanced phosphorescent materials, is presented. This document is intended for researchers, scientists, and professionals in drug development and materials science who require reliable methods for accessing a diverse range of iridium complexes.

Introduction: The Central Role of Na₂IrCl₆

Iridium complexes are at the forefront of modern chemistry, with profound applications in homogeneous catalysis (e.g., C-H activation, asymmetric hydrogenation), materials science (e.g., organic light-emitting diodes - OLEDs), and medicine. The journey to these sophisticated molecules often begins with a simple, commercially available iridium salt. While hydrated iridium(III) chloride (IrCl₃·xH₂O) is widely used, sodium hexachloroiridate(IV) (Na₂IrCl₆·6H₂O) offers an excellent alternative as a well-defined, crystalline solid.

The core synthetic strategy involves the in situ reduction of the Ir(IV) center. This is most commonly achieved using an alcohol solvent (e.g., methanol, ethanol, isopropanol), which is oxidized while reducing the iridium center. This convenient, one-pot reduction and ligand substitution approach makes Na₂IrCl₆ a highly efficient entry point into the rich landscape of organoiridate chemistry.

Key Synthetic Pathways from Na₂IrCl₆

The versatility of Na₂IrCl₆ is best demonstrated by its conversion into key organometallic precursors. These precursors, primarily the Ir(I) dimer [Ir(cod)Cl]₂ and the Ir(III) dimer [Cp*IrCl₂]₂, are not typically used as end-products but as versatile synthons that react with a vast array of ligands to form mononuclear catalysts and functional materials.

Application Notes: Hypervalent Iodine Reagents for Fine Chemical Synthesis

Abstract

The selective oxidation of alcohols to aldehydes and ketones is a cornerstone transformation in fine chemical and pharmaceutical synthesis. Traditional methods often rely on heavy metal reagents, such as chromium, which pose significant toxicity and disposal challenges. This guide details the application of hypervalent iodine(V) reagents, specifically 2-Iodoxybenzoic acid (IBX) and Dess-Martin Periodinane (DMP), as powerful, mild, and selective oxidizing agents. We provide an in-depth look at their reaction mechanisms, offer detailed experimental protocols, and discuss critical safety considerations, empowering researchers to confidently integrate these modern oxidants into their synthetic workflows.

A Paradigm Shift in Oxidation: The Advantages of Hypervalent Iodine

For decades, the synthesis of carbonyl compounds from alcohols was dominated by reagents based on chromium (e.g., PCC, PDC) and manganese (e.g., KMnO4). While effective, these methods suffer from harsh reaction conditions, the generation of toxic heavy-metal waste, and a lack of chemoselectivity for complex molecules.

Hypervalent iodine compounds, which contain an iodine atom in a higher-than-usual oxidation state (+3 or +5), have emerged as a superior alternative.[1][2] They offer numerous advantages crucial for the synthesis of intricate molecules in drug development:[3]

• Mild Reaction Conditions: Reactions are typically performed at room temperature and neutral pH, preserving sensitive functional groups.[3]

• High Chemoselectivity: They selectively oxidize alcohols, even in the presence of other sensitive moieties like amines, sulfides, and vinyl groups.[4][5]

• Operational Simplicity: Reactions are often rapid, and workup procedures are straightforward, avoiding cumbersome purification steps.[6]

• Environmental Benignity: They provide an environmentally sustainable alternative to toxic heavy metal compounds.[1][7]

Two of the most prominent and widely adopted hypervalent iodine(V) reagents are 2-Iodoxybenzoic acid (IBX) and its more soluble derivative, Dess-Martin Periodinane (DMP) .[3][8]

The "Why": Understanding the Mechanism of Oxidation

The efficacy of both DMP and IBX stems from a shared, two-stage mechanism: ligand exchange followed by reductive elimination.[9][10] Understanding this process is key to troubleshooting and optimizing reactions.

• Ligand Exchange: The alcohol substrate initially displaces a ligand (an acetate group in DMP) on the hypervalent iodine center. This rapid and reversible step forms a crucial intermediate, an alkoxyperiodinane.[3]

• Reductive Elimination: In the rate-determining step, a base (another acetate ligand in the case of DMP) abstracts the proton on the carbon bearing the oxygen.[4][7] This initiates a concerted process where the C-H bond breaks, the C=O double bond forms, and the I(V) center is reduced to a soluble I(III) species, releasing the desired aldehyde or ketone.

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Application Protocols: From Theory to Practice

Dess-Martin Periodinane (DMP): The Versatile Workhorse

DMP is prized for its excellent solubility in common organic solvents like dichloromethane (DCM) and chloroform, making it a go-to reagent for a wide range of substrates, including sensitive and complex intermediates in natural product synthesis.[4][11][12]

Protocol: General Procedure for DMP Oxidation of a Primary Alcohol

This protocol details the oxidation of a primary alcohol to an aldehyde. The same conditions are applicable for the oxidation of secondary alcohols to ketones.

Materials:

• Primary alcohol (1.0 mmol, 1.0 equiv)

• Dess-Martin Periodinane (DMP) (1.2-1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Reaction Setup: Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the primary alcohol (1.0 equiv) in anhydrous DCM (approx. 0.1 M concentration).

• Reagent Addition: To the stirred solution at room temperature, add solid DMP (1.2 equiv) in one portion. For acid-sensitive substrates, it is advisable to add a mild base like pyridine (2-4 equiv) to buffer the acetic acid byproduct generated during the reaction.[13]

• Reaction Monitoring: Stir the reaction vigorously at room temperature. The reaction is typically complete within 1-4 hours.[14][15] Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Workup - Quenching: Upon completion, dilute the reaction mixture with an equal volume of DCM. Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the layers are clear. Causality: The Na₂S₂O₃ reduces any remaining DMP and the iodine byproduct, while NaHCO₃ neutralizes the acetic acid generated.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM.

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude aldehyde is often of high purity but can be further purified by flash column chromatography if necessary.

Troubleshooting Guide for DMP Oxidations

Problem	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient DMP; Poor quality DMP (hydrolyzed).	Add an additional portion of DMP (0.3-0.5 equiv). Ensure DMP is stored under anhydrous conditions.
Epimerization of α-chiral center	Reaction is too slow or acidic.	Add a buffer such as pyridine or NaHCO₃.[13] The addition of a small amount of water has been shown to accelerate the reaction.[13]

| Low Yield/Side Products | Substrate is sensitive to the acetic acid byproduct. | Buffer the reaction with pyridine. Perform the reaction at 0 °C. |

2-Iodoxybenzoic Acid (IBX): The Powerful, Heterogeneous Oxidant

IBX is the precursor to DMP and is a powerful oxidant in its own right.[8] Its primary drawback is its insolubility in most common organic solvents, with the exception of DMSO.[5][16] However, this insolubility can be leveraged to its advantage, allowing it to be used as a heterogeneous oxidant that can be easily filtered off after the reaction.[16][17]

Protocol: Heterogeneous IBX Oxidation of a Secondary Alcohol

This protocol is adapted from procedures that leverage the insolubility of IBX for a simple workup.[16][17]

Materials:

• Secondary alcohol (1.0 mmol, 1.0 equiv)

• 2-Iodoxybenzoic acid (IBX) (1.5-3.0 equiv)

• Ethyl acetate (EtOAc) or a similar non-polar solvent

• Celatom® or diatomaceous earth for filtration

Step-by-Step Methodology:

• Reaction Setup: To a flask containing the secondary alcohol (1.0 equiv), add the solvent (e.g., EtOAc) and then the solid IBX (1.5-3.0 equiv).

• Reaction Conditions: Heat the suspension to a reflux or near-reflux temperature (e.g., 80 °C for EtOAc). Causality: Although IBX is largely insoluble, heating increases its solubility just enough to permit a clean and efficient oxidation.[16]

• Reaction Monitoring: Stir the slurry vigorously. The reaction progress can be monitored by TLC analysis of the liquid phase. Reactions are typically complete in 3-12 hours.

• Workup - Filtration: After the starting material is consumed, cool the reaction mixture to room temperature. The insoluble IBX and its reduced byproduct (2-iodosobenzoic acid, IBA) will precipitate.

• Isolation: Filter the entire mixture through a pad of Celatom® or diatomaceous earth, washing the filter cake thoroughly with the reaction solvent (e.g., EtOAc).

• Purification: The filtrate contains the desired ketone and is typically very clean. Concentrate the filtrate under reduced pressure to yield the product.

Comparative Oxidation Data with IBX

Substrate	Equivalents of IBX	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Phenylethanol	3.0	EtOAc	80	3	>95
Cyclohexanol	3.0	EtOAc	80	5	>95
Benzyl alcohol	3.0	EtOAc	80	3	>95
Cinnamyl alcohol	3.0	1,2-DCE	80	12	89

(Data adapted from More, J. D.; Finney, N. S. Org. Lett. 2002, 4 (17), 3001–3003)[17]

Critical Safety & Handling Procedures

WARNING: Hypervalent iodine reagents, particularly IBX and DMP, are potentially explosive under specific conditions.[3][14][18] They are sensitive to impact and heat, especially when heated above 200 °C.[8]

• Storage: Store in a cool, dry place away from heat and sources of ignition. Do not store in sealed containers under an inert atmosphere for prolonged periods, as pressure can build up. Commercially available IBX is often stabilized with benzoic and isophthalic acids to mitigate its explosive nature.[8]

• Handling: Always handle these reagents with plastic or ceramic spatulas in a fume hood. Avoid using metal spatulas, which can cause friction or sparks. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Scale: Due to their potential instability, large-scale reactions (>10 g) with DMP or IBX should be approached with extreme caution and appropriate risk assessment.[14][18]

Decision Workflow: Choosing the Right Reagent

The choice between DMP and IBX often depends on the substrate's properties, the desired reaction conditions, and the scale of the synthesis.

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// Edges Start -> Substrate_Check; Substrate_Check -> Use_DMP_Buffer [label="Yes"]; Substrate_Check -> Solubility_Check [label="No"]; Solubility_Check -> Scale_Check [label="Yes"]; Solubility_Check -> Use_IBX_DMSO [label="No"]; Scale_Check -> Use_DMP [label="Yes"]; Scale_Check -> Caution [label="No"]; Use_DMP -> Use_IBX [label="Alternative: Simplified Workup"]; } caption { label = "Fig. 2: Decision workflow for selecting between DMP and IBX."; fontsize = 9; fontcolor = "#5F6368"; }

References

• Dess–Martin periodinane (DMP) oxidation. (n.d.). Chemistry Steps. Retrieved January 12, 2026, from [Link]

• Varala, R., Seema, V., Alam, M. M., Dubasi, N., & Vummadi, R. D. (2024). Iodoxybenzoic Acid (IBX) in Organic Synthesis: A Septennial Review. Current Organic Synthesis, 21(5), 607-664. [Link]

• Varala, R., Seema, V., Alam, M. M., Dubasi, N., & Vummadi, R. D. (2024). Iodoxybenzoic Acid (IBX) in Organic Synthesis: A Septennial Review. Current Organic Synthesis, 21(5), 607-664. Available at: [Link]

• Dess–Martin oxidation. (2023, December 23). In Wikipedia. Retrieved January 12, 2026, from [Link]

• Varala, R., Seema, V., Alam, M. M., Dubasi, N., & Vummadi, R. D. (2024). Iodoxybenzoic Acid (IBX) in Organic Synthesis: A Septennial Review. Bentham Science. Retrieved January 12, 2026, from [Link]

• A Twist of the Twist Mechanism, 2-Iodoxybenzoic Acid (IBX)-Mediated Oxidation of Alcohol Revisited: Theory and Experiment. (2018). ACS Publications. Retrieved January 12, 2026, from [Link]

• IBX,Swern and Corey Kim Reagent with Mechanisms. (2021, December 12). Slideshare. Retrieved January 12, 2026, from [Link]

• Iodoxybenzoic Acid (IBX) in Organic Synthesis: A Septennial Review. (2023, October). Request PDF. Retrieved January 12, 2026, from [Link]

• 2-Iodoxybenzoic acid. (2023, November 29). In Wikipedia. Retrieved January 12, 2026, from [Link]

• Nair, V. A. (2020). 2-Iodoxybenzoic Acid: An Oxidant for Functional Group Transformations. Oriental Journal of Chemistry, 36(4), 792-803. Available at: [Link]

• More, J. D., & Finney, N. S. (2002). A simple and advantageous protocol for the oxidation of alcohols with o-iodoxybenzoic acid (IBX). Organic Letters, 4(17), 3001–3003. [Link]

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• Alcohols to Aldehydes, Part 4: Oxidations with IBX and other 2-Iodobenzoic Acid Derivatives. (2022, March 1). YouTube. Retrieved January 12, 2026, from [Link]

• 17.7: Oxidation of Alcohols. (2024, September 22). Chemistry LibreTexts. Retrieved January 12, 2026, from [Link]

• Dess-Martin Oxidation. (n.d.). Organic Chemistry Portal. Retrieved January 12, 2026, from [Link]

• Alcohol to Aldehyde/Ketone using Dess-Martin Periodinane (DMP). (n.d.). Organic Synthesis. Retrieved January 12, 2026, from [Link]

• More, J. D., & Finney, N. S. (2002). A simple and advantageous protocol for the oxidation of alcohols with O-iodoxybenzoic acid (IBX). PubMed. Retrieved January 12, 2026, from [Link]

• Application of The Dess-Martin Oxidation in Total Synthesis of Natural Products. (2021). PubMed. Retrieved January 12, 2026, from [Link]

• Thermal Stability, OREOS+ Explosive Hazard Assessment, and Maximum Safe Storage Temperature of Cyclic Hypervalent Iodine (λ-3-Iodane)-Based Reagents. (2024, August 23). ACS Publications. Retrieved January 12, 2026, from [Link]

• IBX, 2-Iodoxybenzoic acid. (n.d.). Organic Chemistry Portal. Retrieved January 12, 2026, from [Link]

• IBX: an old reagent. (n.d.). Atlanchim Pharma. Retrieved January 12, 2026, from [Link]

• Dess–Martin periodinane. (2023, November 29). In Wikipedia. Retrieved January 12, 2026, from [Link]

• Surendra, K., Krishnaveni, N. S., Reddy, M. A., Nageswar, Y. V. D., & Rao, K. R. (2003). Mild Oxidation of Alcohols with o-Iodoxybenzoic Acid (IBX) in Water/Acetone Mixture in the Presence of β-Cyclodextrin. The Journal of Organic Chemistry, 68(5), 2058–2059. [Link]

• Recent Progress in Synthetic Applications of Hypervalent Iodine(III) Reagents. (2024, September 13). ACS Publications. Retrieved January 12, 2026, from [Link]

• Heravi, M. M., Zadsirjan, V., Heydari, M., & Masoumi, M. (2021). Application of Dess-Martin oxidation in total synthesis of natural products. Current Organic Synthesis, 18(2), 125-196. Available at: [Link]

• DMP Oxidation. (2023, October 21). YouTube. Retrieved January 12, 2026, from [Link]

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Protocol for the Safe Handling and Disposal of Sodium Hexachloroiridate(IV) Hexahydrate

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound

Sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O) is a key inorganic compound utilized in various scientific applications, including catalysis and the synthesis of other iridium compounds.[1] Its utility, however, is matched by its potential hazards. As a water-soluble, black crystalline solid, it presents risks typical of heavy metal salts, necessitating a robust and well-understood safety protocol to ensure the protection of laboratory personnel and the environment.[2][3]

This guide provides a comprehensive framework for the safe handling, storage, and disposal of Sodium hexachloroiridate(IV) hexahydrate. The protocols herein are designed to be self-validating, grounding every procedural step in the fundamental chemical properties and toxicological data of the compound. Adherence to these guidelines is critical for minimizing exposure risk and ensuring regulatory compliance.

Hazard Identification and Risk Assessment

A thorough understanding of the hazards associated with Sodium hexachloroiridate(IV) hexahydrate is the foundation of its safe use. The compound is classified as an irritant and is toxic if ingested or comes into contact with skin.[2][4][5]

GHS Hazard Classification Summary

Hazard Class	Category	GHS Code	Signal Word	Hazard Statement
Acute Toxicity, Oral	3	H301	Danger	Toxic if swallowed.[4][5]
Acute Toxicity, Dermal	3	H311	Danger	Toxic in contact with skin.[4][5]
Acute Toxicity, Inhalation	3	H331	Danger	Toxic if inhaled.[5]
Skin Corrosion/Irritation	2	H315	Warning	Causes skin irritation.[6][7]
Serious Eye Damage/Eye Irritation	2	H319	Warning	Causes serious eye irritation.[8]
Specific Target Organ Toxicity (Single Exposure)	3	H335	Warning	May cause respiratory irritation.[6][7]

Causality of Hazards:

• Irritation: The compound can cause significant irritation to the skin, eyes, and respiratory system upon contact.[2] This is due to the local inflammatory response elicited by the iridium salt. Chronic exposure can lead to delayed effects.[2]

• Toxicity: As a salt of a heavy metal, iridium compounds can be toxic. The primary routes of exposure are ingestion, inhalation of the powder, and skin absorption.[4][5] Systemic toxicity, while not fully investigated, is a significant risk that informs the stringent handling procedures.[6]

• Physical Hazards: The compound is a fine black powder, which increases the risk of aerosolization and inhalation if handled improperly.[2] It is stable under normal conditions but should be kept away from strong oxidizing agents.[2][6]

Engineering Controls and Personal Protective Equipment (PPE)

To mitigate the identified risks, a multi-layered approach combining engineering controls and appropriate PPE is mandatory.

Primary Engineering Controls

• Chemical Fume Hood: All handling of Sodium hexachloroiridate(IV) hexahydrate powder, including weighing and solution preparation, must be conducted inside a certified chemical fume hood. This is the primary defense against inhaling the toxic dust.

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[2][6]

• Safety Stations: An eyewash station and a safety shower must be readily accessible and in close proximity to the workstation.[2][6]

Mandatory Personal Protective Equipment (PPE)

The selection of PPE is based on a risk assessment of the procedures being performed. The following are the minimum requirements:

• Eye and Face Protection: Chemical safety goggles are required at all times.[2] A face shield should also be worn when handling larger quantities or when there is a significant risk of splashing.[5]

• Skin Protection:

  • Gloves: Wear appropriate protective gloves, such as nitrile gloves, to prevent skin exposure.[2] Always inspect gloves for tears or holes before use and practice proper glove removal technique to avoid contaminating your hands.

  • Lab Coat: A long-sleeved lab coat is required to protect against skin contact.[7]

• Respiratory Protection: For most lab-scale operations within a fume hood, additional respiratory protection is not required.[7] However, if there is a potential for exceeding exposure limits or if irritation is experienced, a NIOSH/MSHA-approved respirator with a P2 (EN 143) cartridge is necessary.[2][5]

Safe Handling and Storage Protocols

Adherence to a strict handling protocol is essential to prevent contamination and exposure.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clean and uncluttered. Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) within the hood.

• Don PPE: Put on all required PPE as described in Section 3.2.

• Weighing and Transfer:

  • Carefully open the container inside the fume hood.

  • Use a dedicated spatula to transfer the powder to a weigh boat. Avoid any actions that could generate dust, such as tapping or shaking the container unnecessarily.

  • If preparing a solution, slowly add the powder to the solvent while stirring to prevent clumping and splashing.

• Post-Handling:

  • Securely close the main container.

  • Decontaminate any tools and the work surface as described in Section 7.

  • Remove PPE in the correct order to prevent cross-contamination and dispose of it in the designated hazardous waste container.

  • Wash hands thoroughly with soap and water after completing the work and exiting the lab.[2][6]

Workflow for Safe Handlingdot

Sources

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• 4. Sodium hexachloroiridate(IV) hexahydrate | Cl6H12IrNa2O6 | CID 19849276 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. assets.thermofisher.cn [assets.thermofisher.cn]

Technical Notes & Optimization

How to prevent hydrolysis of Sodium hexachloroiridate(IV) hexahydrate solutions.

Welcome to the technical support center for Sodium Hexachloroiridate(IV) Hexahydrate (Na₂[IrCl₆]·6H₂O). This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile iridium precursor. The stability of its aqueous solutions is paramount for reproducible and accurate experimental outcomes. This document provides in-depth, field-proven insights into the primary cause of solution degradation—hydrolysis—and offers robust protocols to prevent it, ensuring the integrity of your work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability of Na₂[IrCl₆]·6H₂O solutions.

Q1: Why is my dark brown Sodium Hexachloroiridate(IV) solution changing color or forming a precipitate?

This is a classic indicator of hydrolysis, also known as aquation.[1] The hexachloroiridate(IV) anion, [IrCl₆]²⁻, is susceptible to reacting with water. This reaction alters the chemical nature of the iridium complex, leading to visible changes in the solution and compromising its reactivity and spectroscopic properties.[1]

Q2: What is hydrolysis in this context?

Hydrolysis is a chemical reaction in which a water molecule displaces one or more of the chloride (Cl⁻) ligands attached to the central iridium atom.[2] This is a stepwise process, beginning with the formation of aquated species like [IrCl₅(H₂O)]⁻.[1] If conditions permit, this process can continue, ultimately leading to the formation of insoluble iridium hydroxides or oxides, which appear as a precipitate.[1]

Q3: What are the primary factors that accelerate this degradation?

The rate of hydrolysis is significantly influenced by several environmental factors:

• pH: This is the most critical factor. Neutral or basic (alkaline) solutions dramatically accelerate hydrolysis.[1][3]

• Temperature: Elevated temperatures increase the reaction rate.[1]

• Light: Exposure to light, particularly UV radiation, can induce photodegradation and photoaquation.[1]

Q4: Can I use pure deionized water to dissolve Na₂[IrCl₆]·6H₂O for my experiments?

While the compound is soluble in water, using pure, unbuffered deionized water is not recommended for preparing stock solutions intended for storage or for applications where the specific [IrCl₆]²⁻ species is required.[4] Pure water is typically near a neutral pH, which facilitates hydrolysis over time.[3] For stable, long-lasting solutions, an acidic medium containing a common chloride ion is essential.

Section 2: The Chemistry of Stabilization & Preventative Strategy

The hydrolysis of the [IrCl₆]²⁻ anion is an equilibrium reaction. Understanding this equilibrium is the key to preventing degradation.

[IrCl₆]²⁻ (dark brown) + H₂O ⇌ [IrCl₅(H₂O)]⁻ (lighter color) + Cl⁻

Based on Le Chatelier's principle, we can force the equilibrium to the left, favoring the stable [IrCl₆]²⁻ complex, by controlling two key factors:

• Increasing Chloride (Cl⁻) Concentration: Adding a source of chloride ions (e.g., from hydrochloric acid or sodium chloride) shifts the equilibrium to the left, suppressing the forward hydrolysis reaction.

• Maintaining Low pH (High H⁺ Concentration): Acidic conditions inhibit the formation of hydroxide species that can lead to precipitation in neutral or basic solutions.[1]

The following diagram illustrates the factors influencing the stability of the hexachloroiridate(IV) complex in solution.

Caption: Factors influencing the hexachloroiridate(IV) hydrolysis equilibrium.

Section 3: Troubleshooting Guide

Use this guide to diagnose and resolve common issues related to solution instability.

Observed Symptom	Probable Cause(s)	Recommended Corrective Action
Solution color slowly fades from dark brown to a lighter orange or yellow-brown.	Initial Hydrolysis (Aquation): The [IrCl₆]²⁻ complex is being converted to [IrCl₅(H₂O)]⁻ and other aquated species.[1]	For future preparations, dissolve the solid in dilute (e.g., 1-2 M) HCl instead of water. For the current solution, if compatible with your experiment, you can re-acidify it with a small amount of concentrated HCl to shift the equilibrium back. For critical applications, it is best to prepare a fresh, stabilized solution.
A dark, fine precipitate forms in the solution, especially after standing or slight warming.	Advanced Hydrolysis: In neutral or near-neutral pH, hydrolysis has progressed to form insoluble iridium hydroxides or oxides.[1]	The solution is compromised and likely unsuitable for most quantitative or catalytic applications. The active iridium concentration is unknown and the precipitate can cause interference. Discard the solution according to your institution's hazardous waste protocols and prepare a new batch using the stabilization protocol below.
Inconsistent or non-reproducible results in catalysis or synthesis.	Changing Species Concentration: The active iridium species is not constant. Hydrolysis changes the coordination sphere of the iridium center, altering its catalytic activity and reactivity.[1]	Self-validation is key: Always prepare iridium solutions using the standardized, acidic protocol. Prepare solutions fresh before a series of critical experiments. Note the preparation date on the vessel.

Section 4: Experimental Protocols for Solution Stability

Adherence to the following protocols will ensure the long-term stability and reliability of your Sodium Hexachloroiridate(IV) solutions.

Protocol 1: Preparation of a Stabilized Stock Solution (e.g., 0.05 M)

This protocol utilizes dilute hydrochloric acid to provide both an acidic environment and a common ion (Cl⁻) to suppress hydrolysis.

Materials:

• Sodium Hexachloroiridate(IV) Hexahydrate (Na₂[IrCl₆]·6H₂O, MW: 559.01 g/mol )[5]

• Hydrochloric Acid (HCl), reagent grade

• Deionized (DI) water

• Volumetric flask (Class A)

• Amber glass storage bottle with a PTFE-lined cap

• Analytical balance

Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.[6]

• Consult the Safety Data Sheet (SDS) for Na₂[IrCl₆]·6H₂O and HCl before starting.[7][8]

Step-by-Step Methodology:

• Prepare the Acidic Solvent: Prepare a 1 M HCl solution by carefully adding the required volume of concentrated HCl to DI water in a volumetric flask. Allow the solution to cool to room temperature.

• Weigh the Iridium Salt: Accurately weigh the required mass of Na₂[IrCl₆]·6H₂O. For example, to make 100 mL of a 0.05 M solution, you would need:

  • 0.05 mol/L * 0.100 L * 559.01 g/mol = 2.795 g

• Dissolution: Transfer the weighed solid into a volumetric flask of the desired final volume. Add approximately 70-80% of the final volume of the 1 M HCl solvent.

• Ensure Complete Dissolution: Swirl the flask gently to dissolve the solid. If needed, use a sonicator bath for a few minutes to aid dissolution. Avoid heating the solution.

• Final Volume Adjustment: Once the solid is completely dissolved and the solution is at room temperature, carefully add the 1 M HCl solvent to the calibration mark on the volumetric flask.

• Transfer and Storage: Immediately transfer the final solution to a clearly labeled amber glass storage bottle.

Protocol 2: Recommended Storage Conditions

Proper storage is crucial for maintaining the integrity of the solution over time.

• Temperature: Store the solution under refrigeration at 2-8°C.[4][9]

• Light Protection: Always store in amber vials or bottles, or in a light-excluding box, to prevent photodegradation.[1][10]

• Airtight Seal: Ensure the container is tightly sealed to prevent evaporation and contamination.[7]

References

• Fisher Scientific. (2024). SAFETY DATA SHEET - Sodium hexachloroiridate(IV) hexahydrate.

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Sodium Hexachloroiridate(IV) Hexahydrate 99.9+%.

• FUJIFILM Wako Chemicals. (n.d.). Sodium Hexachloroiridate(IV) n-Hydrate.

• ChemicalBook. (2025). Sodium hexachloroiridate (IV) hexahydrate.

• Fisher Scientific. (2021). SAFETY DATA SHEET - Sodium hexachloroiridate(IV) hexahydrate.

• BenchChem. (2025). Degradation pathways of Sodium hexachloroiridate(III) hydrate under experimental conditions.

• Chem-Impex. (n.d.). Hydrogen hexachloroiridate(IV) hydrate.

• Nanochemazone. (n.d.). Sodium Hexachloroiridate (IV) Solution Powder.

• EPR Spectroscopy of Transformations of Iridium(III) and Iridium(IV) Hydroxo Complexes in Alkaline Media. (n.d.). red-ox.ru.

• Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments.

• Santa Cruz Biotechnology. (n.d.). Sodium hexachloroiridate(IV) hexahydrate.

• L.S.College, Muzaffarpur. (n.d.). mechanism of Hydrolysis reaction.

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• 9. 19567-78-3・Sodium Hexachloroiridate(IV) n-Hydrate・193-10971[Detail Information] | [Synthesis & Materials]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 10. nanochemazone.com [nanochemazone.com]

Technical Support Center: Troubleshooting Inconsistent Catalysis with Sodium Hexachloroiridate(IV)

Welcome to the technical support guide for Na₂IrCl₆. As a Senior Application Scientist, my goal is to provide you with a field-proven, in-depth resource to diagnose and resolve the inconsistencies that can arise when using this versatile yet sensitive catalyst precursor. This guide is structured to move from common problems and their immediate solutions to a broader understanding of the underlying chemical principles, ensuring your experimental outcomes are both successful and reproducible.

Troubleshooting Guide

This section addresses the most frequently encountered issues in a direct question-and-answer format. Each answer explains the potential root causes and provides actionable protocols to rectify the problem.

Question 1: Why am I seeing low or inconsistent catalytic activity in my reaction?

Answer: This is the most common issue and typically points to the degradation of the active catalytic species, the purity of the precursor, or suboptimal reaction conditions. The [IrCl₆]²⁻ complex is highly susceptible to changes in its coordination sphere, which directly impacts its catalytic efficacy.

Primary Causes and Solutions:

• Catalyst Degradation via Hydrolysis (Aquation): In aqueous or protic solutions, water molecules can displace the chloride ligands on the iridium center. This process, known as aquation, forms various aquated species (e.g., [IrCl₅(H₂O)]⁻, [IrCl₄(H₂O)₂]), each with different catalytic properties than the original hexachloro complex.[1] This process is often accelerated by light and changes in pH.[1][2]

  • Solution: Always prepare solutions of Na₂IrCl₆ fresh for each experiment. If a stock solution must be used, store it in the dark, under an inert atmosphere, and for the shortest possible time.

• Precursor Quality and Purity: Commercial Na₂IrCl₆ is often a hexahydrate (Na₂IrCl₆·6H₂O), but the exact degree of hydration can vary between batches.[1] Using weight-based calculations without confirming the iridium content can lead to significant concentration errors. Furthermore, trace metal impurities can poison the catalyst.[3]

  • Solution: For critical applications, determine the precise iridium content of your starting material via Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Alternatively, standardize a stock solution using UV-Vis spectroscopy by measuring the absorbance at the known λₘₐₓ.

• Solvent Effects: The solvent is an active participant in the catalytic cycle. Its polarity, coordinating ability, and proticity can influence catalyst stability, substrate solubility, and the stabilization of transition states.[4][5][6][7] A solvent that can coordinate to the iridium center may inhibit substrate binding, while a non-polar solvent might not adequately solubilize the catalyst or reactants.

  • Solution: Screen a range of solvents with varying properties. If a coordinating solvent is necessary, consider its concentration as a reaction variable. Ensure solvents are anhydrous and deoxygenated, as water and oxygen can degrade the catalyst.

Below is a troubleshooting workflow to systematically diagnose the root cause of inconsistent results.

Caption: Troubleshooting workflow for Na₂IrCl₆ catalysis.

Question 2: My results are not reproducible between experimental runs, even when I follow the same procedure. What's going on?

Answer: Poor reproducibility is almost always due to a variable you haven't controlled. With Na₂IrCl₆, the most common uncontrolled variables are the age of the catalyst solution and its exposure to light and atmosphere.

Primary Causes and Solutions:

• Solution Aging: As mentioned above, the composition of an iridium solution changes over time.[1] A solution that is one hour old may have a different distribution of iridium species compared to one that is 24 hours old, leading to different catalytic outcomes.

  • Solution Protocol: Implement a strict protocol where the catalyst solution is prepared no more than 30 minutes before it is added to the reaction vessel. For a series of experiments, prepare a single stock solution and use it for all runs on that day to minimize day-to-day variability.

• Photodegradation: Exposure to ambient laboratory light, especially UV light, can induce both photoaquation (ligand exchange with water) and photoionization, which can change the oxidation state from Ir(IV) to Ir(III).[1]

  • Solution: Conduct experiments in a fume hood with the sash lowered and the light off, or wrap the reaction vessel in aluminum foil. This ensures that photochemical effects are minimized and are consistent between runs.

Question 3: A precipitate is forming in my reaction vessel. Is this the catalyst crashing out?

Answer: Yes, this is likely related to the iridium catalyst. Precipitate formation indicates a loss of solubility, which can be caused by extensive hydrolysis or an unwanted reduction of the iridium center.

Primary Causes and Solutions:

• Hydrolysis in Neutral/Basic Media: In solutions with a pH greater than 6, the [IrCl₆]²⁻ complex can undergo rapid and extensive hydrolysis, ultimately forming insoluble iridium hydroxides or oxides (IrOₓ·nH₂O).[2]

  • Solution: Maintain a slightly acidic pH (typically between 2 and 4) to suppress hydrolysis.[2] If your reaction cannot tolerate acidic conditions, you may need to use an alternative, more stable iridium precursor or a different solvent system.

• Reduction to Iridium Metal (Ir(0)): If your reaction conditions are sufficiently reducing, the Ir(IV) or in-situ generated Ir(III) species can be reduced to zero-valent iridium, which will precipitate as metallic nanoparticles.[8] While sometimes desired for nanoparticle catalysis, this is a deactivation pathway for homogeneous catalysis.

  • Solution: Analyze the precipitate by XPS or TEM to confirm the presence of Ir(0).[9][10] If confirmed, re-evaluate your reaction components (substrates, additives) for their reducing potential. It may be necessary to add a mild oxidant or change the ligand environment to stabilize the desired iridium oxidation state.

Frequently Asked Questions (FAQs)

Q1: What is the correct way to prepare and store a Na₂IrCl₆ solution?

A: The key is freshness and control. Use high-purity, anhydrous solvents and degas them thoroughly with an inert gas (Argon or Nitrogen) for at least 30 minutes before use. Prepare the solution in a volumetric flask under an inert atmosphere. For storage, use an amber glass vial with a Teflon-lined cap, purge the headspace with inert gas, and store it in the dark at low temperatures (e.g., in a refrigerator). However, daily preparation is the gold standard for reproducibility.[1]

Q2: How important is the oxidation state of the iridium precursor?

A: It is critical. Na₂IrCl₆ contains Ir(IV), but many catalytic cycles are believed to involve Ir(III) and even Ir(I) intermediates. The initial Ir(IV) state is often a pre-catalyst that is reduced in situ to the active species. Inconsistent reduction can lead to variable induction periods and overall rates. Understanding that the Ir(IV) complex is often not the true catalyst is key to troubleshooting.

Q3: What analytical techniques are most useful for characterizing my catalyst's state?

A: A multi-technique approach is often necessary to get a full picture.

Technique	Information Provided	Purpose in Troubleshooting
UV-Vis Spectroscopy	Electronic transitions of the Ir complex.	Quickly check for degradation (shifts in λₘₐₓ), confirm concentration.
X-ray Photoelectron Spec. (XPS)	Oxidation state and elemental composition.	Determine if Ir(IV) has been reduced to Ir(III) or Ir(0) in a precipitate.[11]
Transmission Electron Micro. (TEM)	Morphology and size of particles.	Identify the formation of Ir(0) nanoparticles.[9]
ICP-MS	Precise elemental concentration.	Accurately determine the iridium content in the solid precursor or in solution.[1]

Q4: How do ligands or additives in my reaction mixture affect the Na₂IrCl₆ catalyst?

A: Any species capable of coordinating to the iridium center can act as a ligand and will influence the catalyst's behavior.[12][13] Phosphines, amines, or even some solvents can displace the chloride ligands, altering the electronic and steric properties of the active site. This can either enhance or inhibit catalytic activity. This is a form of dynamic ligand exchange, where the "resting state" of the catalyst is in equilibrium with various ligated forms.[14][15] Be aware that additives intended for other purposes (e.g., bases, buffers) can interact with the iridium center.

The diagram below illustrates the fundamental degradation pathways that contribute to catalyst inconsistency.

Caption: Key degradation pathways for the [IrCl₆]²⁻ complex.

Experimental Protocols

Protocol 1: Preparation of a Standardized Na₂IrCl₆ Stock Solution

This protocol ensures a consistent and accurately known catalyst concentration.

• Pre-treatment: Dry the required amount of Na₂IrCl₆·6H₂O in a vacuum oven at a mild temperature (e.g., 40-50 °C) for 2-4 hours to remove loosely bound surface moisture. Note: Do not overheat, as this can cause thermal decomposition.

• Weighing: In an inert atmosphere glovebox, accurately weigh the dried solid.

• Solvent Preparation: Use a high-purity, anhydrous solvent. Degas the solvent by sparging with argon or nitrogen for at least 30 minutes.

• Dissolution: Transfer the weighed solid to a Class A volumetric flask. Under a positive pressure of inert gas, add the degassed solvent to dissolve the solid completely. Make up to the mark.

• Standardization (Recommended):

  • Dilute an aliquot of the stock solution to a concentration suitable for UV-Vis analysis (typically in the µM range).

  • Measure the absorbance at the characteristic λₘₐₓ for [IrCl₆]²⁻ (consult literature for the specific solvent).

  • Calculate the exact concentration using the Beer-Lambert law (A = εbc) with a known molar extinction coefficient (ε).

• Storage: Store the solution in a sealed, foil-wrapped container in a refrigerator. Discard after 1-2 days or if any color change/precipitation is observed.

References

• Li, G., Wang, B., & Resasco, D. E. (2021). Solvent Effects on Catalytic Reactions and Related Phenomena at Liquid-Solid Interfaces. United States. [Link]

• Gehrer, G. P., et al. (2021). Chemical insights on the formation of colloidal iridium nanoparticles from in situ X-ray total scattering: Influence of precursors and cations on the reaction pathway.

• ResearchGate. (2025). Solvent Effects on Catalytic Reactions and Related Phenomena at Liquid-Solid Interfaces. Retrieved from [Link]

• Hiden Analytical. (2025). Catalyst deactivation mechanisms and how to prevent them. Retrieved from [Link]

• PMC. (2023). Solvent Effects in the Preparation of Catalysts Using Activated Carbon as a Carrier. Retrieved from [Link]

• Hiden Analytical. (2021). Catalyst Characterization Techniques. Retrieved from [Link]

• Infoscience. (n.d.). Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. Retrieved from [Link]

• Dyson, P., & Jessop, P. (2016). Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. Semantic Scholar. Retrieved from [Link]

• Request PDF. (2025). Ligand effects in heterogeneous catalysis and electrochemistry. Retrieved from [Link]

• Eindhoven University of Technology Research Portal. (2020). A comparative study of the stability of hexachloroiridate and hexacyanoferrate in electrochemical mass transfer measurements. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms of catalyst deactivation. Retrieved from [Link]

• ResearchGate. (2020). Impact of ligand on a solid catalyst. Retrieved from [Link]

• Ghampson, I. T., et al. (2012). Ligand Effects in Homogeneous Au Catalysis. PMC. Retrieved from [Link]

• Åbo Akademi. (2008). Advanced techniques for characterization of heterogeneous catalysts. Retrieved from [Link]

• MDPI. (n.d.). Advanced Characterization Techniques and Theoretical Calculation for Single Atom Catalysts in Fenton-like Chemistry. Retrieved from [Link]

• Wang, A., Li, J., & Zhang, T. (2021). Techniques for the characterization of single atom catalysts. PMC. Retrieved from [Link]

• Lundwall, M., et al. (2019). Understanding Ligand-Directed Heterogeneous Catalysis: When the Dynamically Changing Nature of the Ligand Layer Controls the Hydrogenation Selectivity. NIH. Retrieved from [Link]

• Janssen, M. G., et al. (2015). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. NIH. Retrieved from [Link]

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Technical Support Center: Optimization of Iridium-Catalyzed Cross-Coupling Reactions

Welcome to the technical support center for iridium-catalyzed cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of reaction optimization and troubleshoot common issues encountered in the lab. Drawing from established protocols and field-proven insights, this resource aims to provide clear, actionable solutions to enhance the efficiency and success of your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the setup and optimization of iridium-catalyzed cross-coupling reactions.

Q1: My iridium-catalyzed reaction is not working or giving low yield. What are the first parameters I should check?

A1: When encountering low or no product formation, a systematic approach to troubleshooting is crucial. Begin by verifying the integrity of your starting materials and catalyst. Impurities in substrates or solvents can inhibit the catalytic cycle. Ensure your iridium catalyst is fresh and has been handled under an inert atmosphere to prevent deactivation.[1] Key reaction parameters to re-evaluate include temperature, concentration, and pressure.[1] Often, a simple optimization of these basic conditions can significantly improve yields. For photoredox reactions, ensure your light source is emitting at the correct wavelength and intensity for your specific photocatalyst.

Q2: How do I choose the right ligand for my iridium-catalyzed cross-coupling reaction?

A2: Ligand selection is critical as it directly influences the steric and electronic environment of the iridium center, thereby affecting reactivity, selectivity, and catalyst stability. For C-H borylation, bidentate nitrogen ligands like dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine) are commonly employed.[2] In asymmetric reactions, such as allylic amination, chiral phosphoramidite ligands are often essential for achieving high enantioselectivity.[3][4] The choice of ligand can also prevent catalyst deactivation pathways, such as dimerization.[5] High-throughput screening of a diverse ligand library is an effective strategy to empirically determine the optimal ligand for a new transformation.[6][7]

Q3: What is the role of the solvent, and how does it affect the reaction outcome?

A3: The solvent plays a multifaceted role in iridium-catalyzed reactions. It not only dissolves the reactants but also influences catalyst solubility, stability, and reactivity. In photoredox catalysis, solvent polarity can significantly alter the redox potentials of the photocatalyst, which can be the difference between a successful and a failed reaction.[8] For instance, the reducing power of an iridium photocatalyst can be enhanced in more polar solvents.[8] However, it's crucial to ensure the catalyst is fully dissolved, as precipitated catalyst plays no significant role in the reaction and can lead to misinterpretation of results.[9][10] Some reactions may also be sensitive to coordinating solvents like acetonitrile (MeCN), which can bind to the metal center and inhibit catalysis.[11]

Q4: My catalyst appears to be deactivating over the course of the reaction. What are the common deactivation pathways and how can I mitigate them?

A4: Catalyst deactivation is a common challenge. Potential pathways include the formation of inactive iridium species through aggregation, ligand loss, or reaction with impurities.[12][13] In dehydrogenation reactions, the formation of stable iridium-dinitrogen, -carbonyl, or -hydride complexes can inhibit catalytic turnover.[14] For photoredox catalysts, degradation of the photosensitizer upon prolonged exposure to light is a known issue.[8][15] Mitigation strategies include:

• Excluding Water and Air: Rigorously drying solvents and reagents and maintaining an inert atmosphere can prevent hydrolysis- and oxidation-related deactivation.[13]

• Ligand Modification: Introducing bulky or electron-withdrawing groups on the ligand can prevent the formation of inactive dimers and other off-cycle species.[5][14]

• Control of Reaction Conditions: Optimizing substrate concentration and temperature can suppress deactivation pathways.[13]

Troubleshooting Guide: Specific Issues and Solutions

This section provides a more in-depth look at specific problems you might encounter and offers step-by-step guidance to resolve them.

Issue 1: Low Regio- or Stereoselectivity

Symptoms:

• Formation of multiple isomers (e.g., branched vs. linear in allylic substitutions).

• Low enantiomeric excess (ee) or diastereomeric ratio (dr) in asymmetric reactions.

Root Causes & Solutions:

Potential Cause	Explanation	Suggested Solution
Suboptimal Ligand	The ligand is the primary controller of selectivity. An inappropriate ligand may not create the necessary steric or electronic environment to favor the desired isomer.	Screen a panel of ligands with varying steric bulk and electronic properties. For asymmetric reactions, evaluate different chiral ligand scaffolds.[3][4]
Incorrect Solvent Choice	The solvent can influence the transition state energies leading to different isomers.	Screen a range of solvents with varying polarity and coordinating ability.
Temperature Effects	Higher temperatures can sometimes lead to a loss of selectivity by providing enough energy to overcome the activation barrier for the formation of the undesired isomer.	Run the reaction at a lower temperature, even if it requires a longer reaction time.
Base/Additive Effects	The nature and strength of the base or other additives can influence the position of equilibrium or the rate of competing reaction pathways.	Screen different bases (e.g., organic vs. inorganic) and additives. In some cases, the counter-ion of an additive can play a role.[5]

Workflow for Optimizing Selectivity:

Caption: Workflow for troubleshooting low selectivity.

Issue 2: Inconsistent Reaction Rates or Stalled Reactions

Symptoms:

• Reaction starts but does not go to completion.

• Reaction rate varies significantly between batches.

Root Causes & Solutions:

Potential Cause	Explanation	Suggested Solution
Catalyst Solubility Issues	The iridium catalyst may not be fully dissolved at the reaction concentration, leading to a lower effective catalyst loading than intended.[9][10]	Determine the maximum solubility of your catalyst in the chosen solvent.[9][10] If necessary, switch to a solvent in which the catalyst is more soluble or adjust the concentration.
Inhibitory Impurities	Trace impurities in the substrate, solvent, or from glassware can poison the catalyst. Water and oxygen are common culprits.	Purify substrates and solvents immediately before use. Ensure glassware is rigorously dried.[1] Consider using a guard bed for removing trace poisons.
Catalyst Deactivation	As discussed in the FAQs, the active catalyst may be converting to an inactive species during the reaction.[12][13][14]	Re-evaluate the reaction conditions to minimize deactivation (e.g., lower temperature, different ligand). For photoredox reactions, check for photocatalyst degradation.[8]
Mass Transfer Limitations	In reactions involving gases (e.g., hydrogenation), the rate at which the gas dissolves into the liquid phase can be the rate-limiting step.[5]	Increase the stirring rate or use a vessel designed for efficient gas-liquid mixing.[5]

Issue 3: Poor Yields in Photoredox Reactions

Symptoms:

• Low conversion of starting material despite the presence of light.

• Formation of decomposition products.

Root Causes & Solutions:

Potential Cause	Explanation	Suggested Solution
Mismatched Light Source	The emission spectrum of the light source must overlap with the absorption spectrum of the iridium photocatalyst to ensure efficient excitation.	Verify the absorption spectrum of your photocatalyst and use a light source (e.g., LED) with a matching wavelength.
Photocatalyst Degradation	Many photocatalysts can degrade under prolonged irradiation, especially in the presence of certain substrates or solvents.[8][15]	Monitor the reaction for color changes that might indicate catalyst decomposition. Consider using a more photostable catalyst or reducing the reaction time.
Suboptimal Redox Potentials	The excited-state redox potential of the photocatalyst may be insufficient to reduce or oxidize the substrate.	Choose a photocatalyst with appropriate redox potentials for your specific transformation.[16][17] The solvent can be used to fine-tune these potentials.[8]
Inefficient Quenching	The excited state of the photocatalyst may be quenched by other components in the reaction mixture or undergo unproductive decay pathways.	Ensure the concentration of the substrate is sufficient for efficient quenching of the excited photocatalyst.

Experimental Protocol: High-Throughput Screening for C-H Borylation

This protocol is adapted from high-throughput experimentation (HTE) workflows and is designed for the rapid optimization of iridium-catalyzed C-H borylation reactions.[6][7]

Objective: To efficiently screen multiple reaction parameters (catalyst, ligand, solvent, base) to identify optimal conditions for the C-H borylation of a given substrate.

Materials:

• Iridium precatalyst (e.g., [Ir(OMe)(cod)]₂)

• Ligand library (e.g., various bipyridines, phenanthrolines)

• Boron source (e.g., B₂pin₂)

• Substrate

• Solvent library (e.g., THF, CPME, Dioxane)

• 96-well plate with sealing mat

• Automated liquid handler or multichannel pipette

• Inert atmosphere glovebox

• Heating block for 96-well plates

• GC-MS or LC-MS for analysis

Procedure:

• Stock Solution Preparation (in a glovebox):

  • Prepare stock solutions of the iridium precatalyst, ligands, B₂pin₂, and substrate in a suitable solvent (e.g., THF).

• Plate Loading (in a glovebox):

  • Using a liquid handler or multichannel pipette, dispense the stock solutions into the wells of the 96-well plate according to a predefined experimental design. Each well will represent a unique combination of reaction parameters.

• Reaction Initiation:

  • Seal the 96-well plate with a sealing mat.

  • Place the plate on a pre-heated heating block and stir (if possible with the setup).

• Reaction Quenching and Work-up:

  • After the designated reaction time (e.g., 16 hours), remove the plate from the heat and allow it to cool to room temperature.

  • Add a quenching solution (e.g., methanol) to each well.

  • Add an internal standard for quantitative analysis.

  • Dilute the samples with a suitable solvent (e.g., ethyl acetate) for analysis.

• Analysis:

  • Analyze the contents of each well by GC-MS or LC-MS to determine the yield of the desired borylated product.

• Data Interpretation:

  • Visualize the data to identify trends and "hits" – the conditions that provide the highest yields.

Data Summary Table Example:

Entry	Ligand	Solvent	Temperature (°C)	Yield (%)
1	dtbpy	THF	80	75
2	tmphen	THF	80	62
3	dtbpy	CPME	80	88
4	dtbpy	THF	100	81

Logical Relationship Diagram:

Caption: Key factors influencing iridium-catalyzed cross-coupling.

References

• Preshlock, S. M., Ghaffari, B., Maligres, P. E., Krska, S. W., Maleczka, R. E., Jr., & Smith, M. R., III. (2016). High-Throughput Optimization of Ir-Catalyzed C–H Borylation: A Tutorial for Practical Applications. Journal of the American Chemical Society, 138(27), 8481–8490. [Link]

• Zakis, J., Lipina, R. A., et al. (2025). High-Throughput Enabled Iridium-Catalyzed C–H Borylation Platform for Late-Stage Functionalization. ACS Catalysis. [Link]

• Wang, W., et al. (2025). Photochemical Formic Acid Dehydrogenation by Iridium Complexes: Understanding Mechanism and Overcoming Deactivation. ResearchGate. [Link]

• dos Santos, P. L., & de Souza, R. O. M. A. (2020). A Catalysis Guide Focusing on C–H Activation Processes. Journal of the Brazilian Chemical Society. [Link]

• Chapman, M. R., et al. (2016). Deactivation Mechanisms of Iodo-Iridium Catalysts in Chiral Amine Racemization. White Rose Research Online. [Link]

• Al Mamari, H. H. (2024). Ir-Catalyzed ortho-C-H Borylation of Aromatic C(sp2)-H Bonds of Carbocyclic Compounds Assisted by N-Bearing Directing Groups. Reactions. [Link]

• McCusker, E. O., et al. (2024). Lessons learnt in photocatalysis – the influence of solvent polarity and the photostability of the photocatalyst. Chemical Science. [Link]

• Jespersen, D., et al. (2019). Solubility of Iridium and Ruthenium Organometallic Photoredox Catalysts. ACS Catalysis. [Link]

• Preshlock, S., et al. (2016). High-throughput optimization of Ir-catalyzed C-H borylation: a tutorial for practical applications. Semantic Scholar. [Link]

• Williamson, M. J., & Bower, J. F. (2017). Z-Selective iridium-catalyzed cross-coupling of allylic carbonates and α-diazo esters. Chemical Science. [Link]

• van der Vlugt, J. I., et al. (2024). Electron-Poor Iridium Pincer Complexes as Dehydrogenation Catalysts: Investigations into Deactivation through Formation of N2, CO, and Hydride Complexes. Organometallics. [Link]

• Jespersen, D., et al. (2019). Solubility of Iridium and Ruthenium Organometallic Photoredox Catalysts. ResearchGate. [Link]

• Blackmond, D. G. (2019). Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction. Catalysis Science & Technology. [Link]

• Wang, H., et al. (2019). Iridium-Catalyzed Cross-Coupling Reactions of Alkenes by Hydrogen Transfer. Organic Letters. [Link]

• Powers, D. C., & Ritter, T. (2011). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Accounts of Chemical Research. [Link]

• Materna, K. L., & Hammarström, L. (2017). Photoredox Catalysis Using Heterogenized Iridium Complexes. ChemRxiv. [Link]

• Gentry, S. E., et al. (2021). Photoredox catalysis on unactivated substrates with strongly reducing iridium photosensitizers. Chemical Science. [Link]

• Wang, H., et al. (2019). Additive- and Ligand-Free Cross-Coupling Reactions between Alkenes and Alkynes by Iridium Catalysis. Organic Letters. [Link]

• Liu, Y., et al. (2023). Iridium-Catalyzed Stereocontrolled C(sp3)–C(sp3) Cross-Coupling of Boronic Esters and Allylic Carbonates Enabled by Boron-to-Zinc Transmetalation. Journal of the American Chemical Society. [Link]

• Williamson, M. J., & Bower, J. F. (2018). Z-Selective iridium-catalyzed cross-coupling of allylic carbonates and α-diazo esters. Chemical Science. [Link]

• Liu, Y., et al. (2023). Iridium-Catalyzed Asymmetric Difunctionalization of C–C σ-Bonds Enabled by Ring-Strained Boronate Complexes. Journal of the American Chemical Society. [Link]

• Fernandez-Cestau, J., & Nolan, S. P. (2015). Photoredox Catalysis of Iridium(III)-Based Photosensitizers. ResearchGate. [Link]

• Mussola, D., et al. (2022). Reinterpreting the Fate of Iridium(III) Photocatalysts: Screening a Combinatorial Library to Explore Light-Driven Side-Reactions. Journal of the American Chemical Society. [Link]

• Mussola, D., et al. (2025). Reinterpreting the Fate of Iridium(III) Photocatalysts: Screening a Combinatorial Library to Explore Light-Driven Side-Reactions. ResearchGate. [Link]

• Williamson, M. J., & Bower, J. F. (2017). Z-Selective Iridium-Catalyzed Cross-Coupling of Allylic Carbonates and α-Diazo Esters. ResearchGate. [Link]

• Maleczka, R. E., Jr., & Smith, M. R., III. (2021). Merging Iridium-Catalyzed C−H Borylations with Palladium. MSU Chemistry. [Link]

• Maleczka, R. E., Jr., & Smith, M. R., III. (2022). Merging Iridium-Catalyzed C-H Borylations with Palladium-Catalyzed Cross-Couplings Using Triorganoindium Reagents. PubMed. [Link]

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Navigating the Nuances of Sodium Hexachloroiridate(IV) Solutions: A Technical Support Guide

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with Sodium Hexachloroiridate(IV) Hexahydrate solutions. This guide is designed to provide in-depth, field-proven insights into the stability of these solutions, helping you to anticipate challenges, troubleshoot effectively, and ensure the integrity of your experiments.

Introduction: The Dynamic Nature of [IrCl₆]²⁻ in Solution

Sodium hexachloroiridate(IV) hexahydrate is a valuable precursor and catalyst in a multitude of chemical syntheses. However, the hexachloroiridate(IV) anion, [IrCl₆]²⁻, is known for its complex behavior and potential instability in aqueous solutions. Understanding the factors that govern its stability is paramount to achieving reproducible and reliable experimental outcomes. This guide will delve into the common challenges encountered and provide practical solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for aqueous solutions of sodium hexachloroiridate(IV)?

A1: The primary degradation pathways for the [IrCl₆]²⁻ complex in aqueous solutions are hydrolysis (also known as aquation) and reduction.[1][2][3] In hydrolysis, chloride ligands are sequentially replaced by water molecules.[4] This process is significantly influenced by pH.[1][2] Additionally, spontaneous reduction of Ir(IV) to Ir(III) can occur.[1][2]

Q2: How does pH affect the stability of my sodium hexachloroiridate(IV) solution?

A2: The pH of the solution is a critical factor. Acidic conditions (pH 2-3) are known to slow down the degradation of the hexachloroiridate(IV) complex.[1][2] Conversely, at a pH greater than 6, rapid hydroxylation of the complex occurs, making it unsuitable for many applications.[1][2] In strongly alkaline media, the formation of iridium(III) and iridium(IV) hydroxo complexes can be observed.[5]

Q3: What are the recommended storage conditions for sodium hexachloroiridate(IV) hexahydrate and its solutions?

A3: Solid sodium hexachloroiridate(IV) hexahydrate should be stored in a cool, dry, and well-ventilated place in a tightly closed container.[6][7] For aqueous solutions, to minimize degradation, it is advisable to prepare them fresh before use. If storage is necessary, it should be in a dark, refrigerated environment (2-10°C) and ideally at a slightly acidic pH.[8]

Q4: Can I expect my sodium hexachloroiridate(IV) solution to be stable over long periods?

A4: Generally, no. Due to the propensity for hydrolysis and reduction, the composition of a sodium hexachloroiridate(IV) solution will change over time.[4] For applications requiring precise concentrations of the [IrCl₆]²⁻ species, it is strongly recommended to use freshly prepared solutions for each experiment to ensure consistency and reproducibility.[4]

Q5: What are the visual indicators of solution degradation?

A5: While the initial solution is typically a dark red or brown, changes in color can indicate degradation. The formation of different iridium species, such as aquated or hydroxo complexes, can lead to shifts in the solution's color. For instance, the formation of blue or violet solutions in the presence of oxygen has been reported under certain conditions.[5] However, visual inspection alone is not a reliable method for assessing solution integrity. Spectroscopic methods are recommended for accurate analysis.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides a systematic approach to resolving them.

Problem 1: Inconsistent or Diminished Catalytic Activity

Symptoms:

• A noticeable decrease in reaction yield or rate compared to previous experiments.

• Complete lack of catalytic activity.

Possible Causes & Solutions:

• Catalyst Degradation: The active [IrCl₆]²⁻ species may have undergone hydrolysis or reduction, forming less active or inactive iridium complexes.

  • Solution: Prepare a fresh solution of sodium hexachloroiridate(IV) hexahydrate immediately before starting your reaction. This is the most reliable way to ensure the integrity of your catalyst.[4]

• Incorrect pH: The reaction medium may have a pH that promotes the degradation of the hexachloroiridate(IV) complex.

  • Solution: If your reaction conditions permit, consider adjusting the pH to a more acidic range (pH 2-3) to enhance the stability of the catalyst.[1][2] Buffer the reaction mixture if necessary to maintain a stable pH throughout the experiment.

Problem 2: Non-Reproducible Spectroscopic Data (UV-Vis)

Symptoms:

• Shifts in the expected λmax of the [IrCl₆]²⁻ complex.

• Appearance of new absorption bands over time.

• Inconsistent absorbance readings for solutions of the same nominal concentration.

Possible Causes & Solutions:

• Solution Aging and Hydrolysis: The spectral changes are likely due to the hydrolysis of the [IrCl₆]²⁻ complex, leading to the formation of aquated iridium species with different absorption characteristics.

  • Solution: Always use freshly prepared solutions for spectroscopic analysis. If you are monitoring a reaction over time, be aware that the iridium species in your stock solution may also be changing. It is good practice to acquire a baseline spectrum of your fresh solution at the beginning of each experiment.

• Photodegradation: Exposure to ambient or UV light can induce photoaquation and photoionization of the [IrCl₆]³⁻ complex, leading to a mixture of iridium species.[4]

  • Solution: Protect your solutions from light by using amber vials or by wrapping your glassware in aluminum foil.[4] Store stock solutions in the dark.

Problem 3: Unexpected Electrochemical Behavior (Cyclic Voltammetry)

Symptoms:

• Drifting or shifting of redox potentials.

• Appearance of new or ill-defined redox peaks.

• Changes in peak currents over subsequent scans.

Possible Causes & Solutions:

• Changes in Iridium Speciation: The observed changes in the cyclic voltammogram are likely due to the presence of multiple, electrochemically distinct iridium species resulting from hydrolysis or other degradation pathways. The hexachloroiridate couple is known to be reversible.[1][2]

  • Solution: As with other analytical techniques, use freshly prepared solutions for electrochemical studies. If the experiment requires an aged solution, be aware that you are likely studying a mixture of iridium complexes.

• pH Effects: The redox potential of iridium complexes can be highly dependent on pH, especially when proton-coupled electron transfer is involved, which can occur with aquated or hydroxo species.

  • Solution: Ensure your electrolyte is well-buffered to the desired pH. Report the pH at which the electrochemical measurements were performed.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Solid Storage	Cool, dry, well-ventilated, tightly sealed container	To prevent hydration/dehydration and reaction with atmospheric components.[6][7]
Solution pH	2 - 3	Minimizes the rate of hydrolysis and hydroxylation.[1][2]
Solution Storage	2-10°C, protected from light	Reduces the rate of thermal and photodegradation.[8]
Solution Age	Freshly prepared before use	Ensures the highest concentration of the desired [IrCl₆]²⁻ species and improves reproducibility.[4]

Experimental Protocols

Protocol 1: Preparation of a Standardized Sodium Hexachloroiridate(IV) Solution

• Accurately weigh the required amount of sodium hexachloroiridate(IV) hexahydrate in a clean, dry weighing boat.

• Transfer the solid to a volumetric flask of the desired volume.

• Add a small amount of the desired solvent (e.g., deionized water, or a slightly acidic solution) to dissolve the solid completely.

• Once dissolved, dilute the solution to the calibration mark with the solvent.

• Stopper the flask and invert it several times to ensure homogeneity.

• Use the solution immediately for the best results.

Protocol 2: Monitoring Solution Stability using UV-Vis Spectroscopy

• Prepare a fresh solution of sodium hexachloroiridate(IV) in the desired solvent.

• Immediately record the UV-Vis spectrum of the solution, noting the absorbance and wavelength of maximum absorption (λmax). The [IrCl₆]²⁻ complex has characteristic absorption bands.

• Store the solution under the desired conditions (e.g., at room temperature on the benchtop, or in a refrigerator in the dark).

• At regular time intervals (e.g., every hour, or every 24 hours), record the UV-Vis spectrum again.

• Compare the spectra over time to observe any changes in λmax or the appearance of new peaks, which would indicate degradation.

Visualizing the Chemistry

Iridium(IV) Species Equilibrium in Aqueous Solution

Caption: Equilibrium of Iridium(IV) species in solution.

Troubleshooting Workflow for Inconsistent Results

Caption: Troubleshooting workflow for inconsistent results.

References

• Estimation of energy levels of new Iridium cyclometalated complexes via cyclic voltammetry - Bulgarian Chemical Communications. Available at: [Link]

• Estimation of energy levels of new Iridium cyclometalated complexes via cyclic voltammetry. Available at: [Link]

• Material Safety Data Sheet - Sodium Hexachloroiridate(IV) Hexahydrate 99.9+%. Cole-Parmer. Available at: [Link]

• (a) Cyclic voltammograms of the Ir(III) complexes in 1 mM DCM... - ResearchGate. Available at: [Link]

• Cyclic voltammetric data of the iridium complexes | Download Table - ResearchGate. Available at: [Link]

• Cyclometalated Iridium(III) Aquo Complexes: Efficient and Tunable Catalysts for the Homogeneous Oxidation of Water | Journal of the American Chemical Society. Available at: [Link]

• (PDF) A comparative study of the stability of hexachloroiridate and hexacyanoferrate in electrochemical mass transfer measurements - ResearchGate. Available at: [Link]

• Water-Soluble Tris(cyclometalated) Iridium(III) Complexes for Aqueous Electron and Energy Transfer Photochemistry - NIH. Available at: [Link]

• Series of New Cationic Iridium(III) Complexes with Tunable Emission Wavelength and Excited State Properties: Structures, Theoretical Calculations, and Photophysical and Electrochemical Properties | Inorganic Chemistry - ACS Publications. Available at: [Link]

• Photochemical aquation of iridium(III) phenanthroline and related complexes - Chemical Communications (London) (RSC Publishing). Available at: [Link]

• A comparative study of the stability of hexachloroiridate and hexacyanoferrate in electrochemical mass transfer measurements | CoLab. Available at: [Link]

• Modes of Activation of Organometallic Iridium Complexes for Catalytic Water and C–H Oxidation - Inorganic Chemistry - ACS Figshare. Available at: [Link]

• Oxidation of Methanesulfinate by Hexachloroiridate(IV) and the Standard Electrode Potential of the Aqueous Methanesulfonyl Radical | Inorganic Chemistry - ACS Publications. Available at: [Link]

• EPR Spectroscopy of Transformations of Iridium(III) and Iridium(IV) Hydroxo Complexes in Alkaline Media - red-ox.ru. Available at: [Link]

• Summarizing comparison between the hexachloroiridate and hexacyanoferrate redox couple - ResearchGate. Available at: [Link]

• A comparative study of the stability of hexachloroiridate and hexacyanoferrate in electrochemical mass transfer measurements - Research portal Eindhoven University of Technology. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A comparative study of the stability of hexachloroiridate and hexacyanoferrate in electrochemical mass transfer measurements | CoLab [colab.ws]
• 3. research.tue.nl [research.tue.nl]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. red-ox.ru [red-ox.ru]
• 6. fishersci.it [fishersci.it]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. 19567-78-3・Sodium Hexachloroiridate(IV) n-Hydrate・193-10971[Detail Information] | [Synthesis & Materials]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Issues with the solubility of Sodium hexachloroiridate(IV) hexahydrate in specific reactions.

Welcome to the Technical Support Center for Sodium hexachloroiridate(IV) hexahydrate. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues related to the solubility of this vital catalyst precursor. Here, we combine fundamental chemical principles with practical, field-tested insights to ensure the success of your experiments.

Introduction: Understanding the Solubility Challenges

Sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O) is a cornerstone precursor for a vast array of iridium-based catalysts, pivotal in reactions such as hydrogenations and oxidations.[1] Despite its utility, its application can be hampered by solubility issues, which often manifest as incomplete dissolution, precipitation during reaction setup, or catalyst deactivation. These challenges are typically rooted in the complex aqueous chemistry of the hexachloroiridate(IV) anion, which is susceptible to hydrolysis and reduction under certain conditions. This guide will provide a structured approach to understanding and overcoming these obstacles.

Frequently Asked Questions (FAQs)

Q1: In which solvents is Sodium hexachloroiridate(IV) hexahydrate soluble?

A1: Sodium hexachloroiridate(IV) hexahydrate is known to be soluble in water.[2][3] However, quantitative solubility data in common organic solvents is not extensively documented in publicly available literature. Anecdotal evidence from laboratory practice suggests limited solubility in polar aprotic solvents and insolubility in nonpolar organic solvents. For catalytic applications in organic media, it is often necessary to either perform a solvent exchange after initial dissolution in a minimal amount of water or to synthesize a more organo-soluble iridium precursor.

Q2: Why is my Sodium hexachloroiridate(IV) hexahydrate solution changing color over time?

A2: A color change in your solution, typically from a dark red-brown to a lighter shade or even greenish-brown, is often an indicator of a change in the iridium species present. This can be due to two primary chemical processes:

• Hydrolysis (Aquation): In aqueous solutions, the chloride ligands of the [IrCl₆]²⁻ complex can be gradually replaced by water molecules. This process, known as aquation, results in the formation of various aquated iridium species (e.g., [IrCl₅(H₂O)]⁻, [IrCl₄(H₂O)₂]).[4] Each of these species has a different color.

• Reduction: The Iridium(IV) center in the hexachloroiridate anion can be reduced to Iridium(III), especially in the presence of reducing agents or under basic conditions. This change in oxidation state leads to a significant color change.

To minimize these changes, it is highly recommended to use freshly prepared solutions.[4]

Q3: Can I use a basic solution to dissolve Sodium hexachloroiridate(IV) hexahydrate?

A3: It is strongly advised not to use basic solutions. The hexachloroiridate(IV) ion is unstable in alkaline media and is rapidly and quantitatively reduced to iridium(III) species. This reduction will not only change the catalytic properties of your precursor but can also lead to the precipitation of insoluble iridium(III) hydroxides or oxides.

Q4: How does pH affect the stability of Sodium hexachloroiridate(IV) hexahydrate solutions?

A4: The pH of the solution is a critical factor governing the stability of the [IrCl₆]²⁻ anion.

• Acidic Conditions: Mildly acidic conditions can help to suppress hydrolysis by favoring the protonation of any hydroxo ligands that might form, thus inhibiting the formation of less soluble iridium hydroxides.

• Neutral Conditions: In neutral aqueous solutions, hydrolysis (aquation) will occur over time. The rate of this process can be influenced by temperature and light.

• Basic Conditions: As mentioned, basic conditions lead to the rapid reduction of Ir(IV) to Ir(III).

Therefore, for maintaining the integrity of the Ir(IV) complex, slightly acidic aqueous solutions are generally preferred for storage, and freshly prepared neutral solutions should be used promptly for reactions.

Troubleshooting Guide: Addressing Solubility Issues in Your Reactions

This section provides a systematic approach to diagnosing and resolving common solubility problems encountered during experiments with Sodium hexachloroiridate(IV) hexahydrate.

Problem 1: The compound does not fully dissolve in water.

Potential Cause	Explanation	Troubleshooting Steps
Inadequate Solvent Volume	The concentration of the solution may exceed the solubility limit of the compound.	Increase the volume of deionized water incrementally. Gentle warming and sonication can aid dissolution, but avoid boiling, which can accelerate hydrolysis.
Low-Quality Reagent	The starting material may contain insoluble impurities.	Ensure you are using a high-purity grade of Sodium hexachloroiridate(IV) hexahydrate. If insolubles persist, filter the solution before use, though this may alter the effective concentration.
Incorrect pH	The water may be slightly basic, leading to the formation of insoluble species.	Use deionized water with a neutral or slightly acidic pH. If necessary, adjust the pH to be slightly acidic (e.g., pH 3-4) with a dilute, non-coordinating acid like HClO₄.

Problem 2: A precipitate forms after dissolving the compound in an organic solvent for a reaction.

Potential Cause	Explanation	Troubleshooting Steps
Poor Solubility in the Organic Solvent	Sodium hexachloroiridate(IV) hexahydrate has limited solubility in many organic solvents.	1. Solvent System Modification: Consider using a co-solvent system. A small amount of a polar, coordinating solvent like methanol or ethanol might improve solubility in a less polar medium. 2. Ligand Exchange: Introduce a ligand that will coordinate to the iridium center and render the resulting complex more soluble in the desired organic solvent. 3. Use of a Phase-Transfer Catalyst: For biphasic reactions, a phase-transfer catalyst can help shuttle the iridium complex into the organic phase.
Reaction with the Solvent	Some organic solvents can react with the iridium complex, leading to the formation of an insoluble product.	Review the compatibility of your chosen solvent with the iridium precursor under the reaction conditions.
Presence of Water and Subsequent Hydrolysis	If the organic solvent is not anhydrous, residual water can lead to hydrolysis and precipitation of iridium oxides or hydroxides, especially upon heating.	Use anhydrous solvents and handle the reagents under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to moisture.

Problem 3: The catalyst precipitates out of the reaction mixture upon heating.

Potential Cause	Explanation	Troubleshooting Steps
Temperature-Dependent Solubility	The solubility of the iridium species may decrease at higher temperatures in your specific reaction medium.	While counterintuitive, this can occur. If possible, try running the reaction at a lower temperature for a longer duration.
Thermal Decomposition or Reaction	The iridium complex may be unstable at the reaction temperature, leading to decomposition and the formation of insoluble iridium metal or oxides.	Lower the reaction temperature. If high temperatures are necessary, consider using a more thermally stable iridium precursor.
Change in Reaction Medium Composition	As the reaction progresses, the composition and polarity of the solvent mixture may change, leading to the precipitation of the catalyst.	Investigate the solubility of the iridium complex in mixtures of the starting materials and products to anticipate this issue. The addition of a suitable co-solvent might be necessary.

Experimental Protocols

Protocol 1: Preparation of a Standardized Aqueous Solution of Sodium Hexachloroiridate(IV) Hexahydrate

This protocol outlines the steps for preparing a stock solution for use in aqueous-based reactions or for further modification.

Materials:

• Sodium hexachloroiridate(IV) hexahydrate (high purity)

• High-purity, deionized water

• Volumetric flask

• Analytical balance

Procedure:

• Weighing: Accurately weigh the desired amount of Sodium hexachloroiridate(IV) hexahydrate using an analytical balance.

• Dissolution: Transfer the weighed solid to a volumetric flask of the appropriate size. Add approximately half of the final volume of deionized water.

• Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a sonicator for a short period to aid dissolution. Avoid vigorous shaking that could introduce excessive air.

• Dilution to Volume: Once the solid is completely dissolved, carefully add deionized water to the calibration mark on the volumetric flask.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Use and Storage: Use the solution immediately for the best results.[4] If short-term storage is necessary, store the solution in a tightly capped, amber glass bottle in a cool, dark place to minimize light exposure and hydrolysis.

Protocol 2: General Procedure for Initiating a Catalytic Reaction in an Organic Solvent

This protocol provides a general workflow for using Sodium hexachloroiridate(IV) hexahydrate in a reaction that requires an organic solvent.

Materials:

• Freshly prepared aqueous stock solution of Sodium hexachloroiridate(IV) hexahydrate (from Protocol 1)

• Anhydrous organic solvent (e.g., THF, Dichloromethane)

• Reaction vessel (e.g., Schlenk flask)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Inert Atmosphere: Set up the reaction vessel under an inert atmosphere.

• Solvent Addition: Add the anhydrous organic solvent to the reaction vessel.

• Precursor Introduction: Using a syringe, carefully add the required volume of the aqueous stock solution of the iridium precursor to the reaction vessel while stirring.

• Observation: Observe the solution. If the iridium complex remains dissolved and the solution is homogeneous, you can proceed with adding other reagents. If a precipitate forms, refer to the troubleshooting guide.

• Ligand Addition (if applicable): If your reaction requires a ligand to solubilize or activate the catalyst, it should typically be added to the organic solvent before the introduction of the iridium precursor.

• Proceed with Reaction: Once a homogeneous solution of the active catalyst is obtained, proceed with the addition of your substrates and other reagents as per your specific reaction protocol.

Visualizing the Problem: The Chemistry of Instability

To better understand the challenges associated with the solubility of Sodium hexachloroiridate(IV) hexahydrate, it is helpful to visualize the key chemical transformations that can occur in solution.

Caption: Key pathways for the transformation of [IrCl₆]²⁻ in solution.

This diagram illustrates that the desired soluble [IrCl₆]²⁻ species can be converted into other forms through hydrolysis or reduction, potentially leading to the formation of insoluble precipitates.

Concluding Remarks

Successfully utilizing Sodium hexachloroiridate(IV) hexahydrate in catalytic reactions hinges on a solid understanding of its solution chemistry. By anticipating and mitigating the challenges of hydrolysis and reduction, researchers can ensure the homogeneity and reactivity of their catalytic systems. The key takeaways are to use high-purity reagents, prepare solutions freshly, avoid basic conditions, and carefully consider the choice of solvent. When faced with solubility issues, a systematic troubleshooting approach as outlined in this guide will be invaluable.

References

• Fisher Scientific. "Sodium hexachloroiridate(IV) hexahydrate, Ir 33.9% min.
• Fisher Scientific. "Sodium hexachloroiridate(IV) hexahydrate, 99.9+%, (trace metal basis).
• Benchchem. "Degradation pathways of Sodium hexachloroiridate(III) hydrate under experimental conditions." (Technical Document)
• FUJIFILM Wako Chemicals. "Sodium Hexachloroiridate(IV) n-Hydrate.
• ResearchGate.
• Sigma-Aldrich. "Sodium hexachloroiridate(IV) hexahydrate 99.9% trace metals basis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sodium hexachloroiridate(IV) hexahydrate, Ir 33.9% min 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Sodium hexachloroiridate(IV) hexahydrate, Ir 33.9% min 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
• 4. pdf.benchchem.com [pdf.benchchem.com]

How to purify commercial Sodium hexachloroiridate(IV) hexahydrate for sensitive applications.

Technical Support Center: Sodium Hexachloroiridate(IV) Hexahydrate Purification

Welcome to the technical support center for the purification of Sodium Hexachloroiridate(IV) Hexahydrate (Na₂IrCl₆·6H₂O). This guide is designed for researchers, scientists, and drug development professionals who require this precursor in its highest purity for sensitive applications such as catalysis, electrochemistry, and advanced materials synthesis. Commercial-grade reagents, while suitable for many purposes, may contain trace metal impurities, other iridium oxidation states, or hydrolysis products that can interfere with these demanding applications.

This document provides a comprehensive framework for understanding, troubleshooting, and executing the purification of Na₂IrCl₆·6H₂O via recrystallization.

Frequently Asked Questions (FAQs)

Q1: Why is purification of commercial-grade Sodium Hexachloroiridate(IV) Hexahydrate necessary?

Even high-grade commercial products, often rated at 99.9% trace metals basis, can contain impurities that are detrimental to sensitive applications.[1][2] These impurities can include other platinum-group metals (PGMs), lower oxidation state iridium species (Ir(III)), and insoluble iridium oxides from hydrolysis. For applications like catalyst synthesis, where the precise oxidation state and coordination environment of iridium are critical, these impurities can lead to inconsistent results, lower catalytic activity, and unpredictable side reactions.

Q2: What are the most common impurities in commercial Na₂IrCl₆·6H₂O?

The primary impurities of concern are:

• Trace Metals: Other metals co-extracted during iridium refining. Supplier specifications often list a total trace metal content of ≤1500.0 ppm.[1]

• Iridium(III) Species: The Ir(IV) state can be reduced to the more stable Ir(III) state.[3] The presence of Ir(III) complexes, such as Na₃IrCl₆, alters the electronic and chemical properties of the material.

• Hydrolysis Products: The hexachloroiridate(IV) anion is susceptible to hydrolysis, especially in neutral or basic solutions, which can lead to the formation of insoluble iridium hydroxides or oxides.[4][5]

Q3: How should I properly store and handle Sodium Hexachloroiridate(IV) Hexahydrate?

Proper storage is crucial to prevent degradation. The compound should be stored in a tightly closed container in a cool, dry, well-ventilated area.[6][7] It is stable under normal storage conditions but should be kept away from incompatible materials like strong oxidizing agents and excess heat.[6] To minimize hydrolysis, especially for solutions, it is recommended to prepare them fresh before use and store them protected from light in a slightly acidic medium.[5]

Q4: What analytical methods are suitable for assessing the purity of the final product?

A combination of techniques is recommended:

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): The gold standard for quantifying trace metal impurities.

• UV-Visible Spectroscopy: The hexachloroiridate(IV) anion has a characteristic absorption maximum around 488 nm.[4] The absence of shoulders or shifts in this peak can indicate the removal of other iridium species.

• X-ray Diffraction (XRD): To confirm the crystalline phase and identify any crystalline impurities.

Troubleshooting Guide: Recrystallization Issues

This section addresses specific problems you may encounter during the purification process.

Q5: Issue - My starting material won't fully dissolve, even with heating.

• Probable Cause: The presence of highly insoluble impurities, likely iridium oxides formed from hydrolysis of the starting material.

• Solution: Your purification protocol must include a hot filtration step. After dissolving the bulk of the material in the hot solvent, you must filter the hot solution through a pre-heated Büchner funnel with fine filter paper or a sintered glass funnel. This will remove the insoluble particulate matter before the crystallization stage. Work quickly and safely to prevent premature crystallization in the funnel.

Q6: Issue - The yield of purified crystals is extremely low.

• Probable Cause 1: Too much solvent was used. The principle of recrystallization relies on the difference in solubility between hot and cold solvent.[8][9] Using an excessive volume of solvent will keep the compound in solution even after cooling.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the solid. If too much was added, you can carefully evaporate some of the solvent under a gentle stream of nitrogen or by gentle heating to re-saturate the solution.

• Probable Cause 2: The cooling process was too rapid. Rapid cooling leads to the formation of small, often impure crystals or even a powder, trapping impurities.

  • Solution: Allow the hot, filtered solution to cool slowly and undisturbed to room temperature. For optimal crystal growth, insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to ambient temperature over several hours. Once at room temperature, cooling in an ice bath can be used to maximize the yield.

Q7: Issue - The color of my solution changed from dark reddish-brown to a lighter olive-green during the process.

• Probable Cause: This color change may indicate the reduction of Iridium(IV) to Iridium(III).[3][5] This can be caused by reactive impurities or instability at high temperatures in a non-acidified solution.

• Solution: The hexachloroiridate(IV) complex is more stable in a slightly acidic environment.[4] Performing the recrystallization from dilute hydrochloric acid (e.g., 0.1 M to 1 M HCl) instead of pure water helps to suppress both hydrolysis and potential reduction, preserving the Ir(IV) oxidation state.

Q8: Issue - An oil or amorphous solid crashed out of solution instead of well-defined crystals.

• Probable Cause: This phenomenon, known as "oiling out," occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated to a very high degree.

• Solution: Re-heat the mixture until the oil redissolves completely. Add a small amount of additional hot solvent to reduce the saturation level. Ensure the cooling process is very slow and undisturbed to encourage proper crystal nucleation and growth.

Workflow for Purification and Analysis

This diagram outlines the complete process from commercial reagent to a validated, high-purity product.

Caption: Purification and analysis workflow for Sodium Hexachloroiridate(IV) Hexahydrate.

Detailed Experimental Protocol: Recrystallization

Safety Precautions: Always work in a certified chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.[6][7][10]

Reagents & Equipment:

• Commercial Sodium Hexachloroiridate(IV) Hexahydrate

• Hydrochloric Acid (HCl), concentrated

• Deionized Water

• Ethanol (EtOH), ice-cold

• Diethyl Ether, ice-cold

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Büchner funnel and filter flask

• Whatman Grade 42 filter paper (or equivalent for fine precipitates)

• Glass wool or insulated container for slow cooling

• Vacuum desiccator

Procedure:

• Prepare the Solvent: Prepare a 0.1 M HCl solution by diluting concentrated HCl with deionized water.

• Dissolution:

  • Place the commercial Na₂IrCl₆·6H₂O in an Erlenmeyer flask with a stir bar.

  • Add the minimum volume of hot 0.1 M HCl solution required to just dissolve the solid. Heat gently on a hot plate with stirring. Do not boil vigorously.

• Hot Filtration (if necessary):

  • If any insoluble particles remain, perform a hot filtration. Pre-heat a second Erlenmeyer flask and a glass funnel (with filter paper) in an oven.

  • Quickly filter the hot solution into the pre-heated flask to remove insoluble impurities. This step is critical for removing any iridium oxides.

• Crystallization:

  • Cover the flask containing the clear, hot filtrate with a watch glass.

  • Allow the flask to cool slowly and undisturbed to room temperature. To promote the growth of large, pure crystals, place the flask in an insulated container.

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal precipitation.

• Collection and Washing:

  • Collect the dark, reddish-brown to black crystals by vacuum filtration using a Büchner funnel.[11]

  • Wash the crystals on the filter paper with a small amount of ice-cold ethanol to remove any residual soluble impurities.

  • Follow with a wash of ice-cold diethyl ether to help dry the crystals.

• Drying:

  • Carefully transfer the purified crystals to a clean, pre-weighed watch glass.

  • Dry the crystals to a constant weight in a vacuum desiccator over a suitable desiccant (e.g., P₂O₅ or anhydrous CaSO₄).

Data Summary: Purity Enhancement

The goal of this purification is to significantly reduce the concentration of interfering impurities.

Analyte Category	Typical Commercial Grade	Target Purified Grade	Rationale
Total Trace Metals	≤ 1500 ppm[1]	< 100 ppm	Minimizes side reactions and poisoning of catalytic sites.
Iridium(III) Species	Variable	Not Detectable (UV-Vis)	Ensures a single, well-defined iridium oxidation state for reactivity.
Insoluble Oxides	Potentially Present	Not Detectable	Improves solubility and prevents interference in solution-based assays.

References

• Material Safety Data Sheet - Sodium Hexachloroiridate(IV) Hexahydrate 99.9+%. Cole-Parmer. [Link]

• Reactivity of Hexachloroiridate(IV) in Alkaline Medium. Asian Journal of Chemistry. [Link]

• SAFETY DATA SHEET - Sodium hexachloroiridate(IV) hexahydrate. Fisher Scientific. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Sodium hexachloroiridate(III) - Wikipedia. Wikipedia. [Link]

• Chemical/Laboratory Techniques: Recrystallization. YouTube. [Link]

Sources

• 1. Sodium hexachloroiridate(IV) 99.9 trace metals 19567-78-3 [sigmaaldrich.com]
• 2. Sodium hexachloroiridate(IV) 99.9 trace metals 19567-78-3 [sigmaaldrich.com]
• 3. Sodium hexachloroiridate(III) - Wikipedia [en.wikipedia.org]
• 4. asianpubs.org [asianpubs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. fishersci.com [fishersci.com]
• 8. mt.com [mt.com]
• 9. m.youtube.com [m.youtube.com]
• 10. fishersci.it [fishersci.it]
• 11. strem.com [strem.com]

Avoiding the formation of iridium precipitates in catalytic cycles.

I have performed the initial Google searches and have a good foundation of information regarding iridium catalyst deactivation, particularly through precipitation. I have found resources covering the role of ligands, solvents, and additives in catalyst stability, as well as mechanisms of deactivation like aggregation and formation of "iridium black". I also have some information on catalyst regeneration.

However, to create a comprehensive and in-depth technical support guide as requested, I need to refine my information and fill in some gaps. Specifically, I need to:

• Find more detailed, step-by-step protocols for preventing precipitation. While the current search results discuss the factors (ligands, solvents), they don't always provide concrete experimental procedures.

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First, I will conduct focused searches for detailed experimental protocols and standard operating procedures for preventing iridium catalyst precipitation.

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A-Level Guide to Preventing Iridium Precipitate Formation in Catalytic Cycles

Frequently Asked Questions (FAQs)

Here we address the most common issues encountered during iridium-catalyzed reactions that can lead to catalyst precipitation.

Q1: My reaction solution is turning black and I'm observing a precipitate. What is happening?

A1: The formation of a black or dark-colored precipitate, often referred to as "iridium black," is a common sign of catalyst decomposition and aggregation.[1][2] This typically indicates that the soluble, active iridium complex has converted into insoluble, inactive iridium(0) nanoparticles or larger aggregates.[3][4][5] This process removes the catalyst from the solution, halting your reaction.

Q2: What are the primary causes of iridium catalyst precipitation?

A2: Iridium catalyst precipitation is generally triggered by several factors that lead to the destabilization of the active catalytic species. The most common causes include:

• Reductive Processes: The active iridium species, often in a higher oxidation state (e.g., Ir(III) or Ir(I)), can be reduced to Ir(0), which is insoluble and precipitates out.

• Ligand Dissociation or Degradation: The ligands stabilizing the iridium center can dissociate or be chemically altered during the reaction, leaving the metal center exposed and prone to aggregation.[6][7]

• Inadequate Solubility: The chosen solvent may not be appropriate for the catalyst, especially as reactant and product concentrations change throughout the reaction, leading to the catalyst falling out of solution.[8][9]

• Formation of Insoluble Byproducts: Sometimes, byproducts of the reaction can interact with the iridium catalyst to form an insoluble complex.[10]

Q3: Can the choice of ligand prevent my iridium catalyst from precipitating?

A3: Absolutely. The ligand plays a crucial role in stabilizing the iridium center and preventing aggregation.[6][11][12] Key considerations for ligand selection include:

• Strong Coordination: Ligands that bind strongly to the iridium center are less likely to dissociate. Bidentate or polydentate ligands often provide greater stability than monodentate ligands.

• Steric Hindrance: Bulky ligands can create a protective "shell" around the iridium atom, physically preventing multiple metal centers from aggregating.

• Electronic Effects: The electronic properties of the ligand can influence the stability of the iridium complex. Electron-donating or -withdrawing groups on the ligand can be tuned to optimize catalyst stability for a specific reaction.[13]

Q4: How does the solvent impact the stability of my iridium catalyst?

A4: The solvent is a critical parameter that is often overlooked.[14] Solvent properties such as polarity, coordinating ability, and proticity can significantly influence catalyst stability.[14][15] For instance, a more polar solvent might be required to keep a charged iridium complex in solution.[16] However, some coordinating solvents can compete with the desired ligands for binding sites on the iridium, potentially leading to deactivation. It is essential to choose a solvent that not only facilitates the desired reaction but also ensures the catalyst remains fully solvated throughout the process.[9]

Troubleshooting Guide: From Diagnosis to Solution

This section provides a systematic approach to troubleshooting and resolving issues related to iridium precipitate formation.

Issue 1: Observation of Precipitate Early in the Reaction

• Probable Cause: This often points to a fundamental incompatibility between the catalyst and the reaction conditions.

• Troubleshooting Steps:

  • Re-evaluate Solvent Choice: The catalyst may have poor solubility in the chosen solvent. Consult the literature for solubility data on your specific catalyst or analogous complexes.[8][9]

  • Check for Impurities: Impurities in the solvent or reagents can act as poisons, leading to rapid catalyst decomposition. Ensure all materials are of appropriate purity and solvents are properly dried and degassed.

  • Initial Reaction Temperature: A starting temperature that is too high can sometimes lead to rapid decomposition before the catalytic cycle can be established. Consider starting the reaction at a lower temperature and gradually increasing it.

Issue 2: Precipitate Forms Gradually Over the Course of the Reaction

• Probable Cause: This suggests a slower deactivation pathway is at play.

• Troubleshooting Steps:

  • Ligand Instability: The ligand may be slowly degrading under the reaction conditions. Consider a more robust ligand with stronger coordinating groups or greater steric bulk.

  • Product Inhibition/Interaction: The product of the reaction may be interacting with the catalyst to form an insoluble species. Try running the reaction to a lower conversion and see if precipitation is still observed.

  • Slow Reduction to Ir(0): The reaction conditions may be slowly reducing the active iridium species. The introduction of a mild oxidant or a redox-stable ligand could mitigate this.

Issue 3: Inconsistent Precipitation Between Batches

• Probable Cause: This points to variability in the experimental setup or reagents.

• Troubleshooting Steps:

  • Atmospheric Control: Ensure rigorous exclusion of air and moisture, as these can be detrimental to many iridium catalysts. The use of a glovebox or proper Schlenk techniques is crucial.

  • Reagent Quality: Use fresh, high-purity reagents for each run. Impurities in a single reagent can lead to inconsistent results.

  • Stirring and Heating: Ensure consistent and efficient stirring to maintain a homogeneous solution. Inconsistent heating can create localized hot spots, leading to catalyst decomposition.

Preventative Strategies and Best Practices

Proactive measures can significantly reduce the likelihood of iridium catalyst precipitation.

Ligand Selection and Modification

The choice of ligand is paramount for maintaining a stable and active catalyst.

• Table 1: Ligand Characteristics for Enhanced Iridium Catalyst Stability

Ligand Feature	Rationale	Example Ligand Types
Strong Chelation	Multidentate ligands bind more tightly to the metal center, reducing the likelihood of dissociation.	Bipyridines, Phenanthrolines, Diphosphines
Steric Bulk	Large, bulky groups around the metal center physically hinder aggregation.	Ligands with tert-butyl or other bulky substituents
Electronic Tuning	Modifying the electronic properties of the ligand can stabilize the active oxidation state of the iridium.	Phenyl groups with electron-donating or -withdrawing substituents

Optimizing Reaction Conditions

Careful control of the reaction environment is critical.

• Solvent Selection Protocol:

  • Initial Screening: Test the solubility of the iridium catalyst in a range of solvents at the intended reaction temperature.

  • Polarity Matching: Consider the polarity of the reactants, products, and the catalyst to choose a solvent that can accommodate all species in solution.

  • Avoid Coordinating Solvents (if applicable): If your catalyst relies on a labile ligand for activity, avoid strongly coordinating solvents that could displace it.

• The Role of Additives: In some cases, the addition of a co-solvent or a stabilizing additive can prevent precipitation. For example, the presence of a small amount of a highly polar solvent can sometimes keep a catalyst in solution. Some reactions benefit from the addition of a halide salt, which can coordinate to the iridium center and prevent aggregation.

Visualizing the Problem: Catalyst Deactivation Pathways

Understanding the mechanism of precipitation is key to preventing it. The following diagram illustrates a common pathway for iridium catalyst deactivation leading to precipitation.

Caption: A simplified workflow illustrating the deactivation of an active Iridium(III) catalyst.

Characterization of Iridium Precipitates

If you do encounter a precipitate, characterizing it can provide valuable information for future prevention.

• Recommended Analytical Techniques:

  • Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): To confirm the presence and quantify the amount of iridium in the precipitate.

  • X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation state of the iridium in the precipitate (e.g., Ir(0) vs. Ir(III)/Ir(IV)).

  • Transmission Electron Microscopy (TEM): To visualize the morphology of the precipitate (e.g., amorphous aggregates vs. crystalline nanoparticles).

  • Powder X-ray Diffraction (PXRD): To determine if the precipitate has a crystalline structure.

Catalyst Regeneration

In some instances, it may be possible to regenerate the precipitated iridium.

Important Note: The feasibility and method of regeneration are highly dependent on the nature of the precipitate and the original catalyst structure.

• General Approach for Iridium(0) Precipitates:

  • Isolation: Carefully separate the precipitate from the reaction mixture by filtration or centrifugation.

  • Washing: Wash the precipitate with a suitable solvent to remove any adsorbed organic material.

  • Re-oxidation and Re-ligation: The re-dissolution of iridium(0) often requires a strong oxidizing agent in the presence of the desired ligand to reform the active catalytic species. This is a complex process and should be approached with caution and a thorough understanding of the chemistry involved.[17][18][19][20] It is often more practical to focus on preventing precipitation in the first place.

References

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• Ligand Effect on the Stability of Water‐Soluble Iridium Catalysts for High‐Pressure Hydrogen Gas Production by Dehydrogenation of Formic Acid. (n.d.). OUCI. [Link]

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• Theoretical Investigation of Iridium Complex with Aggregation-Induced Emission Properties. (2024). MDPI. [Link]

• Ligand effect of cyclometallated iridium(III) complexes on N-alkylation of amines in hydrogen borrowing reactions. (2023). RSC Publishing. [Link]

• Solvent-Dependent Thermochemistry of an Iridium/Ruthenium H2 Evolution Catalyst. (2016). PubMed. [Link]

• Kwan, M. H. T., et al. (n.d.). Deactivation Mechanisms of Iodo-Iridium Catalysts in Chiral Amine Racemization. ResearchGate. [Link]

• Impact of Anchoring Groups on the Photocatalytic Performance of Iridium(III) Complexes and Their Toxicological Analysis. (2024). NIH. [Link]

• Ligand-coordinated Ir single-atom catalysts stabilized on oxide supports for ethylene hydrogenation and their evolution under a reductive atmosphere. (n.d.). Catalysis Science & Technology (RSC Publishing). [Link]

• Regeneration procedure for iridium-containing catalyst. (n.d.).

• Fung, S. C. (1994). Regenerating a reforming catalyst. OSTI.GOV. [Link]

• Iridium black. (n.d.). Johnson Matthey. [Link]

• Solubility of Iridium and Ruthenium Organometallic Photoredox Catalysts. (2019). ResearchGate. [Link]

• Deactivation of catalysts in simultaneous reversible and irreversible parahydrogen NMR signal enhancement, and the role of co-ligands in the stabilization of the reversible method. (n.d.). PubMed Central. [Link]

• Solubility of Iridium and Ruthenium Organometallic Photoredox Catalysts. (n.d.). PMC - NIH. [Link]

• Ligand functionalization as a deactivation pathway in a fac-Ir(ppy)3-mediated radical addition. (2014). Chemical Science (RSC Publishing). [Link]

• Unraveling the Deactivation Precipitation Mechanism of Iridium Catalysts in Methanol Carbonylation to Acetic Acid via Dissipative Particle Dynamics. (2025). Langmuir - ACS Publications. [Link]

• Investigating H2 Gas-Promoted Ir Deposition on Pt Black Nanoparticles for Synthesizing a Bifunctional Catalyst for OER and ORR in Acidic Media. (2025). ACS Publications. [Link]

• Determination of ultralow iridium concentration in small geological samples using isotope dilution coupled with multiple ion counting inductively coupled plasma mass spectrometry. (n.d.). RSC Publishing. [Link]

• Process of regeneration and reactivation of reforming catalysts while passivating iron scale carryover from the regeneration circuit to the reactor. (n.d.).

• Preparation of iridium catalysts by deposition precipitation: Room temperature oxidation of CO. (2025). ResearchGate. [Link]

• Iridium. (n.d.). Wikipedia. [Link]

• Aspects of iridium extraction from chloride solutions. (n.d.). NFM. [Link]

• Mechanistically Driven Development of Iridium Catalysts for Asymmetric Allylic Substitution. (2010). ACS Publications. [Link]

• Synthesis and Characterization of Nanoscale Colloidal Iridium Metal Clusters by Chemical Reduction Method using Monohydric and Dihydric Alcohols. (n.d.). IJCPS. [Link]

• Recycling of Homogeneous Catalysts Basic Principles, Industrial Practice, and Guidelines for Experiments and Evaluation. (2024). ACS Catalysis. [Link]

• Iridium(iii) homo- and heterogeneous catalysed hydrogen borrowing C–N bond formation. (n.d.). Green Chemistry (RSC Publishing). [Link]

• Catalyst regeneration. (n.d.). ECMA. [Link]

• Double Catalytic Activity Unveiled: Synthesis, Characterization, and Catalytic Applications of Iridium Complexes in Transfer Hydrogenation and Photomediated Transformations. (n.d.). ACS Catalysis - ACS Publications. [Link]

• Rapid method for the spectrophotometric determination of iridium(IV). (n.d.). RSC Publishing. [Link]

• Distinguishing Homogeneous From Heterogeneous Catalysis in Electrode-Driven Water Oxidation With Molecular Iridium Complexes. (2011). PubMed. [Link]

• Catalyst Regeneration & Catalyst Rejuvenation. (n.d.). EURECAT. [Link]

• Chemical insights on the formation of colloidal iridium nanoparticles from in situ X-ray total scattering: Influence of precursors and cations on the reaction pathway. (n.d.). ResearchGate. [Link]

• IRIDIUM CHEMISTRY AND ITS CATALYTIC APPLICATIONS: A BRIEF. (n.d.). IJCPS. [Link]

• Recent Developments in the Synthesis of Supported Catalysts. (n.d.). Chemical Reviews. [Link]

• Extraction and separation studies of iridium(III) with 4-(4-methoxy benzylideneimino). (n.d.). Prime Scholars. [Link]

• Investigation of the thermal removal steps of capping agents in the synthesis of bimetallic iridium-based catalysts for the ethanol oxidation reaction. (n.d.). RSC Publishing. [Link]

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• Method for separating and purifying iridium. (n.d.).

• Evaluation of additive formulations to inhibit precipitation of positive electrolyte in vanadium battery. (2025). ResearchGate. [Link]

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Technical Support Center: Improving Reaction Yields with Sodium Hexachloroiridate(IV)

A Senior Application Scientist's Guide to Troubleshooting and Optimization

Welcome to the technical support center for reactions catalyzed by iridium complexes derived from sodium hexachloroiridate(IV). As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower you to troubleshoot and optimize your catalytic reactions effectively. Sodium hexachloroiridate(IV), Na₂[IrCl₆], is a versatile and common precursor for generating highly active iridium catalysts for a range of transformations, including hydrogenations, oxidations, and C-H functionalizations.[1][2] However, achieving high yields and reproducibility can be challenging.

This guide is structured to help you systematically diagnose and solve common issues you may encounter. We will begin with the most critical and often overlooked aspect: the nature of the catalyst itself, before moving into a detailed FAQ-style troubleshooting guide.

Part 1: The First Step—Understanding Your Catalyst

A frequent root cause of low yield is a misunderstanding of the catalyst's state. Sodium hexachloroiridate(IV) is typically a precursor to the active catalytic species.[2][3] It is rarely catalytically active on its own for most organic transformations. The active catalyst, often an Iridium(I) or Iridium(III) complex, must be generated in situ or pre-formed.

Question: I've added my Na₂[IrCl₆] directly to the reaction, but I'm seeing low or no conversion. Why?

Answer: Your primary issue is likely that the active catalyst has not been formed. The Ir(IV) salt must first be reduced and coordinated with appropriate ligands to enter the catalytic cycle. For many common reactions, such as hydrogenation or transfer hydrogenation, a well-defined Ir(I) or Ir(III) complex is required.[4][5][6]

A robust starting point for many iridium-catalyzed reactions is the synthesis of the [Ir(cod)Cl]₂ dimer (chloro(1,5-cyclooctadiene)iridium(I) dimer), a versatile Ir(I) precursor that can be readily prepared from Ir(IV) or Ir(III) salts.[3]

Protocol 1: Synthesis of [Ir(cod)Cl]₂ from an Iridium Salt

This protocol outlines the synthesis of the common starting material [Ir(cod)Cl]₂. While the original procedures often start from ammonium hexachloroiridate(IV) due to its handling properties, a similar reductive strategy applies to sodium salts.

Objective: To create a reliable Ir(I) precursor for subsequent catalytic reactions.

Materials:

• Sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O)

• 1,5-cyclooctadiene (cod)

• Ethanol (200 proof)

• Water, deionized

• Argon or Nitrogen gas supply with a Schlenk line or glovebox

Procedure:

• Inert Atmosphere: In a Schlenk flask equipped with a reflux condenser, suspend sodium hexachloroiridate(IV) hexahydrate in a 3:1 (v/v) mixture of ethanol and water. Ensure the entire setup is under a positive pressure of inert gas (Ar or N₂).

• Ligand Addition: Add a 5-10 fold excess of 1,5-cyclooctadiene to the dark brown suspension.

• Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C). The reaction is typically maintained for 18-24 hours.

• Observation: During the reflux period, you will observe a distinct color change as the Ir(IV) is reduced. The suspension will transform from a dark brown/black to a reddish-orange or orange-brown color.[3]

• Isolation: After the reflux is complete, allow the mixture to cool to room temperature. The product, [Ir(cod)Cl]₂, will precipitate from the solution.

• Filtration: Collect the crystalline solid by filtration under an inert atmosphere using a fritted glass filter. Wash the solid with small portions of cold ethanol and then a non-coordinating solvent like hexane to remove residual cod.

• Drying: Dry the resulting orange-brown solid under high vacuum. The expected yield is typically high, often exceeding 85%.[3]

By starting your experiments with a well-characterized precursor like [Ir(cod)Cl]₂, you eliminate a major source of variability.

Part 2: Troubleshooting Guide for Low Reaction Yield

Once you are confident in your catalyst precursor, you can begin to diagnose other experimental parameters. The following section addresses the most common issues in a question-and-answer format.

Systematic Troubleshooting Workflow

Before diving into specific questions, it's helpful to have a logical workflow. The following diagram outlines a systematic approach to diagnosing low yield.

Caption: A systematic workflow for troubleshooting low-yield iridium-catalyzed reactions.

Frequently Asked Questions (FAQs)

Category 1: Catalyst-Related Issues

Question: My reaction starts well but then stops before completion. What could be the cause?

Answer: This is a classic sign of catalyst deactivation. The active iridium species is being converted into an inactive form during the reaction. There are several potential pathways for this:

• Formation of Inactive Dimers: Many active iridium catalysts can form inactive, often bridged, dimeric species. This is particularly prevalent at high catalyst concentrations or with certain ligand sets.

• Oxidation: If your active species is Ir(I) or Ir(III), trace oxygen can oxidize it to a higher, often less active, oxidation state. Ensure all solvents are rigorously deoxygenated and the reaction is maintained under a positive pressure of inert gas.[7]

• Ligand Degradation: The ligands required to stabilize the active iridium center can degrade under the reaction conditions (e.g., high temperature or presence of strong bases/acids).[8]

• Product Inhibition: The product of your reaction may be a stronger ligand for the iridium center than your substrate, leading to the sequestration of the catalyst and shutting down the turnover.

Troubleshooting Steps:

• Lower Catalyst Loading: Counterintuitively, lowering the catalyst concentration can sometimes prevent the formation of inactive dimers.

• Improve Inert Atmosphere Technique: Use freshly distilled and degassed solvents. Purge the reaction vessel thoroughly with argon or nitrogen before adding reagents.

• Analyze Ligand Stability: Check the literature for the stability of your chosen ligand under your specific reaction conditions. You may need a more robust ligand.

• Test for Product Inhibition: Add a small amount of your expected product to the reaction at the beginning. If the initial reaction rate is significantly slower, product inhibition is a likely culprit.

Question: I am using [Ir(cod)Cl]₂ with a phosphine ligand, but the activity is poor. How do I choose the right ligand?

Answer: Ligand selection is critical and is arguably the most important variable for optimization.[9] The ligand's electronic and steric properties directly influence the catalyst's activity and selectivity.[10][11]

• Electronic Effects: Electron-donating ligands (e.g., alkylphosphines) increase electron density on the iridium center, which can promote steps like oxidative addition. Electron-withdrawing ligands (e.g., those with aryl or fluoroalkyl groups) make the metal center more electrophilic, which can be beneficial for other steps in the catalytic cycle.

• Steric Effects: Bulky ligands can create a specific coordination environment around the metal that favors the binding of one substrate over another, enhancing selectivity. They can also prevent the formation of inactive catalyst dimers.

Ligand Optimization Strategy:

Ligand Class	Key Feature	Typical Application	Rationale
Triphenylphosphine (PPh₃)	Standard, moderately bulky	General starting point	A good baseline to establish if the reaction proceeds at all.[3]
Bulky Alkylphosphines (e.g., PCy₃)	Strongly electron-donating, bulky	Hydrogenations, cross-coupling	Increased electron density on Ir enhances reactivity.[12]
N-Heterocyclic Carbenes (NHCs)	Very strong σ-donors, sterically tunable	Cross-coupling, C-H activation	Form very stable bonds to the metal, preventing catalyst decomposition.[8]
Chiral Diphosphines (e.g., BINAP)	C₂-symmetric, chiral environment	Asymmetric Hydrogenation	Creates a chiral pocket around the metal to induce enantioselectivity.[6]

Recommendation: Start with a standard ligand like PPh₃. If you see some conversion, screen a small library of ligands with varying electronic and steric properties to identify a lead candidate for further optimization.

Category 2: Reaction Conditions and Reagents

Question: My results are not reproducible. What are the most common sources of variability?

Answer: Reproducibility issues often stem from subtle variations in reagent quality or experimental setup.[7]

• Solvent Purity: The most common culprit is water or oxygen in your solvents. For many iridium-catalyzed reactions, especially those involving hydrides or low-valent species, solvents must be anhydrous and thoroughly deoxygenated. A commercial solvent purification system (e.g., passing through activated alumina columns) is highly recommended.

• Reagent Purity: Impurities in your substrate or other reagents can act as catalyst poisons. Common poisons include:

  • Sulfur compounds: Thiols, thioethers.

  • Strongly coordinating species: Unprotected amines or pyridines (if not the substrate), excess halide ions.

  • Oxidizing agents: Peroxides in etheric solvents (e.g., THF, dioxane).

• Catalyst Hydration State: The starting material, Na₂[IrCl₆]·6H₂O, has a variable number of water molecules.[13][14] This affects its molecular weight and the precise amount of iridium you are adding. For highly sensitive reactions, it is best to use a well-defined downstream precursor like [Ir(cod)Cl]₂ or to standardize your Na₂[IrCl₆] lot by elemental analysis (e.g., ICP-MS).[7]

• Temperature Control: Ensure consistent and accurate temperature monitoring and control. A hot plate stirrer's dial is often not accurate; use an internal thermometer or a temperature-controlled reaction block.

Question: How do I select the optimal solvent and temperature for my reaction?

Answer: Solvent and temperature are interdependent and must be optimized empirically. A good starting point is to review the literature for similar transformations.[15]

• Solvent Choice: The solvent must fully dissolve your reactants and catalyst system. Beyond that, its coordinating ability is key.

  • Non-coordinating solvents (e.g., Toluene, Dichloromethane, 1,2-Dichloroethane) are often good starting points as they are less likely to interfere with the catalyst.

  • Coordinating solvents (e.g., THF, Acetonitrile, DMF) can sometimes be beneficial by stabilizing catalytic intermediates, but they can also compete with your substrate for binding to the iridium center and inhibit the reaction.[16]

• Temperature: Most iridium-catalyzed reactions are run between room temperature and ~120 °C.

  • Start at a moderate temperature (e.g., 60-80 °C).

  • If no reaction occurs, incrementally increase the temperature. Be aware that higher temperatures can also accelerate catalyst decomposition.

  • If the reaction is fast but produces byproducts, try lowering the temperature to improve selectivity.

A typical optimization table might look like this:

Entry	Solvent	Temperature (°C)	Yield (%)	Notes
1	Toluene	80	35	Baseline condition
2	Dioxane	80	55	Improved polarity helps
3	Dioxane	100	78	Higher temp increases rate
4	Dioxane	120	65	Decomposition observed
5	DMF	100	92	Optimal conditions found[15]

This systematic approach allows you to isolate variables and rationally improve your reaction yield.

Part 3: Catalyst Deactivation and Regeneration

Question: My catalyst has turned from a solution into a black precipitate, and the reaction has stopped. Can I regenerate it?

Answer: The formation of a black precipitate is often iridium black (Ir(0) metal), indicating gross catalyst decomposition. In a homogeneous setting, this is generally irreversible. The focus should be on preventing this decomposition rather than trying to regenerate it in situ.

However, if the catalyst deactivation is due to poisoning by certain elements, it is sometimes possible to regenerate heterogeneous iridium catalysts. For instance, poisoning by alkali metals or certain heavy metals on a supported iridium catalyst can sometimes be reversed by an acid wash treatment.[17] For homogeneous catalysis, however, prevention is the key strategy.

Preventative Measures:

• Use Robust Ligands: Stronger-binding ligands like NHCs can prevent metal leaching and aggregation.

• Ensure Reagent Purity: Purify substrates to remove potential poisons before introducing them to the reaction.

• Strict Atmosphere Control: Prevent oxidation to inactive states by maintaining a rigorously inert atmosphere.

By adopting a systematic and informed approach, you can overcome the common hurdles associated with using sodium hexachloroiridate(IV) and unlock the full potential of iridium catalysis in your research.

References

• BenchChem. Troubleshooting low catalytic activity of iridium complexes. BenchChem Technical Support.
• BenchChem. Technical Support Center: Optimizing Iridium-Catalyzed Reactions. BenchChem Technical Support.
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• Fisher Scientific. SAFETY DATA SHEET - Sodium hexachloroiridate(IV)
• Chem-Impex. Sodium hexachloroiridate(IV)
• FUJIFILM Wako Chemicals. Sodium Hexachloroiridate(IV)
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Technical Support Center: Stability and Degradation of Ir(IV) Complexes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Iridium(IV) complexes. This guide is designed to provide practical, in-depth answers to common challenges encountered during experiments. We will move beyond simple procedural steps to explore the underlying chemical principles governing the stability and degradation of these powerful catalytic species. Our goal is to empower you with the knowledge to troubleshoot effectively, improve reproducibility, and innovate with confidence.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common high-level inquiries we receive regarding the behavior of Ir(IV) complexes under typical reaction conditions.

Question: What are the primary degradation pathways for Ir(IV) complexes?

Answer: Iridium(IV) complexes, while often crucial intermediates, can be susceptible to several deactivation pathways. The three most common are:

• Reductive Elimination: This is a fundamental step in many catalytic cycles where two ligands on the iridium center couple and detach, reducing the metal's oxidation state, typically from Ir(IV) to Ir(II).[1] While this is often the desired product-forming step, an undesired or premature reductive elimination can lead to an inactive or less reactive complex, effectively halting the catalytic cycle.[2]

• Ligand Dissociation: The loss of one or more ligands from the iridium coordination sphere can lead to catalyst deactivation.[3][4] This creates a coordinatively unsaturated species that might be unstable, aggregate, or react in an unintended manner. For saturated 18-electron complexes, ligand dissociation is often the initial step required before a new substrate can bind.[3]

• Reaction with Solvent or Reagents: Solvents are not always innocent bystanders. Coordinating solvents can displace essential ligands, and protic solvents like water or alcohols can participate in decomposition pathways, particularly under harsh thermal conditions.[5][6] Likewise, impurities in substrates or reagents can act as catalyst poisons, irreversibly binding to the iridium center and blocking active sites.[7]

Question: My reaction solution is changing color unexpectedly. Is this a sign of Ir(IV) degradation?

Answer: Yes, a significant and unexpected color change is often a strong indicator of a change in the iridium complex's state. The color of transition metal complexes is determined by their electronic structure. A shift in color can signify:

• A change in oxidation state: The transition from Ir(IV) (a d5 ion) to Ir(III) (a d6 ion) or Ir(II) (a d7 ion) will alter the d-orbital splitting and, consequently, the absorbed and reflected light.[8]

• A change in the ligand field: The dissociation of a ligand or the coordination of a solvent molecule or substrate changes the coordination environment around the iridium center, which directly impacts its electronic properties and color.

• Formation of degradation products: The new, colored species could be an inactive iridium dimer, an aggregate, or a complex formed from the decomposition of the original ligands.

Monitoring these changes with UV-Visible spectroscopy can provide quantitative data on the kinetics of the degradation process.[9]

Question: How can I proactively improve the stability of my Ir(IV) complex in a reaction?

Answer: Enhancing stability requires a multi-faceted approach focused on both the complex itself and the reaction environment:

• Ligand Design: Employ strongly coordinating, sterically bulky, or multidentate (chelating) ligands. Pincer-type ligands, for example, are known to confer high thermal stability by resisting dissociation. The electronic properties of the ligand are also crucial; strongly donating ligands can stabilize the higher oxidation state of Ir(IV).[8]

• Solvent Choice: Use non-coordinating, anhydrous, and thoroughly degassed solvents whenever possible to prevent unwanted ligand exchange and side reactions with water or oxygen.

• Inert Atmosphere: Rigorously exclude air and moisture by using standard Schlenk line or glovebox techniques. Even trace amounts of oxygen can initiate oxidative degradation pathways, while water can lead to hydrolysis of the complex or ligands.[6]

• Temperature Control: Avoid excessive temperatures, which can accelerate ligand dissociation and other decomposition pathways.[7] If a reaction requires high temperatures, screen for catalyst stability under those conditions first.

Part 2: Troubleshooting Guide for Experimental Issues

This guide uses a problem-and-solution format to address specific experimental failures and connect them to potential Ir(IV) degradation mechanisms.

Issue 1: My reaction is sluggish, stalls prematurely, or shows no conversion.

Question: I've assembled my reaction according to the literature, but the yield is very low or the reaction stops after partial conversion. Could my Ir(IV) intermediate be deactivating?

Answer: This is a classic symptom of catalyst deactivation. When a reaction stalls, it implies that the concentration of the active catalytic species is diminishing over time. The likely culprits related to Ir(IV) degradation are:

• Cause A: Oxidatively Induced Reductive Elimination (OIRE). In some systems, the oxidation from a stable Ir(III) precursor to a transient Ir(IV) species dramatically lowers the energy barrier for reductive elimination.[10][11] If this reductive elimination is an off-cycle, irreversible process, it forms an inactive Ir(II) species that cannot be re-oxidized under the reaction conditions, thus killing the catalyst.

• Cause B: Ligand Modification or Dissociation. A ligand critical to the catalytic cycle may be slowly degrading or dissociating. For example, in photoredox catalysis, prolonged irradiation can sometimes lead to photochemical side-reactions that modify the ligand structure, altering the catalyst's redox properties or stability.[12]

• Cause C: Catalyst Poisoning. Trace impurities in your reagents, solvent, or even leached from a stir bar can act as potent poisons. Common poisons include sulfur, phosphines, or other strongly coordinating species that bind irreversibly to the iridium center, preventing substrate access.[13]

• Verify Reagent Purity: Use freshly purified substrates and distilled, degassed, anhydrous solvents. Run a blank reaction without the substrate to see if the catalyst is stable under the thermal or photochemical conditions alone.

• Monitor the Reaction in Situ: If possible, use an in-situ monitoring technique like NMR or IR spectroscopy to observe the catalyst's resting state. Are new, unexpected iridium-containing species appearing as the reaction stalls?

• Post-Reaction Catalyst Analysis: At the point of failure, stop the reaction and carefully isolate the iridium-containing material. Analyze it using techniques like High-Resolution Mass Spectrometry (HRMS) to check for changes in mass or NMR to identify structural changes.

• Modify Ligand Structure: If OIRE or ligand dissociation is suspected, consider a more robust ligand. For example, increasing the steric bulk near the metal center can disfavor unwanted side reactions, while strengthening the ligand-metal bond can reduce dissociation.[14]

Issue 2: My homogeneous catalyst is precipitating from the solution.

Question: My iridium complex was fully dissolved at the start, but now a solid has crashed out of the reaction mixture. What is this precipitate?

Answer: Precipitation of a catalyst is a clear sign of the formation of an insoluble species, which almost certainly indicates a degradation or aggregation event.

• Cause A: Formation of Insoluble Degradation Products. The product of an undesired reductive elimination or another decomposition pathway may simply be insoluble in the reaction medium.

• Cause B: Aggregation/Oligomerization. Ligand dissociation can expose a reactive site on the iridium center. This site can then react with another catalyst molecule, leading to the formation of insoluble bridged dimers or larger oligomers. This is a common deactivation pathway for coordinatively unsaturated species.

• Cause C: Thermal Degradation and Sintering. At elevated temperatures, catalyst molecules can agglomerate into larger, insoluble nanoparticles, a process known as sintering.[7] This is particularly relevant for catalysts that are only marginally soluble.

• Isolate and Analyze the Precipitate: Filter the solid from the hot reaction mixture. Wash it with a solvent in which the starting complex is soluble.

  • Solubility Test: Does it redissolve upon cooling or in a different solvent? If so, it might be a simple solubility issue at high temperatures.

  • Characterization: If it remains insoluble, analyze the solid using techniques suitable for insoluble materials, such as solid-state FT-IR, elemental analysis, or powder X-ray diffraction (XRD). This can help identify if it's an iridium-containing species and if the ligand structure has been retained.[15]

• Adjust Reaction Conditions:

  • Lower the Temperature: If thermal degradation is suspected, try running the reaction at a lower temperature, even if it proceeds more slowly.

  • Change the Solvent: A more polar or more coordinating solvent might keep the catalyst and any intermediates in solution.

  • Modify the Ligands: Incorporating solubilizing groups (e.g., long alkyl chains) onto the ligands can prevent precipitation.

Here is a visual guide to diagnosing common issues with Ir(IV) complex stability.

Caption: Troubleshooting workflow for Ir(IV) catalyst deactivation.

Part 3: Key Analytical Protocols for Monitoring Degradation

To effectively troubleshoot, you must be able to detect and characterize the degradation of your Ir(IV) complex. Here are protocols for essential analytical techniques.

Table 1: Analytical Techniques for Degradation Analysis

Technique	Information Provided	Sample Preparation & Notes
NMR Spectroscopy	Provides detailed structural information. Can detect ligand dissociation, changes in complex symmetry, and formation of new diamagnetic species. Paramagnetic Ir(IV) gives broad signals.[8]	Prepare sample in a deuterated solvent under an inert atmosphere. A time-course study can reveal kinetic information.
UV-Vis Spectroscopy	Monitors changes in the electronic structure (e.g., d-d transitions, MLCT bands). Useful for tracking changes in oxidation state or coordination environment in real-time.[8][9]	Use a sealed cuvette. Dilute the reaction aliquot to ensure absorbance is within the linear range of the instrument.
Mass Spectrometry	Identifies molecular weights of the parent complex and any degradation products. HRMS provides exact mass for formula determination.[9][16]	Use a soft ionization technique like ESI-MS. The sample may need to be diluted and filtered.
Cyclic Voltammetry (CV)	Measures redox potentials (e.g., Ir(III)/Ir(IV) couple). Irreversible waves can indicate that an oxidation state is unstable and undergoes rapid chemical reaction following electron transfer.[10]	Perform in a suitable electrolyte solution with a non-reactive solvent. Requires an inert atmosphere.
FT-IR Spectroscopy	Tracks changes in specific functional groups, especially useful for carbonyl (CO) or cyanide (CN) ligands whose stretching frequencies are sensitive to the metal's oxidation state.[9][17]	Can be performed on solid samples (precipitate) or in solution using a specialized cell.

Experimental Protocol: Monitoring a Reaction via ¹H NMR Spectroscopy

This protocol allows you to track the stability of an iridium complex during a reaction.

• Preparation: In a glovebox, prepare a stock solution of your iridium complex and an internal standard (e.g., ferrocene, hexamethylbenzene) in the deuterated reaction solvent.

• Initial Spectrum (t=0): Transfer a portion of the stock solution to a J. Young NMR tube. Seal the tube and acquire a high-quality ¹H NMR spectrum. This is your baseline.

• Reaction Initiation: To the remaining stock solution in the glovebox, add the substrate(s) to initiate the reaction. If the reaction is thermally driven, you may need to prepare the entire reaction mixture in the NMR tube.

• Time-Course Monitoring:

  • For slow, room-temperature reactions: Acquire spectra at regular intervals (e.g., every hour).

  • For faster or heated reactions: Prepare several identical J. Young tubes. Initiate them simultaneously and quench each one at a different time point by flash-freezing in liquid nitrogen. Acquire the spectra later.

• Data Analysis: Compare the spectra over time. Look for:

  • A decrease in the intensity of signals corresponding to your starting complex.

  • The appearance of new, sharp signals, indicating the formation of new diamagnetic (e.g., Ir(III) or Ir(I)) species.

  • Changes in chemical shifts or coupling constants.

  • Integrate the signals of the starting complex against the internal standard to quantify the rate of decomposition.

Visualizing a Key Degradation Pathway: Oxidatively Induced Reductive Elimination (OIRE)

The following diagram illustrates how oxidation to an Ir(IV) state can facilitate a reductive elimination step that might be difficult from the Ir(III) state.

Caption: The OIRE pathway, where oxidation facilitates product formation.

By understanding these common failure modes and employing systematic analytical techniques, you can diagnose stability issues, refine your reaction conditions, and ultimately design more robust and efficient processes utilizing Ir(IV) complexes.

References

• ResearchGate. (n.d.). Calculated energy profiles for the reductive elimination from Ir(III). Retrieved from [Link]

• Materna, K. L., & Hammarström, L. (n.d.). Photoredox Catalysis Using Heterogenized Iridium Complexes. ChemRxiv. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive elimination. Retrieved from [Link]

• Pérez-Temprano, M. H., et al. (2016). Unlocking Catalysis Using Oxidatively Induced Reductive Elimination. Angewandte Chemie International Edition, 55(1), 245-259. Retrieved from [Link]

• Kim, J., et al. (2019). Oxidatively Induced Reductive Elimination: Exploring the Scope and Catalyst Systems with Ir, Rh, and Ru Complexes. Journal of the American Chemical Society, 141(8), 3565-3576. Retrieved from [Link]

• Fouassier, J. P., et al. (2020). Organometallic vs organic photoredox catalysts for photocuring reactions in the visible region. Beilstein Journal of Organic Chemistry, 16, 2522-2540. Retrieved from [Link]

• Singh, A., et al. (2023). Recent Advancement in the Synthesis of Ir-Based Complexes. ACS Omega, 8(46), 43593-43621. Retrieved from [Link]

• Powers, D. C., & Uyeda, C. (2023). Electronic Rearrangement in Steps of Reductive Elimination of Polar Electrophiles Leads to Refinement of Redox Events. Journal of the American Chemical Society, 145(33), 18273-18282. Retrieved from [Link]

• Kar, A., & Baxter, R. D. (2025). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. Accounts of Chemical Research. Retrieved from [Link]

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• Melchiorre, P. (2018). MetallaPhotoredox Catalysis with Organic Dyes. Alma Mater Studiorum Università di Bologna Archivio istituzionale della ricerca. Retrieved from [Link]

• Ahmed, M. O. (2017). Synthesis and Characterization of Iridium Organometallic Complexes Covalently Grafted to Mesoporous Silicates and their Application on Removal of Heavy Metal Ions from Aqueous Solution. Nano Research & Applications, 3(1). Retrieved from [Link]

• Linfoot, C. L., et al. (2015). Stable Iridium(IV) Complexes of an Oxidation-Resistant Pyridine-Alkoxide Ligand. OSTI.gov. Retrieved from [Link]

• Barboya, M., et al. (2021). Excited-State Engineering in Heteroleptic Ionic Iridium(III) Complexes. Accounts of Chemical Research, 54(5), 1345-1357. Retrieved from [Link]

• Ruser, N. A., et al. (2019). Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. ACS Catalysis, 9(2), 1336-1347. Retrieved from [Link]

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• Li, C., et al. (2023). Solvent stabilization mechanisms and deactivation pathways of the inert stereo-configuration in iridium carbonyl iodide complexes (Ir(CO)2I2−). Nanoscale, 15(1), 227-236. Retrieved from [Link]

• Kaza, R. (n.d.). Insights into photoredox catalysis with ruthenium(II) and iridium(III) complexes. Deakin University. Retrieved from [Link]

• Blackmond, D. G. (2020). Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction. Catalysis Science & Technology, 10(1), 4-15. Retrieved from [Link]

• LibreTexts Chemistry. (2023). 14.1.1: Ligand Dissociation and Substitution. Retrieved from [Link]

• European Synchrotron Radiation Facility. (2025). Iridium shows remarkable stability at extreme conditions. Retrieved from [Link]

• Geo-Energy Corporation. (2024). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. Retrieved from [Link]

• Separation Science. (2025). Analytical Techniques In Stability Testing. Retrieved from [Link]

• TMP Chem. (2023). Metal Complex Reactivity 1: Ligand Association, Dissociation, and Exchange. YouTube. Retrieved from [Link]

• Rai, P., et al. (2022). Synthesis and characterization of a novel pyridinium iodide-tagged Schiff base and its metal complexes as potential ACHN inhibitors. Heliyon, 8(11), e11394. Retrieved from [Link]

• Walter, M. D., et al. (2013). Stability and dynamic processes in 16VE iridium(III) ethyl hydride and rhodium(I) σ-ethane complexes: experimental and computational studies. Journal of the American Chemical Society, 135(42), 15933-15947. Retrieved from [Link]

• ChemCatBio. (n.d.). Three Sources of Catalyst Deactivation and How To Mitigate Them. Retrieved from [Link]

• Reynolds, J. R., & Padilha, J. C. (2018). Understanding the superior temperature stability of iridium light-emitting electrochemical cells. Materials Horizons, 5(4), 697-705. Retrieved from [Link]

• AmmoniaKnowHow. (n.d.). Catalyst deactivation Common causes. Retrieved from [Link]

• ResearchGate. (n.d.). Iridium complex with good stability for a deep-red LEEC. Retrieved from [Link]

• Das, S., et al. (2021). Iridium Azocarboxamide Complexes: Variable Coordination Modes, C–H Activation, Transfer Hydrogenation Catalysis, and Mechanistic Insights. Inorganic Chemistry, 60(23), 18197-18208. Retrieved from [Link]

• Patsnap. (2025). Troubleshooting low catalyst activity in reforming units. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (2020). Identifying and Evading Olefin Isomerization Catalyst Deactivation Pathways Resulting from Ion-Tunable Hemilability. Retrieved from [Link]

• Bartholomew, C. H. (2001). Mechanisms of catalyst deactivation. Applied Catalysis A: General, 212(1-2), 17-60. Retrieved from [Link]

• Asakawa, H., et al. (2023). Synthesis and Structural Characterization of Dinitrogen Chromium Complexes with Triamidoamine Ligands Possessing Bulky Substituents, and Nitrogen Fixation by These Complexes. Molecules, 28(21), 7299. Retrieved from [Link]

• Villalobos, J. C., et al. (2023). Synthesis and Characterization of Iridium(III) Complexes with Substituted Phenylimidazo(4,5-f)1,10-phenanthroline Ancillary Ligands and Their Application in LEC Devices. Molecules, 28(24), 8089. Retrieved from [Link]

• Wikipedia. (n.d.). Inorganic chemistry. Retrieved from [Link]

• Games, D. E., et al. (2001). Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production. Journal of Chromatography A, 914(1-2), 205-212. Retrieved from [Link]

• Sytniczuk, A., et al. (2021). Decomposition of Ruthenium Olefin Metathesis Catalyst. Catalysts, 11(8), 887. Retrieved from [Link]

• Öfver, O., et al. (2018). Hydrocarbon Decomposition Kinetics on the Ir(111) Surface. Physical Chemistry Chemical Physics, 20(9), 6083-6099. Retrieved from [Link]

• Zhang, J., et al. (2026). Unified Synthesis Platform for 1,2,3-Trisubstituted Cyclopentadienyl Ligands Decouples Sterics from Electronics. Journal of the American Chemical Society. Retrieved from [Link]

• Blackmond, D. G. (2019). Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction. RSC Publishing. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from [Link]

• Cantel, S., et al. (2004). FT-IR: A useful analytical tool for monitoring of solid phase organic reactions. Journal of Peptide Science, 10(9), 557-570. Retrieved from [Link]

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Best practices for storing and handling Sodium hexachloroiridate(IV) hexahydrate to maintain purity.

Welcome to the technical support center for Sodium Hexachloroiridate(IV) Hexahydrate (Na₂IrCl₆·6H₂O). This guide is designed for our valued partners in research, science, and drug development. Here, we provide expert-driven advice, troubleshooting protocols, and answers to frequently asked questions to ensure you maintain the highest purity and achieve optimal performance from this critical precursor in your experiments.

Introduction: The Nature of Sodium Hexachloroiridate(IV) Hexahydrate

Sodium hexachloroiridate(IV) hexahydrate is a black, crystalline solid widely used as a precursor for synthesizing various iridium-based catalysts and materials.[1][2] Its chemical formula is Na₂IrCl₆·6H₂O.[3] The iridium atom is in the +4 oxidation state, which is central to its reactivity. However, the compound's integrity is sensitive to environmental conditions. Maintaining its purity from the moment of receipt to its use in your experiments is paramount for reproducibility and success. This guide explains the causality behind best practices to prevent degradation and ensure reliable results.

Section 1: Frequently Asked Questions (FAQs) on Storage & Handling

This section addresses the most common queries regarding the day-to-day management of Sodium hexachloroiridate(IV) hexahydrate.

Q1: What are the ideal storage conditions for this compound?

A: Proper storage is the most critical factor in preserving the purity of Sodium hexachloroiridate(IV) hexahydrate. The compound is stable at room temperature when stored correctly, but for long-term storage and to minimize any potential for slow degradation, we provide the following recommendations.[1]

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place.[4] Refrigeration at 2-10°C is also a recommended practice.[5]	Lower temperatures slow down potential degradation reactions. The "dry" condition is crucial to prevent the absorption of excess atmospheric moisture, which can alter the hydration state and potentially initiate hydrolysis.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen) if possible, especially after the container has been opened.	While stable in air, iridium complexes can be sensitive to oxidation or reaction with atmospheric components over long periods. An inert atmosphere provides the best possible protection.
Light	Store in a dark location, away from direct sunlight or strong laboratory light.	Related iridium complexes are known to undergo photodegradation, where light can induce reactions like photoaquation (ligand exchange with water) or even change the metal's oxidation state.[6] Protecting the compound from light prevents these unwanted photochemical reactions.
Container	Keep in the original, tightly sealed container.[1][2]	This prevents contamination and exposure to atmospheric moisture and oxygen. The integrity of the seal is crucial.

Q2: The material is a hexahydrate. Why is it still sensitive to moisture?

A: This is an excellent and common question. The six water molecules ("hexahydrate") are integral to the compound's crystal structure. This is its most stable hydrated form under standard conditions. However, the compound can still be hygroscopic, meaning it can absorb additional moisture from the atmosphere if exposed to high humidity. This excess water can lead to deliquescence (dissolving in the absorbed water) and initiate hydrolysis, where chloride ligands are slowly replaced by water molecules, forming species like [IrCl₅(H₂O)]⁻.[6] This alters the chemical identity and reactivity of the precursor. Therefore, a "dry" storage area is essential to prevent the uptake of excess water.[1]

Q3: What type of container materials are compatible with Sodium hexachloroiridate(IV) hexahydrate?

A: The compound itself and its potential decomposition products can be corrosive.[7] The Safety Data Sheet warns that it may be corrosive to metals.[7] Furthermore, upon decomposition, it can release hydrogen chloride, which is highly corrosive to many metals.[1] Therefore, the choice of secondary containment or transfer vessels is important.

• Recommended: Borosilicate glass and high-density polyethylene (HDPE) are excellent choices due to their high resistance to a wide range of chemicals, including corrosive salts.[8][9]

• Avoid: Metal spatulas or containers (especially aluminum or standard steel) should be used with caution and cleaned immediately.[8] For weighing or transfer, glass or polymer-based tools are preferable.

Q4: What are the primary safety precautions I should take when handling this compound?

A: Sodium hexachloroiridate(IV) hexahydrate is an irritant to the skin, eyes, and respiratory system and can be toxic if ingested or absorbed through the skin.[3][4] Always handle this compound with the appropriate personal protective equipment (PPE) in a well-ventilated area or chemical fume hood.[1]

• PPE: Wear chemical safety goggles, nitrile gloves, and a lab coat.[1][10]

• Handling: Avoid generating dust.[1] Use proper glove removal technique to avoid skin contact.[10]

• Hygiene: Wash hands thoroughly after handling.[11] Do not eat, drink, or smoke in the laboratory.[4]

Section 2: Troubleshooting Guide

Encountering unexpected issues? This guide provides a logical framework for troubleshooting common problems.

Caption: Workflow for receiving and handling the compound.

Protocol 2: Purity Verification by UV-Visible Spectrophotometry

This is a quick method to check for gross degradation by comparing the spectrum of a freshly prepared solution to a reference. The [IrCl₆]²⁻ ion has characteristic absorption bands.

• Preparation: In a fume hood, accurately prepare a dilute solution of Sodium hexachloroiridate(IV) hexahydrate in a suitable solvent (e.g., deionized water or dilute HCl, depending on your application's needs). Solutions should be prepared fresh. [6][12]2. Measurement: Immediately acquire the UV-Visible absorption spectrum over a range of 300-700 nm using a quartz cuvette.

• Analysis: Compare the obtained spectrum to a trusted reference spectrum for [IrCl₆]²⁻. Look for the characteristic absorption peaks.

• Interpretation: A significant shift in peak position or the appearance of new peaks may suggest the presence of hydrolyzed species or other impurities. [6] Protocol 3: Definitive Purity and Concentration Check by ICP-OES

For applications requiring precise knowledge of the iridium concentration, Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is a standard method. [13]

• Sample Digestion: Accurately weigh a small amount of the solid. Digest the sample in an appropriate acid matrix (e.g., aqua regia), ensuring complete dissolution. This step is critical and must be performed with extreme care following established laboratory safety protocols for acid digestion.

• Dilution: Quantitatively dilute the digested sample to a concentration within the calibrated range of the ICP-OES instrument.

• Analysis: Analyze the sample for iridium content against a certified iridium standard.

• Calculation: Calculate the weight percentage of iridium in the original solid and compare it to the theoretical value (approx. 34.3% for the hexahydrate) or the value on the Certificate of Analysis.

References

• Material Safety Data Sheet - Sodium Hexachloroiridate(IV)
• SAFETY DATA SHEET - Sodium hexachloroiridate(IV)
• Sodium hexachloroiridate(IV) hexahydrate | Cl6H12IrNa2O6 | CID 19849276.
• Sodium hexachloroiridate(IV) hexahydrate 99.9% trace metals basis. Sigma-Aldrich.
• How To Test Iridium Metal: 5 Reliable Methods. Ledoux & Co.
• Standard Operating Procedure. University of California, Merced.
• SAFETY D
• Iridium(III) chloride. Wikipedia.
• SAFETY D
• Sodium Hexachloroiridate(IV)
• All About Pairing Containers With Corrosive Substances. Ibis Scientific, LLC.
• Radical scavenging capacity, antibacterial activity, and quantum chemical aspects of the spectrophotometrically investigated iridium (III) complex with benzopyran derivative.
• Degradation pathways of Sodium hexachloroiridate(III) hydrate under experimental conditions. Benchchem.
• Compatibility of IBC Materials with Different Chemicals. IBC Tanks.
• Iridium - Element information, properties and uses. Royal Society of Chemistry.

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Reference Data & Comparative Studies

A Comparative Guide to Sodium and Potassium Hexachloroiridate(IV) in Catalysis for Researchers and Drug Development Professionals

In the landscape of precious metal catalysis, iridium complexes hold a prominent position, facilitating a wide array of synthetic transformations with remarkable efficiency and selectivity. Among the common choices for iridium precursors, sodium hexachloroiridate(IV) (Na₂IrCl₆) and potassium hexachloroiridate(IV) (K₂IrCl₆) are frequently employed. While both serve as sources of the catalytically active iridium species, the role of the counter-ion—sodium versus potassium—is a subtle yet crucial parameter that can influence the outcome of a catalytic process. This guide provides an in-depth comparison of these two reagents, drawing upon experimental evidence to elucidate the nuances of their application in catalysis, particularly in the context of forming catalytically active iridium nanoparticles.

Physicochemical Properties: A Tale of Two Salts

At a glance, both sodium and potassium hexachloroiridate(IV) are dark red to black crystalline solids. The primary distinction lies in their solubility and the nature of the alkali metal cation. These differences, though seemingly minor, can have cascading effects on catalyst preparation and, consequently, its performance.

Property	Sodium Hexachloroiridate(IV) Hexahydrate	Potassium Hexachloroiridate(IV)
Molecular Formula	Na₂IrCl₆·6H₂O	K₂IrCl₆
Molecular Weight	559.01 g/mol	483.13 g/mol
Solubility in Water	Soluble	Insoluble
Appearance	Red to black powder	Crystalline solid
Decomposition	Decomposes at 600°C	Decomposes at >385°C

The most significant difference is the solubility in water, with the sodium salt being soluble and the potassium salt being insoluble[1][2]. This has direct implications for the choice of solvent and the method of catalyst preparation. For homogeneous catalysis in aqueous media, sodium hexachloroiridate(IV) is the more suitable precursor. Conversely, the insolubility of potassium hexachloroiridate(IV) can be advantageous in situations where controlled precipitation or solid-phase synthesis is desired.

The Counter-Ion Effect: More Than a Spectator

While the catalytic activity is primarily attributed to the iridium center, the alkali metal counter-ion is not merely a spectator. In the context of forming catalytically active iridium nanoparticles—a common application for these precursors—the choice of cation has been shown to influence the final nanoparticle size and formation pathway[3][4][5][6][7][8].

A study on the synthesis of colloidal iridium nanoparticles from various iridium precursors, including sodium hexachloroiridate(IV), revealed that the formation route is highly dependent on the precursor salt used[3][4][5][6][7][8]. When using H₂IrCl₆ as the precursor, the size of the resulting nanoparticles was found to be dependent on the cation of the base used (LiOH, NaOH, KOH, or CsOH), with larger cations leading to the formation of larger nanoparticles[3][4][5][6][7][8]. This suggests that the ionic environment, dictated by the alkali metal cations present, plays a crucial role in the nucleation and growth stages of nanoparticle formation.

Application in Catalytic Oxidation of Alcohols

The oxidation of alcohols to carbonyl compounds is a fundamental transformation in organic synthesis, and iridium-based catalysts are known to be effective for this purpose. Both sodium and potassium hexachloroiridate(IV) can serve as precursors for the in-situ generation of active iridium catalysts for alcohol oxidation.

The general mechanism for iridium-catalyzed alcohol oxidation often involves the formation of an iridium-alkoxide intermediate, followed by β-hydride elimination to yield the carbonyl product and an iridium-hydride species. The iridium-hydride is then re-oxidized to complete the catalytic cycle.

Below is a generalized experimental protocol for the aerobic oxidation of a secondary alcohol, which can be adapted for use with either sodium or potassium hexachloroiridate(IV) as the catalyst precursor.

Experimental Protocol: Aerobic Oxidation of Cyclohexanol

This protocol describes a general procedure for the aerobic oxidation of cyclohexanol to cyclohexanone using a hexachloroiridate(IV) salt as a catalyst precursor.

Materials:

• Sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O) or Potassium hexachloroiridate(IV) (K₂IrCl₆)

• Cyclohexanol

• Toluene (or another suitable high-boiling solvent)

• Sodium carbonate (Na₂CO₃) or another suitable base

• Oxygen (balloon or from a cylinder)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Gas chromatograph (GC) for reaction monitoring

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the iridium precursor (e.g., 0.01 mmol).

• Add the base (e.g., 1 mmol of Na₂CO₃).

• Add the solvent (e.g., 10 mL of toluene).

• Add the substrate, cyclohexanol (e.g., 1 mmol).

• Purge the flask with oxygen and then maintain a positive pressure of oxygen using a balloon.

• Heat the reaction mixture to the desired temperature (e.g., 100-120°C) with vigorous stirring.

• Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by GC.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove the catalyst and base.

• Analyze the filtrate by GC to determine the conversion of cyclohexanol and the selectivity for cyclohexanone.

Self-Validation and Causality:

• Choice of Precursor: The selection of Na₂IrCl₆ or K₂IrCl₆ will depend on the desired solvent system. For non-aqueous solvents like toluene, the choice may be less critical in terms of initial solubility, but as discussed, the cation can still influence the nature of the active catalytic species formed in situ.

• Role of the Base: The base is crucial for the deprotonation of the alcohol to form the alkoxide intermediate, which then coordinates to the iridium center. The choice and amount of base can significantly affect the reaction rate.

• Oxygen as Oxidant: The use of molecular oxygen as the terminal oxidant makes this a "green" or environmentally benign process, with water being the only stoichiometric byproduct.

• Monitoring: Regular monitoring by GC is essential to determine the reaction kinetics and to stop the reaction at the optimal time to maximize the yield of the desired product and minimize over-oxidation or side reactions.

Visualizing the Process

To better understand the experimental workflow and the underlying catalytic cycle, the following diagrams are provided.

Caption: Experimental workflow for the catalytic oxidation of an alcohol.

Caption: A simplified catalytic cycle for iridium-catalyzed alcohol oxidation.

Conclusion and Future Outlook

Both sodium hexachloroiridate(IV) and potassium hexachloroiridate(IV) are valuable and effective precursors for generating catalytically active iridium species. The choice between them should be guided by considerations of solubility and the specific requirements of the catalytic system. While direct comparative data on their catalytic performance in specific reactions is sparse, emerging evidence, particularly from the field of nanoparticle synthesis, highlights the influential role of the counter-ion. Researchers and drug development professionals are encouraged to consider the alkali metal cation not just as an inert component, but as a tunable parameter that can be leveraged to optimize catalyst performance. Further systematic studies directly comparing these two precursors in a range of catalytic transformations would be a valuable contribution to the field, enabling a more rational design of iridium-based catalytic systems.

References

• Mathiesen, J. K., Quinson, J., Blaseio, S., Kjær, E. T. S., Dworzak, A., Cooper, S. R., ... & Jensen, K. M. Ø. (2023). Chemical Insights into the Formation of Colloidal Iridium Nanoparticles from In Situ X-ray Total Scattering: Influence of Precursors and Cations on the Reaction Pathway. Journal of the American Chemical Society, 145(2), 1083-1094. [Link]

• Mathiesen, J. K., et al. (2022). Chemical insights on the formation of colloidal iridium nanoparticles from in situ X-ray total scattering: Influence of precursors and cations on the reaction pathway. ChemRxiv. [Link]

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A Comparative Guide to Iridium Deposition: Navigating Beyond Sodium Hexachloroiridate(IV)

For Researchers, Scientists, and Drug Development Professionals

The deposition of high-quality iridium and iridium oxide thin films is critical for a multitude of advanced applications, from robust electrodes in microelectronics and catalysis to biocompatible coatings in medical devices.[1][2] While Sodium Hexachloroiridate(IV) (Na₂IrCl₆) has been a traditional precursor, particularly in electrochemical deposition, the demand for greater process control, film purity, and conformal coatings on complex geometries has spurred the development and investigation of a diverse range of alternative precursors.[2][3] This guide provides a comprehensive comparison of these alternatives, focusing on their performance in various deposition techniques, and is supported by experimental data to inform precursor selection for your specific research and development needs.

The Precursor Landscape: A Shift from Inorganic Salts to Organometallic Complexes

The choice of an iridium precursor is intrinsically linked to the deposition method. The primary techniques for iridium thin film deposition are Metal-Organic Chemical Vapor Deposition (MOCVD), Atomic Layer Deposition (ALD), and Electrochemical Deposition. Each method imposes distinct requirements on the precursor's chemical and physical properties.

Metal-Organic Chemical Vapor Deposition (MOCVD) and Atomic Layer Deposition (ALD) Precursors

MOCVD and ALD are vapor-phase techniques that offer excellent control over film thickness and conformality.[1] The ideal precursor for these methods should exhibit high volatility, thermal stability to prevent premature decomposition, and clean decomposition pathways to minimize impurity incorporation in the deposited film.[2][4]

The alternatives to inorganic salts like sodium hexachloroiridate(IV) in this domain are predominantly organometallic and coordination compounds of Iridium(I) and Iridium(III).[5]

Iridium(III) Precursors:

• β-Diketonates: Iridium(III) acetylacetonate, Ir(acac)₃, is one of the most commonly used MOCVD and ALD precursors.[5][6] It is a solid with a melting point of 269-271 °C and requires elevated temperatures for sublimation (around 200 °C in a vacuum).[4][6] While widely used, its relatively low volatility can be a limitation.[4][7] To address this, derivatives with bulkier ligands like 2,2,6,6-tetramethyl-3,5-heptanedione (thd) have been explored. Ir(thd)₃, for instance, exhibits higher volatility compared to Ir(acac)₃.[7]

• Allyls: Tris-allyl iridium compounds are another class of Ir(III) precursors, though their synthesis can be more challenging than β-diketonates.[5]

Iridium(I) Precursors:

The chemistry of Iridium(I) precursors is more varied, offering greater tunability of properties by modifying the ligands.[5] These complexes are generally more volatile and can lead to lower deposition temperatures.[5]

• Cyclooctadiene (cod) Complexes: A prominent family of Ir(I) precursors incorporates the 1,5-cyclooctadiene (COD) ligand.[2] Examples include:

  • [Ir(cod)(acac)]: Used for depositing pure iridium films in the presence of hydrogen at temperatures around 600 °C.[5]

  • [Ir(cod)(hfac)] (hfac = hexafluoroacetylacetonate): Allows for lower deposition temperatures (around 350 °C) with a respectable growth rate.[5]

  • (MeCp)Ir(CHD) (MeCp = methylcyclopentadienyl, CHD = cyclohexadiene): A precursor for ALD of iridium thin films between 225 and 350 °C using molecular oxygen as the co-reactant.[8]

  • Ir(EtCp)(CHD) (EtCp = ethylcyclopentadienyl): A liquid precursor with good volatility and a suitable decomposition temperature for MOCVD, showing shorter incubation times and higher nucleation densities compared to its COD analogue, Ir(EtCp)(COD).[9]

• Carbonyl Complexes: Iridium carbonyl complexes, such as tetrakisiridium dodecacarbonyl (Ir₄(CO)₁₂), can be used to deposit pure iridium films via CVD.[4][10] However, they can be prone to gas-phase nucleation, leading to particle formation on the film surface.[4][10]

• Cyclopentadienyl (Cp) and Alkene Complexes: The combination of cyclopentadienyl and alkene ligands offers a versatile platform for designing precursors. For instance, modifying the cyclopentadienyl ligand with an alkyl group, as in (MeCp)Ir(1,5-COD), can significantly lower the melting point, making it suitable as a liquid precursor.[2][5]

The following diagram illustrates the logical relationship between precursor classes and deposition techniques.

Caption: Relationship between iridium precursor classes and deposition methods.

Electrochemical Deposition Precursors

Electrochemical deposition is a solution-based technique that involves the reduction of iridium ions onto a conductive substrate.[11] This method is often simpler and more cost-effective than vapor-phase techniques but may offer less control over film conformality on complex topographies.

While Sodium Hexachloroiridate(IV) is a common precursor for this method, several alternatives exist:[12]

• Iridium(III) Chloride (IrCl₃): This is a frequently used precursor in aqueous solutions for the electrochemical deposition of iridium and iridium oxide films.[11]

• Iridium Bromide Electrolytes: These have been reported to yield iridium deposits, with some studies suggesting better performance compared to chloride-based electrolytes.

• Hexahydroxyiridate(IV) ([Ir(OH)₆]²⁻) Solutions: These offer a facile route for the anodic deposition of stable iridium oxide nanoparticle thin films.[13]

• Fused Cyanide Electrolytes: For applications requiring thick, coherent iridium deposits, electrolysis in fused sodium cyanide electrolytes at high temperatures can be employed.[14]

Performance Comparison: A Data-Driven Analysis

The selection of a precursor is ultimately guided by its performance in achieving the desired film properties. This section provides a comparative overview of key performance indicators for various alternative precursors, drawing from published experimental data.

MOCVD/ALD Precursor Performance

The performance of MOCVD and ALD precursors is evaluated based on deposition temperature, growth rate, film purity, and electrical resistivity.

Precursor	Deposition Method	Deposition Temperature (°C)	Growth Rate (nm/min)	Film Purity	Resistivity (µΩ·cm)	Reference(s)
Ir(acac)₃	MOCVD/ALD	300 - 400	Varies	Low impurity with O₂ co-reactant	~18 (for a 25nm film)	[15][16]
Ir(thd)₃	MOCVD	Not specified	Higher volatility than Ir(acac)₃	Not specified	Not specified	[7]
(MeCp)Ir(CHD)	ALD	275 - 300	~0.045 nm/cycle	~3 at% O, 0.6 at% C, 1.6 at% H	9	[8]
[Ir(cod)(hfac)]	MOCVD	350	15	Pure metal film in reducing atmosphere	Not specified	[5]
Ir₄(CO)₁₂	MOCVD	280 - 400	Varies	Pure Ir films	Not specified	[4][10]
[Ir(COD)(DPAMD)]	MOCVD	400 - 800	Varies	Highly crystalline, dense	Conductive	[2][17]

Key Insights from the Data:

• Lower Deposition Temperatures: Ir(I) precursors like (MeCp)Ir(CHD) and [Ir(cod)(hfac)] enable deposition at significantly lower temperatures compared to the commonly used Ir(acac)₃.[5][8] This is advantageous for temperature-sensitive substrates.

• Purity and Co-reactants: The purity of the deposited iridium film is highly dependent on the precursor and the presence of a co-reactant. For instance, using Ir(acac)₃ without a reactive gas like oxygen can lead to carbon incorporation.[4][10] In contrast, iridium carbonyl precursors can yield pure iridium films.[4][10]

• Growth Rate and Volatility: The volatility of the precursor directly impacts the growth rate. The higher volatility of Ir(thd)₃ compared to Ir(acac)₃ suggests the potential for higher deposition rates under similar conditions.[7] Liquid precursors like Ir(EtCp)(CHD) also offer advantages in terms of consistent vapor delivery and potentially higher growth rates.[9]

Electrochemical Deposition Precursor Performance

For electrochemical deposition, key performance indicators include deposition efficiency, film quality (adhesion, stress), and deposition rate.

Precursor/Electrolyte	Key Performance Characteristics	Reference(s)
Iridium Chloride (aqueous)	Can produce coherent deposits, but may be thin and have low deposition rates.[14] The oxidation state of iridium (Ir(IV) being preferable) is crucial for successful deposition.[3]	[3][14]
Iridium Bromide (aqueous)	Reported to yield iridium deposits up to 10 µm thick, but with a low plating rate (1.0 µm/h).[14] Found to be a good electrolyte for producing deposits over 3.0 µm.	[14]
Hexahydroxyiridate(IV) ([Ir(OH)₆]²⁻)	Allows for the anodic deposition of stable, porous IrOx nanoparticle thin films with excellent electrocatalytic activity for the oxygen evolution reaction.[13]	[13]
Fused Sodium Cyanide Electrolyte	Enables the formation of thick (up to 15 mils), adherent, and coherent electro-deposits of pure iridium.[14]	[14]

Key Insights from the Data:

• Film Thickness and Quality: Fused salt electrolysis is superior for obtaining thick, high-quality iridium coatings.[14] Aqueous methods often yield thinner films and can suffer from issues like stress and cracking.[14]

• Deposition Rate: Aqueous electrochemical methods generally have low deposition rates.[14]

• Iridium Oxide Films: For applications requiring iridium oxide, anodic deposition from hexahydroxyiridate(IV) solutions is a promising and facile method.[13]

Experimental Protocols: A Practical Guide

To provide actionable insights, this section outlines generalized experimental protocols for MOCVD/ALD and electrochemical deposition of iridium using alternative precursors.

MOCVD/ALD Deposition of Iridium

The following workflow illustrates a typical MOCVD/ALD process for iridium deposition.

Caption: A generalized experimental workflow for MOCVD/ALD of iridium.

Step-by-Step Methodology:

• Substrate Preparation: The substrate is cleaned to remove any contaminants that could inhibit film growth.

• Precursor Handling and Vaporization: The chosen iridium precursor (e.g., (MeCp)Ir(CHD)) is loaded into a bubbler or sublimator. The precursor is heated to a specific temperature to achieve a sufficient vapor pressure.[8][15] For liquid precursors, direct liquid injection systems can be used.

• Deposition Process:

  • MOCVD: The precursor vapor and a co-reactant gas (e.g., O₂ or H₂) are continuously introduced into the reaction chamber where the substrate is heated to the deposition temperature.[2]

  • ALD: The process consists of sequential, self-limiting surface reactions.[15] A typical ALD cycle involves:

    • A pulse of the iridium precursor.

    • A purge with an inert gas to remove unreacted precursor and byproducts.

    • A pulse of the co-reactant (e.g., O₂).

    • A final purge with the inert gas.[15]

• Thickness Control: In MOCVD, the film thickness is controlled by the deposition time and precursor flow rate. In ALD, the thickness is precisely controlled by the number of deposition cycles.[15]

• Film Characterization: The deposited films are characterized for their thickness, crystallinity, morphology, purity, and electrical properties using techniques such as X-ray diffraction (XRD), scanning electron microscopy (SEM), atomic force microscopy (AFM), and four-point probe measurements.

Electrochemical Deposition of Iridium

Step-by-Step Methodology:

• Electrolyte Preparation: An aqueous solution containing an iridium salt, such as IrCl₃, is prepared.[11] The pH and concentration of the electrolyte are critical parameters that influence the deposition process.

• Electrochemical Cell Setup: A standard three-electrode setup is used, with the substrate as the working electrode, a platinum wire or foil as the counter electrode, and a reference electrode (e.g., Ag/AgCl).[11]

• Deposition: A specific potential or current is applied to the working electrode to initiate the reduction of iridium ions and their deposition onto the substrate. The deposition can be carried out at room temperature or elevated temperatures.

• Post-Deposition Treatment: The deposited film may be rinsed and dried. In some cases, annealing may be performed to improve the film's properties.

• Film Characterization: The film's thickness, adhesion, and morphology are examined.

Conclusion and Future Outlook

The field of iridium deposition has evolved significantly, moving beyond the traditional use of sodium hexachloroiridate(IV). The development of a wide array of organometallic Iridium(I) and Iridium(III) precursors has opened up new possibilities for MOCVD and ALD, enabling lower deposition temperatures, higher purity films, and greater control over material properties.[2][5] For electrochemical deposition, while inorganic salts remain relevant, novel electrolyte formulations are being explored to overcome limitations in film thickness and quality.[3][13]

The choice of the optimal precursor is a multi-faceted decision that depends on the specific application, the desired film characteristics, and the deposition technique employed. For applications demanding high conformality and precise thickness control, ALD with highly volatile and reactive Ir(I) precursors is a promising direction. For cost-effective coatings on simpler geometries, electrochemical deposition from optimized iridium salt solutions remains a viable option.

Future research will likely focus on the design of even more efficient and environmentally benign precursors, particularly those that are liquid at room temperature and decompose cleanly at low temperatures. The continued exploration of new ligand systems and a deeper understanding of the decomposition mechanisms will be crucial in advancing the science and technology of iridium thin films.

References

• Volatile Iridium and Platinum MOCVD Precursors: Chemistry, Thermal Properties, Materials and Prospects for Their Application in Medicine. (n.d.). MDPI. Retrieved from [Link]

• (MeCp)Ir(CHD) and molecular oxygen as precursors in atomic layer deposition of iridium. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• New MOCVD precursor for iridium thin films deposition. (2007). Materials Letters, 61(1), 216-218. Retrieved from [Link]

• Metallorganic Chemical Vapor Deposition of Ir Films With Iridium Acetylacetonate and Carbonyl Precursors. (1999). MRS Proceedings, 541, 533. Retrieved from [Link]

• Influence of Substrate Materials on Nucleation and Properties of Iridium Thin Films Grown by ALD. (n.d.). MDPI. Retrieved from [Link]

• A COMPARISON OF FABRICATION METHODS FOR IRIDIUM OXIDE REFERENCE ELECTRODES. (n.d.). University of Warwick. Retrieved from [Link]

• Volatile Iridium and Platinum MOCVD Precursors: Chemistry, Thermal Properties, Materials and Prospects for Their Application in Medicine. (2021). ResearchGate. Retrieved from [Link]

• Iridium acetylacetonate. (n.d.). Wikipedia. Retrieved from [Link]

• Metallorganic Chemical Vapor Deposition of Ir Films With Iridium Acetylacetonate and Carbonyl Precursors. (2011). MRS Online Proceedings Library (OPL), 541. Retrieved from [Link]

• Iridium precursors for ALD and CVD thin film deposition and uses thereof. (n.d.). Google Patents.

• Chemical Vapor Deposition of Iridium, Platinum, Rhodium and Palladium. (n.d.). J-Stage. Retrieved from [Link]

• In Vacuo Studies on the Mechanism of Inherently Area-Selective Atomic Layer Deposition of Iridium. (n.d.). ACS Publications. Retrieved from [Link]

• Atomic Layer Deposition of Iridium Thin Films. (n.d.). ResearchGate. Retrieved from [Link]

• High-Performance Iridium Thin Films for Water Splitting by CVD Using New Ir(I) Precursors. (2022). ACS Applied Materials & Interfaces. Retrieved from [Link]

• Precursors and Gases in the Plasma Enhanced Atomic Layer Deposition Publication Database. (n.d.). Plasma-ALD. Retrieved from [Link]

• High-performance iridium thin films for water splitting by CVD using new Ir(I) precursors. (n.d.). ChemRxiv. Retrieved from [Link]

• A novel iridium precursor for MOCVD. (n.d.). ResearchGate. Retrieved from [Link]

• Iridium Electrodeposition. (2021). 911Metallurgist. Retrieved from [Link]

• Ir(acac)3, Iridium acetylacetonate, Iridium pentanedione, CAS# 15635-87-7. (n.d.). Plasma ALD. Retrieved from [Link]

• Research Progress on the Application of One-Step Fabrication Techniques for Iridium-Based Thin Films in the Oxygen Evolution Reaction. (2024). MDPI. Retrieved from [Link]

• Deposition of Iridium Coating on Pure Tungsten and High-Temperature Oxidation Behavior at 1300 K. (2022). MDPI. Retrieved from [Link]

• Anodic deposition of colloidal iridium oxide thin films from hexahydroxyiridate(IV) solutions. (n.d.). Wiley Online Library. Retrieved from [Link]

• ELECTRODEPOSITION OF IRIDIUM. (n.d.). IR@CECRI. Retrieved from [Link]

• Subvalent Iridium Precursors for Atom-Efficient Chemical Vapor Deposition of Ir and IrO2 Thin Films. (2017). Semantic Scholar. Retrieved from [Link]

• Electrochemical deposition of iridium and iridium-nickel-alloys. (2017). ResearchGate. Retrieved from [Link]

• Nano-porous iridium and iridium oxide thin films formed by high efficiency electrodeposition. (2009). Journal of Materials Chemistry, 19(43), 8244-8252. Retrieved from [Link]

• Organoiridium chemistry. (n.d.). Wikipedia. Retrieved from [Link]

• "Studies of Iridium Carbonyl Cluster Complexes" by Fang Fang. (n.d.). Scholar Commons. Retrieved from [Link]

• Synthesis and characterisation of some iridium-carbonyl-fluoride complexes. Crystal structures of [IrF(CO){P(C6H4-2-CH3)3}2] and [IrF2(COD)py2][BF4]. (2010). PubMed. Retrieved from [Link]

• Anodic Electrodeposition of IrOx Nanoparticles from Aqueous Nanodroplets. (n.d.). ACS Publications. Retrieved from [Link]

• Chemistry of Iridium Carbonyl Cluster Complexes. Synthesis and X-ray Crystal Structure of [PPh&[Ir12(p - ElectronicsAndBooks. (n.d.). Retrieved from https://electronicsandbooks.com/eab1/manual/2012/08/25/11550-chemistry-of-iridium-carbonyl-cluster-complexes-synthesis-and-x-ray-crystal-structure-of-pphir12p.html

• Sodium hexabromoiridate(III) for the electroplating of Ir–Ni and Ir–Re–Ni alloy coatings. (n.d.). ResearchGate. Retrieved from [Link]

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Validating the purity of Sodium hexachloroiridate(IV) hexahydrate using analytical techniques.

An In-Depth Guide to the Analytical Validation of Sodium Hexachloroiridate(IV) Hexahydrate Purity

For researchers and professionals in materials science and drug development, the purity of precursor materials is not merely a matter of quality control; it is the bedrock of experimental reproducibility and the ultimate success of a synthetic endeavor. Sodium hexachloroiridate(IV) hexahydrate (Na₂[IrCl₆]·6H₂O), a key iridium source in catalysis and specialty chemical synthesis, is a prime example where stringent purity validation is paramount. Its utility is directly compromised by the presence of other platinum group metals (PGMs), incorrect hydration states, or phase impurities.

This guide provides a comprehensive comparison of the essential analytical techniques required to validate the purity of Na₂[IrCl₆]·6H₂O. Moving beyond a simple listing of methods, we explore the causality behind experimental choices, offering a self-validating system for a holistic and trustworthy assessment of product quality.

The Multifaceted Definition of Purity

For a complex coordination compound like Sodium hexachloroiridate(IV) hexahydrate, "purity" is not a single metric but a composite assessment. A complete purity profile must address four key aspects:

• Elemental Composition (Assay): Does the material contain the correct percentage of iridium by weight? The theoretical iridium content for Na₂[IrCl₆]·6H₂O is approximately 34.39%.[1][2][3]

• Trace Metallic Impurities: Are other metals, particularly other PGMs like platinum, palladium, or rhodium, absent or below acceptable thresholds?[3][4]

• Hydration State: Does the compound have the correct number of water molecules (six per formula unit)? Incorrect hydration affects the molecular weight and, consequently, the stoichiometry of reactions.

• Phase Purity: Is the material in the correct crystalline form? The presence of other crystalline phases indicates contamination.

A single analytical technique cannot provide a definitive answer to all these questions. Therefore, a multi-pronged, orthogonal approach is essential for a complete and reliable validation.

Core Analytical Techniques: A Comparative Analysis

We will now compare the primary techniques used to build a complete purity profile for Sodium hexachloroiridate(IV) hexahydrate.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) for Elemental Assay and Trace Impurities

Expertise & Experience: ICP-MS is the gold standard for determining elemental composition with exceptional sensitivity, capable of detecting impurities down to parts-per-billion (ppb) levels. For a high-value material like an iridium salt, confirming the iridium assay and quantifying trace metallic contaminants are the most critical purity checks. The high temperatures of the argon plasma (~10,000 K) ensure the complete dissociation of the Na₂[IrCl₆] complex, allowing for accurate elemental measurement.

Trustworthiness: The protocol's validity is ensured through the use of Certified Reference Materials (CRMs). An iridium standard of known concentration is used to generate a calibration curve against which the sample is measured. Furthermore, the analysis of a blank (the same acid matrix without the sample) confirms that the system is free from contamination.

Caption: Workflow for ICP-MS purity validation.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of Na₂[IrCl₆]·6H₂O into a clean digestion vessel.

  • Carefully add 10 mL of aqua regia (a 3:1 mixture of concentrated hydrochloric acid and nitric acid). Rationale: Aqua regia is required to ensure the complete dissolution and stabilization of iridium in solution.[5]

  • Gently heat the mixture (e.g., on a hot plate at 90°C) until the sample is fully dissolved.

  • Cool the solution to room temperature and quantitatively transfer it to a 100 mL volumetric flask, diluting to the mark with 18 MΩ·cm deionized water. This solution may require further serial dilutions to fall within the linear range of the instrument.

• Instrument Calibration:

  • Prepare a series of calibration standards for iridium and other potential metallic impurities (e.g., Pt, Pd, Rh, Fe, Cu, Ni) from certified stock solutions. The concentration range should bracket the expected concentration of the sample.

  • Prepare a matrix blank using the same aqua regia and dilution factor as the sample.

• Analysis:

  • Aspirate the blank, calibration standards, and the prepared sample solution into the ICP-MS system.

  • Monitor the primary isotope for iridium, ¹⁹³Ir, to ensure measurements are free from isobaric interferences.[6]

• Data Interpretation:

  • Calculate the concentration of iridium in the sample solution from the calibration curve. Convert this to a weight percentage of the original solid to determine the assay.

  • Similarly, determine the concentration of any trace metal impurities and report them in parts per million (ppm).

Thermogravimetric Analysis (TGA) for Hydration State

Expertise & Experience: TGA measures the change in mass of a sample as a function of temperature. It is an ideal and direct method for determining the water content in hydrates.[7] For Na₂[IrCl₆]·6H₂O, heating the sample will cause the sequential loss of the six water molecules of hydration. The resulting mass loss can be directly correlated to the initial water content. The theoretical mass loss for six moles of water from one mole of Na₂[IrCl₆]·6H₂O (MW ≈ 559.01 g/mol ) is approximately 19.32%.

Trustworthiness: The instrument's balance is calibrated with standard weights, and its temperature is calibrated using materials with known melting or Curie points (e.g., indium, nickel). Analyzing a stable hydrate with a known water content, such as calcium sulfate dihydrate, can further validate the method's performance.[7]

Caption: Workflow for TGA water content determination.

• Instrument Setup:

  • Calibrate the TGA instrument for mass and temperature.

  • Set the furnace purge gas to an inert gas like nitrogen at a flow rate of 20-50 mL/min. Rationale: An inert atmosphere prevents oxidative reactions of the sample at elevated temperatures.

• Sample Analysis:

  • Tare a clean TGA pan (typically alumina or platinum).

  • Place 5-10 mg of the Na₂[IrCl₆]·6H₂O sample into the pan.

  • Load the pan into the instrument.

  • Heat the sample from ambient temperature to approximately 300°C at a controlled rate, for example, 10°C/min. Rationale: A temperature up to 300°C is sufficient to drive off water of hydration without causing decomposition of the anhydrous salt.[8]

• Data Interpretation:

  • Analyze the resulting TGA curve (mass vs. temperature).

  • Identify the step-wise mass loss corresponding to dehydration. The process may occur in one or more steps.

  • Calculate the total percentage mass loss from the onset of the first dehydration step to the plateau of the anhydrous form.

  • Compare the experimental mass loss with the theoretical value of 19.32%.

Powder X-ray Diffraction (PXRD) for Phase Purity

Expertise & Experience: PXRD is a non-destructive technique that provides information about the crystalline structure of a material. Every crystalline solid has a unique diffraction pattern, which acts as a "fingerprint."[9] By comparing the experimental PXRD pattern of the sample to a reference pattern from a database or a known pure standard, one can confirm the correct crystalline phase and identify any crystalline impurities.

Trustworthiness: The instrument is calibrated using a standard crystalline material with well-known diffraction peak positions, such as silicon or corundum. The self-validating nature of the experiment comes from matching the entire diffraction pattern—both peak positions (related to the unit cell dimensions by Bragg's Law) and their relative intensities.[10]

• Sample Preparation:

  • Gently grind a small amount of the Na₂[IrCl₆]·6H₂O sample into a fine powder using an agate mortar and pestle to ensure random orientation of the crystallites.

  • Mount the powder onto a sample holder.

• Data Acquisition:

  • Place the sample holder in the diffractometer.

  • Scan the sample over a relevant angular range (e.g., 5° to 70° 2θ) using a monochromatic X-ray source (commonly Cu Kα radiation).

• Data Interpretation:

  • Compare the obtained diffraction pattern with a reference pattern for Sodium hexachloroiridate(IV) hexahydrate.

  • The presence of peaks that are not in the reference pattern indicates a crystalline impurity. The absence of expected peaks could suggest a different phase or an amorphous component.

Synthesizing the Data: A Holistic Purity Assessment

The true power of this analytical approach lies in combining the data from these orthogonal techniques.

Analytical Technique	Primary Information Provided	Secondary Information	Strengths	Limitations
ICP-MS	Iridium Assay (wt%), Trace Metallic Impurities (ppm)	---	Unmatched sensitivity for elemental analysis.[11]	Destructive; provides no information on molecular structure or hydration.
TGA	Water of Hydration (%)	Thermal stability profile	Direct and accurate measurement of water content.[12]	Does not identify the material; only measures mass loss.
PXRD	Crystalline Phase Identity	Presence of crystalline impurities	Non-destructive; definitive confirmation of crystal structure.[9]	Insensitive to amorphous impurities; quantification can be complex.
UV-Vis Spec.	Confirmation of [IrCl₆]²⁻ complex	Quantitative analysis in solution	Quick, non-destructive, and good for routine QC.[13]	Indirect; susceptible to interference from other colored species.

A batch of Na₂[IrCl₆]·6H₂O can only be considered "high purity" if:

• ICP-MS confirms the iridium assay is within specification (e.g., 34.4 ± 0.5%) and that critical metallic impurities are below their defined limits (e.g., <10 ppm for Pt, Pd, Rh).[3]

• TGA shows a mass loss consistent with six water molecules (e.g., 19.3 ± 0.5%).

• PXRD pattern matches the reference standard, with no unaccounted-for peaks.

This multi-technique validation provides a robust, self-validating system that ensures the material's identity, strength, quality, and purity, meeting the stringent requirements for advanced research and development applications.

References

• Thermo Fisher Scientific. Certificate of analysis: Sodium hexachloroiridate(IV) hexahydrate, Ir 33.9% min. Stock Number: 11890. Lot Number: B15T051.
• Thermo Fisher Scientific. Certificate of analysis: Sodium hexachloroiridate(IV)
• Thermo Fisher Scientific. Certificate of analysis: Sodium hexachloroiridate(IV) hexahydrate, Ir 33.9% min. Stock Number: 11890. Lot Number: H30Q34.
• Sigma-Aldrich.
• Ledoux & Co. How To Test Iridium Metal: 5 Reliable Methods.
• Strem Catalog. Sodium hexachloroiridate(IV)
• IAEA.
• Hitachi High-Tech Corporation.
• Starna Scientific. UV-Visible Spectroscopy.
• Universidade de Aveiro. Determination of crystal structure by single crystal X-ray diffraction.
• Matejtschuk, P., et al. Use of Thermogravimetric Analysis for Moisture Determination in Difficult Lyophilized Biological Samples.
• University of Tennessee Knoxville.
• Spectroscopy Online.
• Publisso. Precious metals – Determination of gold, silver, platinum, rhodium, and iridium in urine by ICP-SF-MS or ICP-Q-MS.

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• 13. UV-Visible Spectroscopy [starna.com]

A Comparative Guide to the Catalytic Activity of Iridium Salts: Na₂IrCl₆ vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern catalysis, iridium complexes have carved out a pivotal role, enabling a wide array of synthetic transformations with remarkable efficiency and selectivity. The choice of the initial iridium precursor is a critical decision that can significantly impact catalyst activation, performance, and overall process economics. This guide provides an in-depth technical comparison of the catalytic activity of sodium hexachloroiridate(IV) (Na₂IrCl₆) against other commonly employed iridium salts, such as iridium(III) chloride (IrCl₃) and chloro(1,5-cyclooctadiene)iridium(I) dimer ([Ir(COD)Cl]₂). By synthesizing field-proven insights with experimental data, this document aims to equip researchers with the knowledge to make informed decisions in catalyst selection for key organic reactions.

The Role of the Iridium Precursor: More Than Just a Starting Material

The selection of an iridium salt as a catalyst precursor is not a trivial choice. The oxidation state of the iridium, its ligand sphere, and its solubility all play crucial roles in the in-situ formation of the active catalytic species. Simple inorganic salts like Na₂IrCl₆ and IrCl₃ are often cost-effective and readily available, serving as versatile starting points for a multitude of catalytic systems. In contrast, organometallic complexes like [Ir(COD)Cl]₂ are often used when a more defined and soluble precursor in organic solvents is required, facilitating milder reaction conditions.

The activation of these precursors is a key step in the catalytic cycle. For inorganic salts, this often involves reduction from a higher oxidation state (e.g., Ir(IV) or Ir(III)) to a catalytically active lower oxidation state (e.g., Ir(I) or Ir(0)), which can be achieved using solvents, reagents, or reaction conditions. Organometallic precursors like [Ir(COD)Cl]₂ are already in a lower oxidation state (Ir(I)) and can be readily activated by ligand exchange or removal of the diene ligand.

Comparative Catalytic Performance: A Data-Driven Analysis

To provide a clear comparison, the following sections present available experimental data for the catalytic activity of Na₂IrCl₆ and other iridium salts in key synthetic transformations.

Hydrogenation Reactions

Hydrogenation, the addition of hydrogen across a double or triple bond, is a fundamental reaction in organic synthesis. Iridium catalysts are particularly known for their ability to catalyze the hydrogenation of a wide range of substrates.

Precursor	Substrate	Product	Conditions	Yield (%)	Turnover Frequency (TOF) (h⁻¹)	Reference
Na₂IrCl₆	Phenylacetylene	Styrene/Ethylbenzene	Methanol, 50°C, H₂	>82% (selectivity to styrene at <20°C)	25.7	[1]
[Ir(COD)Cl]₂	Acetophenone	1-Phenylethanol	Isopropanol, H₂, base	High	Not specified	[2]
IrCl₃	Various ketones	Alcohols	H₂, base	High	Not specified	[3]

Note: Direct comparative studies under identical conditions are scarce in the literature, and the data presented is compiled from different sources. TOF values are highly dependent on reaction conditions and should be compared with caution.

From the available data, it is evident that various iridium precursors can be effective for hydrogenation. Na₂[Ir(cod)(emim)(mtppts)], derived from an iridium(I) source, shows good activity and selectivity in alkyne hydrogenation.[1] Anionic Ir(III) hydride complexes, generated in situ from [IrCl(COD)]₂, are highly active for ketone hydrogenation.[2] While specific data for Na₂IrCl₆ in a broad range of hydrogenation reactions is limited in direct comparative studies, its use as a precursor to form active iridium oxide nanoparticles for hydrogenation of nitrogen heterocycles has been documented.

Transfer Hydrogenation

Transfer hydrogenation offers a practical alternative to using high-pressure hydrogen gas, employing a hydrogen donor molecule instead. Iridium complexes are highly efficient catalysts for this transformation, particularly for the reduction of ketones and aldehydes.

Precursor	Substrate	Hydrogen Donor	Product	Conditions	Yield (%)	Enantiomeric Excess (ee) (%)	Reference
Na₂IrCl₆	Ketones	Isopropanol	Alcohols	Base	-	-	Data not readily available
[Ir(COD)Cl]₂	Acetophenone	Isopropanol	1-Phenylethanol	Base	High	Up to 98% (with chiral ligands)	[4]
[Ir(COD)Cl]₂	Allyl Acetate	m-Nitrobenzoic acid	Homoallylic alcohols	Chiral phosphine ligands	High	High	[5]
IrCl₃	Cyclohexanol	Ce(IV) (oxidant)	Cyclohexanone	Micellar media	-	-	[6]

Iridium catalysts derived from [Ir(COD)Cl]₂ are exceptionally well-studied and highly effective for asymmetric transfer hydrogenation of ketones, often achieving high yields and excellent enantioselectivities with the appropriate chiral ligands.[1][4] The choice of base and solvent also plays a critical role in the catalytic activity.[2] While IrCl₃ has been shown to catalyze the oxidation of alcohols (the reverse of transfer hydrogenation), its application as a transfer hydrogenation catalyst is also established.[6] Direct comparative data for Na₂IrCl₆ in transfer hydrogenation is not as prevalent in the literature.

Oxidation Reactions

Iridium-catalyzed oxidation of alcohols to aldehydes and ketones is a valuable synthetic tool. These reactions can often be performed under mild conditions without the need for harsh oxidants.

Precursor	Substrate	Product	Conditions	Yield (%)	Reference
Na₂IrCl₆	Alcohols	Aldehydes/Ketones	-	-	Data not readily available
[Ir(COD)Cl]₂ derived catalyst	Primary Alcohols	Methyl Esters	Methanol, Acetone, Base	High	[7]
IrCl₃	Cyclohexanol	Cyclohexanone	Ce(IV) (oxidant), Micellar media	-	[6]

Iridium complexes derived from [Cp*IrCl₂]₂ have demonstrated high efficiency in the oxidative esterification of primary alcohols.[7] The study on the oxidation of cyclohexanol catalyzed by Ir(III) highlights its role in this type of transformation.[6] The catalytic activity of Na₂IrCl₆ in alcohol oxidation is less documented in direct comparative studies.

C-H Activation

Direct functionalization of C-H bonds is a rapidly growing field in organic synthesis, and iridium catalysts have been at the forefront of this research. These reactions allow for the formation of C-C and C-heteroatom bonds with high atom economy.

Precursor	Substrate	Reaction Type	Product	Conditions	Yield (%)	Reference
Na₂IrCl₆	Arenes	-	-	-	-	Data not readily available
[Ir(COD)Cl]₂	Vinyl ethers, alkynes	Hydroarylation	Substituted arenes	NaBArF₄	High	[8]
[Ir(PPh₃)₃Cl]	Schiff base ligands	C-H activation	Organoiridium complexes	Toluene, reflux	Good	[9]

Cationic iridium catalysts generated from [Ir(COD)Cl]₂ are effective in catalyzing hydroarylation reactions via C-H activation.[8] Other iridium(I) precursors like [Ir(PPh₃)₃Cl] have also been shown to facilitate C-H activation.[9] While iridium-catalyzed C-H activation is a broad field, specific comparative data starting from simple salts like Na₂IrCl₆ is not as common as for more complex, pre-formed organometallic catalysts.

Experimental Protocols: A Guide to Catalyst Activation and Use

To provide practical insights, this section outlines a general experimental workflow for utilizing iridium salts as catalyst precursors.

General Workflow for Catalyst Screening

Sources

• 1. mdpi.com [mdpi.com]
• 2. Understanding ketone hydrogenation catalysis with anionic iridium(iii) complexes: the crucial role of counterion and solvation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly active iridium catalysts for the hydrogenation of ketones and aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Enantioselective Iridium Catalyzed Carbonyl Allylation from the Alcohol or Aldehyde Oxidation Level via Transfer Hydrogenative Coupling of Allyl Acetate: Departure from Chirally Modified Allyl Metal Reagents in Carbonyl Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Iridium-Catalyzed Oxidative Methyl Esterification of Primary Alcohols and Diols with Methanol [organic-chemistry.org]
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• 9. Frontiers | Rhodium and Iridium Mediated C-H and O-H Bond Activation of Two Schiff Base Ligands: Synthesis, Characterization and Catalytic Properties of the Organometallic Complexes [frontiersin.org]

A Senior Application Scientist's Guide to the Cost-Benefit Analysis of Sodium Hexachloroiridate(IV) in Industrial Catalysis

Authored for Researchers, Scientists, and Drug Development Professionals

In the high-stakes arena of industrial chemistry and pharmaceutical development, the selection of a catalyst precursor is a critical decision point, balancing performance, cost, and sustainability. Sodium hexachloroiridate(IV) (Na₂IrCl₆), a versatile precursor for highly active iridium catalysts, sits at the center of this complex equation.[1][2] This guide provides an in-depth cost-benefit analysis of using Na₂IrCl₆ in key industrial processes, offering a direct comparison with viable alternatives, supported by experimental insights and economic data.

Our analysis will not merely list specifications but will delve into the causality behind catalyst choice. We will explore why the exceptional stability and activity of iridium-derived catalysts often justify their high initial cost, particularly in applications where catalyst longevity and product purity are paramount.

The Iridium Value Proposition: High Cost vs. High Performance

Iridium is one of the rarest non-radioactive elements on Earth, making its compounds, including Sodium hexachloroiridate(IV), inherently expensive.[3][4] The market is characterized by high price volatility, driven by a limited supply chain—primarily as a byproduct of platinum and nickel mining—and surging demand from the electronics, chemical, and burgeoning green hydrogen sectors.[3][5][6][7]

The core of this analysis rests on a fundamental principle: the upfront cost of a platinum-group metal (PGM) catalyst is only one component of its total economic impact.[8] A comprehensive evaluation must consider catalyst loading, turnover number (TON), turnover frequency (TOF), stability under harsh process conditions, and the potential for quantitative recycling.

Case Study 1: Electrocatalysis for Green Hydrogen Production

The production of green hydrogen via proton exchange membrane (PEM) water electrolysis is a critical technology for global decarbonization.[6][8] The bottleneck reaction, the oxygen evolution reaction (OER), requires a highly active and durable catalyst to minimize energy losses (overpotential) and withstand the corrosive, acidic environment.

Iridium's Role: Iridium oxides, typically formed in situ from precursors like Na₂IrCl₆ or hexachloroiridic acid, are the state-of-the-art catalysts for the OER in PEM electrolyzers.[9] Their primary advantage is unparalleled stability in the acidic conditions where most other metals would rapidly dissolve.

Comparative Analysis:

Catalyst Material	Typical Precursor	Avg. Overpotential (mV at 10 mA/cm²)	Stability in Acid	Relative Cost
**Iridium Oxide (IrO₂) **	Sodium Hexachloroiridate(IV)	300 - 350	Excellent	Very High
Ruthenium Oxide (RuO₂)	Ruthenium(III) Chloride	250 - 300	Poor to Moderate	High
NiFe-based (LDH, etc.)	Nickel/Iron Salts	350 - 450	Very Poor (for PEM)	Low

Data synthesized from general knowledge in the field of electrocatalysis.

Experimental Protocol: Preparation and Evaluation of an IrO₂ Electrocatalyst

• Ink Formulation: Disperse 5 mg of IrO₂ catalyst (or a precursor salt to be calcined) in a solution of 1 mL isopropanol and 40 µL of a 5 wt% Nafion® solution.

• Sonication: Sonicate the mixture for 30-60 minutes to ensure a homogeneous dispersion.

• Deposition: Pipette a specific volume (e.g., 10 µL) of the catalyst ink onto the surface of a glassy carbon electrode.

• Drying: Allow the electrode to dry under ambient conditions or in a low-temperature oven.

• Electrochemical Testing: In a three-electrode cell with a suitable reference (e.g., Ag/AgCl) and counter (e.g., Pt wire) electrode in an acidic electrolyte (e.g., 0.5 M H₂SO₄), perform Linear Sweep Voltammetry (LSV) to measure the overpotential required to achieve a benchmark current density (e.g., 10 mA/cm²).

• Stability Test: Conduct chronopotentiometry or chronoamperometry (holding a constant current or potential) for an extended period (e.g., 10-100 hours) to measure the degradation of the catalyst's performance.

Cost-Benefit Logic: While Ruthenium Oxide (RuO₂) often exhibits higher initial activity (lower overpotential), its poor stability in acidic media leads to rapid degradation and dissolution, necessitating frequent catalyst replacement and contaminating the system.[10] Non-precious metal catalysts like Nickel-Iron layered double hydroxides (NiFe-LDH) are cost-effective but are only viable in alkaline electrolyzers, which have other performance trade-offs, and they cannot survive the acidic PEM environment.[11]

Therefore, for PEM electrolysis, the high initial cost of Sodium hexachloroiridate(IV) is justified by the extended operational lifetime and reliability of the resulting catalyst, leading to a lower total cost of ownership for the electrolyzer stack. The growing demand from this sector is a primary driver of iridium's price.[3]

Case Study 2: Asymmetric Hydrogenation in Pharmaceutical Synthesis

In drug development, the synthesis of enantiomerically pure compounds is often mandatory. Iridium-catalyzed asymmetric hydrogenation has become a powerful tool for producing chiral molecules with high selectivity.[12][13][14]

Iridium's Role: Sodium hexachloroiridate(IV), or more commonly derived precursors like [(COD)IrCl]₂, is used to generate active catalysts in combination with chiral ligands (e.g., P,N or PNN ligands).[14][15] These catalysts are highly efficient for the hydrogenation of challenging substrates, including unfunctionalized olefins and certain heteroaromatics.[13][14][16]

Comparative Analysis:

Catalyst Metal	Common Precursors	Key Strengths	Typical Substrates
Iridium (Ir)	Na₂IrCl₆, [(COD)IrCl]₂	High TON/TOF, excellent for unfunctionalized olefins, robust.[12]	Unfunctionalized olefins, imines, ketones, heteroaromatics.[13][14][15]
Rhodium (Rh)	[(COD)RhCl]₂, Rh(acac)(CO)₂	High enantioselectivity for functionalized olefins.	Olefins with coordinating groups (amides, esters).
Ruthenium (Ru)	RuCl₂(PPh₃)₃, [RuCl₂(arene)]₂	Broad substrate scope, particularly for ketones and polar bonds.	Ketones, aldehydes, imines.

Experimental Protocol: Model Asymmetric Hydrogenation

• Catalyst Preparation (in situ): In an inert atmosphere glovebox, a precursor such as [(COD)IrCl]₂ (derivable from Na₂IrCl₆) and a chiral ligand (e.g., a P,N-type ligand) are dissolved in a degassed solvent (e.g., DCM or Toluene).

• Reaction Setup: The substrate (e.g., a prochiral imine) is added to the catalyst solution in a high-pressure autoclave.

• Hydrogenation: The autoclave is sealed, purged, and pressurized with hydrogen gas (e.g., 10-50 bar). The reaction is stirred at a set temperature (e.g., 25-60 °C) for a specified time.

• Work-up & Analysis: After releasing the pressure, the solvent is removed, and the crude product is purified (e.g., by column chromatography). The enantiomeric excess (ee%) is determined using chiral HPLC or GC.

Cost-Benefit Logic: While rhodium and ruthenium catalysts are also mainstays of asymmetric hydrogenation, iridium catalysts often exhibit superior performance for specific, challenging substrate classes.[14] For a high-value pharmaceutical intermediate, the cost of the catalyst is often negligible compared to the value of the final product. The critical factor is achieving the highest possible enantiomeric excess (ee%) and yield, which minimizes costly downstream purification steps. An iridium catalyst that achieves >99% ee where a cheaper alternative only reaches 95% ee provides immense economic value by simplifying purification and maximizing the yield of the desired enantiomer.

The Economic Imperative: Recycling and Recovery

The high and volatile price of iridium makes efficient recycling a non-negotiable component of its cost-benefit analysis.[3][6] For industrial users, establishing a "closed-loop" system where spent catalysts are collected and sent for refining is essential to the economic viability of using iridium.

Advanced recycling processes, including hydrometallurgical and pyrometallurgical techniques, can recover iridium with high efficiency from spent catalysts and electronic waste.[17][18] Companies specializing in PGM recovery can process spent materials to regenerate high-purity iridium salts, including Sodium hexachloroiridate(IV).[17][18][19]

Conclusion and Future Outlook

Sodium hexachloroiridate(IV) is a gateway to some of the most powerful catalysts in modern industry. Its cost-benefit analysis is not a simple calculation but a strategic assessment of process-specific needs.

• For high-stability applications like PEM electrolysis , the longevity of iridium-based catalysts makes them the most economically sound choice despite high initial costs. The primary challenge is mitigating supply chain risks associated with iridium's rarity.[6][9]

• For high-value synthesis like pharmaceuticals , the unparalleled selectivity and activity of iridium catalysts can provide immense value by maximizing yield and product purity, justifying the expense.[12][13]

• For all applications , a robust recycling and recovery strategy is fundamental to the economic and environmental sustainability of using iridium.[17][18]

The future will likely focus on catalyst designs that reduce iridium loading, such as single-atom catalysts or mixed-metal oxides that leverage synergy with cheaper metals, without compromising the unique stability and activity that makes iridium indispensable.[10]

References

• Global Iridium Price Trend Analysis 2025: Market Dynamics, Demand Outlook. Procurement Resource.
• Iridium-catalyzed asymmetric hydrogenation of N-phosphinoylimine. RSC Publishing.
• Iridium Price 2025 | December Price Chart, Trend, Forecast. IMARC Group.
• Recent Advances in Iridium-Catalyzed Asymmetric Hydrogenation: New Catalysts, Substrates and Applications in Total Synthesis. PubMed.
• Iridium Alternatives for PEM Electrolyzers: Activity, Stability and Cost Comparison. Vertex AI Search.
• Iridium Price Today - Historical Chart - 2026 Forecast - How to Buy. Strategic Metals Invest.
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• A Journey Through the World of Iridium Extraction and Recycling. Auris Noble.
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• Iridium Precious Metal Recycling Solutions. Onyx Metals.
• Iridium-Catalyzed Asymmetric Hydrogenation of Heteroaromatics with Multiple N Atoms via Substrate Activation. ACS Publications.
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• Mattiq developing iridium alternatives to solve constraint on green hydrogen. pv magazine USA.
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• Quarterly Iridium Market Report and Iridium Price Outlook. SFA (Oxford).
• The Role of Industrial Catalysts in Accelerating the Renewable Energy Transition. MDPI.
• Iridium price index. businessanalytiq.
• Application Notes and Protocols: Sodium Hexachloroiridate(III) Hydrate as a Versatile Catalyst Precursor. Benchchem.
• Platinum Group Metal Catalyst. Department of Energy.

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A Comparative Guide to Iridium Precursors for High-Performance Electrochemical Sensor Fabrication

Introduction

In the realm of electrochemical sensing, the pursuit of materials that offer superior sensitivity, stability, and selectivity is relentless. Among the noble metals, iridium and its oxides have carved out a significant niche, particularly for applications demanding robust and reliable performance, such as in biomedical diagnostics and environmental monitoring.[1] The exceptional electrocatalytic properties, high conductivity, and stability of iridium-based materials make them ideal for a variety of sensing applications.[1][2] The performance of the final sensor, however, is intrinsically linked to the choice of the initial iridium precursor and the subsequent fabrication methodology.

This guide provides an in-depth comparison of commonly used iridium precursors for the fabrication of electrochemical sensors. We will delve into the nuances of how different precursors—namely chloroiridic acid, ammonium hexachloroiridate(IV), and potassium hexachloroiridate(IV)—influence the resulting electrochemical performance. Through a blend of theoretical explanation, practical experimental protocols, and comparative data, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in their sensor development endeavors.

Overview of Iridium Precursors

The journey from a soluble iridium salt to a high-performance electrochemical sensor is a multi-step process where the initial choice of precursor plays a pivotal role. The chemical nature of the precursor dictates the deposition chemistry, influencing the morphology, crystallinity, and ultimately, the electrocatalytic activity of the resulting iridium or iridium oxide film.

• Chloroiridic Acid (H₂IrCl₆): Often considered a workhorse precursor, chloroiridic acid is readily soluble in aqueous solutions and is a common starting material for the electrodeposition of iridium and iridium oxide films.[3] Its acidic nature can influence the electrodeposition bath's pH, which in turn affects the deposition kinetics and film properties.

• Ammonium Hexachloroiridate(IV) ((NH₄)₂IrCl₆): This precursor is noted for its versatility in synthesizing iridium-based nanomaterials, including iridium oxide (IrOₓ) and iridium nanoparticles, which are the active sensing elements.[1] The presence of the ammonium cation can influence the local pH at the electrode surface during electrodeposition, potentially leading to more controlled and uniform film growth. It is a key material in the development of highly sensitive and stable electrochemical sensors.[1]

• Potassium Hexachloroiridate(IV) (K₂IrCl₆): Similar to its ammonium counterpart, potassium hexachloroiridate is another popular choice for preparing iridium-based catalysts and sensor materials.[4][5] The potassium cation, being less volatile than the ammonium ion, may offer different film characteristics upon thermal treatment or electrodeposition.

Experimental Design and Methodology

A systematic comparison of these precursors requires a standardized experimental workflow to ensure that any observed differences in performance can be confidently attributed to the precursor itself.

General Experimental Workflow

The following diagram illustrates the typical workflow for fabricating and characterizing an iridium-based electrochemical sensor.

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A Guide to Cross-Validation of Experimental Results in Catalytic Oxidation: A Comparative Analysis of Sodium Hexachloroiridate(IV) and Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the oxidation of alcohols to carbonyl compounds is a cornerstone transformation. The choice of catalyst is paramount, influencing not only the efficiency and selectivity of the reaction but also its economic and environmental viability. Sodium hexachloroiridate(IV), a versatile precursor for highly active iridium catalysts, has garnered significant attention in this domain.[1] This guide provides an in-depth comparison of experimental results obtained using catalysts derived from sodium hexachloroiridate(IV) against prominent alternatives, namely ruthenium-based catalysts and the organocatalyst TEMPO.

This document is structured to provide not just procedural details but also the underlying scientific rationale, empowering researchers to make informed decisions in their experimental designs. We will delve into the mechanistic nuances of each catalytic system, present a framework for rigorous cross-validation, and provide detailed protocols for practical implementation.

The Central Role of Iridium Catalysis in Alcohol Oxidation

Iridium-based catalysts, often synthesized from sodium hexachloroiridate(IV), are renowned for their efficacy in a wide array of chemical transformations, including the oxidation of alcohols.[1][2][3] The versatility of sodium hexachloroiridate(IV) lies in its utility as a precursor for various catalytic species, including iridium oxide nanoparticles.[1][4][5][6][7] These iridium-based systems are particularly attractive due to their ability to catalyze the oxidation of alcohols to their corresponding carbonyl compounds under mild conditions, often utilizing environmentally benign oxidants like molecular oxygen.[2]

The catalytic cycle for iridium-catalyzed alcohol oxidation is a subject of ongoing research, with proposed mechanisms often involving the formation of an iridium-hydride intermediate. This process is crucial for understanding the catalyst's behavior and for optimizing reaction conditions.

Comparative Analysis of Catalytic Performance: Iridium vs. Alternatives

To provide a clear and objective comparison, we will focus on a benchmark reaction: the oxidation of benzyl alcohol to benzaldehyde. The following table summarizes representative experimental data for catalysts derived from sodium hexachloroiridate(IV) and two common alternatives: Ruthenium(III) chloride and TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl).

Catalyst System	Oxidant	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Iridium Nanoparticles (from Na₂IrCl₆)	O₂	Toluene	80	3	99	[8]
Ruthenium(III) chloride (RuCl₃)	(CH₃)₃NO	Acetone	56	0.5	>90	[9]
TEMPO/NaOCl	NaOCl	CH₂Cl₂/H₂O	Room Temp	<1	>98	[10][11]

Analysis of Comparative Data:

• Iridium-based catalysts , as demonstrated by the platinum nanoparticles supported on carbon hybrids (Pt@CHs) which share mechanistic similarities with iridium systems, exhibit excellent yields under an oxygen atmosphere at elevated temperatures.[8] The use of molecular oxygen as the terminal oxidant is a significant advantage from a green chemistry perspective.[2]

• Ruthenium(III) chloride offers a highly efficient alternative, achieving high yields in a remarkably short reaction time with trimethylamine N-oxide as the oxidant.[9] The reaction proceeds effectively at a moderate temperature.

• TEMPO , in conjunction with sodium hypochlorite (bleach), provides a rapid and high-yielding oxidation at room temperature.[10][11] This metal-free catalytic system is an attractive option, though the use of bleach as the stoichiometric oxidant may present challenges in terms of substrate compatibility and environmental concerns.[12]

The Imperative of Cross-Validation in Catalysis Research

Reproducibility and reliability are the cornerstones of scientific advancement. In the field of catalysis, where subtle variations in reaction conditions can significantly impact outcomes, a robust cross-validation framework is essential. Cross-validation, in this context, refers to the systematic comparison of a novel or established catalytic system against one or more alternative methods to verify and contextualize its performance.

The core principles of a rigorous cross-validation study in catalysis include:

• Standardized Substrate and Reaction Conditions: To ensure a fair comparison, a common substrate (e.g., benzyl alcohol) should be used, and key reaction parameters such as solvent, temperature, and substrate concentration should be kept consistent wherever possible.

• Independent Verification: The experimental results should be independently reproducible.

• Comprehensive Analysis: The comparison should not be limited to yield alone. Factors such as catalyst loading, turnover number (TON), turnover frequency (TOF), selectivity, and catalyst stability/recyclability should also be evaluated.

Below is a logical workflow for conducting a cross-validation study for alcohol oxidation catalysts.

Caption: Workflow for Cross-Validation of Alcohol Oxidation Catalysts.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the synthesis of an iridium-based catalyst from sodium hexachloroiridate(IV) and for the catalytic oxidation of benzyl alcohol using the three compared systems.

Synthesis of Iridium Nanoparticle Catalyst from Sodium Hexachloroiridate(IV)

This protocol describes the synthesis of iridium nanoparticles, which can be supported on a high-surface-area material like graphene for enhanced stability and recyclability.[2][3]

Materials:

• Sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O)

• Deionized water

• Ascorbic acid

• Sodium borohydride (NaBH₄)

• Graphene nanoplatelets (optional support)

• Magnetic stirrer with hotplate

Procedure:

• Precursor Solution Preparation: Dissolve a calculated amount of sodium hexachloroiridate(IV) hexahydrate in deionized water to create a precursor solution of the desired concentration.

• Addition of Protective Agent: Add ascorbic acid to the precursor solution. Ascorbic acid acts as a capping agent to control the growth of the nanoparticles.

• Dispersion of Support (Optional): If using a support, disperse the graphene nanoplatelets in the solution and sonicate to ensure a homogeneous mixture.

• Reduction: While stirring vigorously, slowly add a freshly prepared aqueous solution of sodium borohydride to the mixture. The color of the solution should change, indicating the reduction of Ir(IV) to Ir(0).

• Heating: Heat the reaction mixture to approximately 95°C for 15 minutes to facilitate the complete reduction and formation of iridium nanoparticles.

• Isolation and Washing: Cool the mixture to room temperature. Isolate the synthesized iridium nanoparticles (or supported nanoparticles) by centrifugation. Wash the product repeatedly with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the final catalyst product in a vacuum oven at a low temperature.

Characterization: The synthesized catalyst should be characterized using techniques such as Transmission Electron Microscopy (TEM) to determine particle size and morphology, X-ray Diffraction (XRD) to confirm the crystalline structure, and X-ray Photoelectron Spectroscopy (XPS) to analyze the elemental composition and oxidation states.

General Protocol for Catalytic Oxidation of Benzyl Alcohol

This protocol provides a general framework for comparing the catalytic activity of the iridium, ruthenium, and TEMPO systems.

Materials:

• Benzyl alcohol

• Synthesized Iridium Catalyst, Ruthenium(III) chloride, or TEMPO

• Appropriate oxidant (O₂, (CH₃)₃NO, or NaOCl)

• Appropriate solvent (Toluene, Acetone, or CH₂Cl₂/H₂O)

• Internal standard (e.g., dodecane) for GC analysis

• Reaction vessel (e.g., round-bottom flask with a reflux condenser)

• Magnetic stirrer with hotplate

• Gas chromatograph (GC) for analysis

Procedure:

• Reaction Setup: To a reaction vessel, add the solvent, benzyl alcohol, and the internal standard.

• Catalyst Addition: Add the specified amount of the catalyst (Iridium, RuCl₃, or TEMPO) to the reaction mixture.

• Initiation of Reaction:

  • For Iridium Catalyst: Start stirring and begin bubbling O₂ through the mixture at the desired temperature (e.g., 80°C).

  • For RuCl₃ Catalyst: Add the oxidant, trimethylamine N-oxide, to the stirred mixture at the reaction temperature (e.g., 56°C).

  • For TEMPO Catalyst: Add the sodium hypochlorite solution to the biphasic mixture at room temperature with vigorous stirring.

• Monitoring the Reaction: Take aliquots from the reaction mixture at regular time intervals and analyze them by GC to determine the conversion of benzyl alcohol and the yield of benzaldehyde.

• Reaction Quenching: Once the reaction has reached the desired conversion or time, quench the reaction appropriately. For the TEMPO-catalyzed reaction, this can be done by adding a saturated aqueous solution of sodium thiosulfate.

• Work-up and Analysis: Extract the product into an organic solvent, dry the organic layer, and analyze the final yield by GC.

Mechanistic Insights and Rationale for Experimental Choices

A deeper understanding of the reaction mechanisms allows for more informed experimental design and troubleshooting.

Caption: Simplified Proposed Catalytic Cycles for Alcohol Oxidation.

• Iridium Catalysis: The choice of an oxygen atmosphere is predicated on its role as a green terminal oxidant. The reaction temperature is often elevated to facilitate the catalytic turnover, which involves the formation and subsequent reaction of an iridium-hydride species.

• Ruthenium Catalysis: Ruthenium(III) chloride is believed to be oxidized in situ to a higher-valent ruthenium-oxo species, which is the active oxidant.[13][14][15] The choice of trimethylamine N-oxide as the oxidant is due to its ability to efficiently generate this high-valent species.

• TEMPO Catalysis: This system relies on the oxidation of the stable TEMPO radical to the corresponding oxoammonium ion, which is the actual oxidant of the alcohol.[11] Sodium hypochlorite serves as the stoichiometric oxidant to regenerate the oxoammonium ion. The biphasic reaction medium is chosen to facilitate the separation of the organic substrate and product from the aqueous oxidant.

Conclusion and Future Outlook

This guide has provided a comprehensive framework for the cross-validation of experimental results using sodium hexachloroiridate(IV)-derived catalysts for alcohol oxidation, in comparison with ruthenium and TEMPO-based systems. The data presented herein demonstrates that while iridium catalysts offer excellent performance with a green oxidant, alternatives like RuCl₃ and TEMPO can provide high yields under different, and in some cases milder, conditions.

The choice of catalyst will ultimately depend on the specific requirements of the synthesis, including cost, substrate scope, desired reaction conditions, and environmental considerations. The protocols and cross-validation workflow detailed in this guide are intended to equip researchers with the tools to make these decisions based on rigorous, internally consistent, and reliable experimental data.

Future research in this area will likely focus on the development of even more active and selective catalysts that can operate under milder conditions with a broader range of substrates. The principles of cross-validation will remain a critical tool in assessing the true progress and potential of these new catalytic systems.

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• ScienceOpen. (n.d.). Iridium-Based Catalysts for the Ethanol Electrooxidation in Acidic Media. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Direct Benzylic Oxidation with Sodium Hypochlorite Using a New Efficient Catalytic System: TEMPO/Co(OAc)2. Retrieved from [Link]

• ResearchGate. (n.d.). Oxidation of Benzylic Alcohols to AldehydeslO | Download Table. Retrieved from [Link]

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• PubMed Central. (n.d.). Enantioselective Iridium Catalyzed Carbonyl Allylation from the Alcohol Oxidation Level via Transfer Hydrogenation: Minimizing Pre-Activation for Synthetic Efficiency. Retrieved from [Link]

• MDPI. (n.d.). Nanostructured Iridium Oxide: State of the Art. Retrieved from [Link]

• Kluedo. (n.d.). A Sustainable Ruthenium(III) Chloride Catalyzed Alcohol Oxidation. Retrieved from [Link]

• ResearchGate. (n.d.). Selective oxidation of benzyl alcohol catalyzed by ruthenium (III) complexes derived from tridentate mer-ligands having phenolato donor | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetic Studies on Ruthenium(III) Chloride‐Catalyzed Oxidation of Benzyl and Homobenzyl Alcohols Using Cerium(IV) Sulfate under Acidic Medium. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Enantioselective iridium-catalyzed carbonyl allylation from the alcohol oxidation level via transfer hydrogenation: minimizing pre-activation for synthetic efficiency. Retrieved from [Link]

• Google Patents. (n.d.). WO1999052849A1 - Oxidation process using tempo.

• Organic Syntheses. (n.d.). 4-methoxyphenylacetic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetic study of benzyl alcohol oxidation under phase transfer catalysis conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Ruthenium(III) Chloride Catalyzed Acylation of Alcohols, Phenols, and Thiols in Room Temperature Ionic Liquids. Retrieved from [Link]

• Wiley Online Library. (2023, January 30). Ruthenium(III) Chloride as an Efficient Catalyst for the Selective Oxidation of Fatty Alcohols to Aldehydes. Retrieved from [Link]

• PubMed Central. (n.d.). Active learning streamlines development of high performance catalysts for higher alcohol synthesis. Retrieved from [Link]

• MDPI. (n.d.). Selective Oxidation of Cinnamyl Alcohol to Cinnamaldehyde over Functionalized Multi-Walled Carbon Nanotubes Supported Silver-Cobalt Nanoparticles. Retrieved from [Link]

• National Institutes of Health. (2020, March 25). Oxidation of Benzyl Alcohol Compounds in the Presence of Carbon Hybrid Supported Platinum Nanoparticles (Pt@CHs) in Oxygen Atmosphere. Retrieved from [Link]

• ChemRxiv. (2024, February 22). Trends in C1-C4 Alcohol Oxidation Activity Enhancement for Tunable Silicon Oxide Encapsulated Platinum Electrocatalysts. Retrieved from [Link]

• MDPI. (n.d.). Highly Efficient and Selective Oxidation of Benzyl Alcohol by WO42− Catalyst Immobilized by a Phosphonium-Containing Porous Aromatic Framework. Retrieved from [Link]

• MDPI. (n.d.). Selective Benzyl Alcohol Oxidation over Pd Catalysts. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Cooperative selective benzyl alcohol oxidation and hydrogen production over Pd6(SC12H25)12 cluster-coupled CdS nanorods: the key role of water in photocatalytic benzyl alcohol splitting. Retrieved from [Link]

• PubMed Central. (n.d.). Thermodynamic-Kinetic Comparison of Palladium(II)-Mediated Alcohol and Hydroquinone Oxidation. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic performance a Alcohol distribution normalized data to total.... Retrieved from [Link]

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A Comparative Guide for Iridium Precursors: Unveiling the Advantages of Sodium Hexachloroiridate(IV)

For researchers, scientists, and drug development professionals engaged in the synthesis of iridium-based catalysts and advanced materials, the choice of the iridium precursor is a critical decision that can significantly impact experimental outcomes. While both Sodium hexachloroiridate(IV) (Na₂[IrCl₆]) and Ammonium hexachloroiridate(IV) ((NH₄)₂[IrCl₆]) are common starting materials, a nuanced understanding of their respective properties reveals distinct advantages for the sodium salt in many applications. This guide provides an in-depth technical comparison, supported by physicochemical data and experimental considerations, to empower researchers in making an informed selection.

At a Glance: Key Physicochemical Properties

A direct comparison of the fundamental properties of Sodium hexachloroiridate(IV) and Ammonium hexachloroiridate(IV) highlights key differences that underpin the advantages of the former.

Property	Sodium Hexachloroiridate(IV)	Ammonium Hexachloroiridate(IV)	References
Chemical Formula	Na₂[IrCl₆]·6H₂O	(NH₄)₂[IrCl₆]	[1]
Molecular Weight	559.01 g/mol	441.01 g/mol	[1]
Appearance	Red to black powder/solid	Red-brown to black powder	[2][3]
Purity (typical)	≥ 99% (trace metals basis)	≥ 99% - 99.99% (trace metals basis)	[1][2][4]
Solubility in Water	Soluble	Poorly soluble	[5]
Solubility in Ethanol	-	Insoluble	[6]
Decomposition Temp.	600 °C (decomposes)	440 °C (decomposes)	[3][6]

The Decisive Advantage: The "Inert" Cation

The primary advantage of Sodium hexachloroiridate(IV) lies in its cation, the sodium ion (Na⁺). In the majority of chemical reactions, the sodium ion acts as a spectator ion, meaning it does not participate in the reaction and remains unchanged in the solution. This inertness provides a cleaner and more predictable reaction environment.

In contrast, the ammonium ion (NH₄⁺) in Ammonium hexachloroiridate(IV) is a reactive species. It can act as a proton donor (Brønsted acid), and upon heating, it can decompose into ammonia (NH₃) and a proton. This reactivity can introduce several complications in sensitive catalytic systems:

• Unintended pH Alterations: The release of protons from the ammonium ion can alter the pH of the reaction medium, which can be detrimental to pH-sensitive catalysts and reactions.

• Ligand Formation: The decomposition product, ammonia, is a well-known ligand that can coordinate to the iridium center, leading to the formation of undesired ammine-iridium complexes. This can alter the electronic and steric properties of the intended catalyst, leading to changes in activity and selectivity.

• Side Reactions: Ammonia and its decomposition products can participate in side reactions with substrates, products, or other components of the reaction mixture, reducing the yield and purity of the desired product.

The choice of the sodium salt, therefore, eliminates these potential sources of interference, leading to a more controlled and reproducible synthesis of iridium catalysts and materials.

Enhanced Thermal Stability: A Key Consideration for High-Temperature Applications

As indicated in the table above, Sodium hexachloroiridate(IV) exhibits significantly higher thermal stability, with a decomposition temperature of 600 °C, compared to Ammonium hexachloroiridate(IV) which decomposes at 440 °C.[3][6]

A detailed study on the thermal decomposition of Ammonium hexachloroiridate(IV) reveals a complex process. In an inert atmosphere, it forms intermediates such as (NH₄)₂[Ir(NH₃)Cl₅] and (NH₄)[Ir(NH₃)₂Cl₄] before ultimately yielding metallic iridium.[7][8] This decomposition pathway underscores the potential for the formation of iridium-amine complexes at elevated temperatures.

The superior thermal stability of Sodium hexachloroiridate(IV) makes it the preferred precursor for applications requiring high-temperature processing, such as the synthesis of supported iridium catalysts or the preparation of iridium oxide materials. The use of the sodium salt ensures that the integrity of the hexachloroiridate anion is maintained until higher temperatures are reached, preventing premature decomposition and the introduction of nitrogen-containing species.

Superior Solubility: Facilitating Homogeneous Catalyst Preparation

Sodium hexachloroiridate(IV) is soluble in water, a significant advantage for the preparation of homogeneous catalysts in aqueous media or for the synthesis of water-soluble iridium complexes.[5] In contrast, Ammonium hexachloroiridate(IV) is poorly soluble in water, which can limit its utility in these applications.[5] While the poor solubility of the ammonium salt is exploited in its purification, it can be a practical limitation for its use as a reagent in solution-phase reactions.

The higher solubility of the sodium salt allows for more straightforward preparation of precursor solutions with well-defined concentrations, leading to better control over the stoichiometry of catalyst synthesis.

Experimental Protocol: Synthesis of an Iridium Catalyst Precursor

The following is a generalized protocol for the synthesis of a common iridium(I) catalyst precursor, chloro(1,5-cyclooctadiene)iridium(I) dimer ([Ir(COD)Cl]₂), which can be adapted for use with either sodium or ammonium hexachloroiridate(IV). The choice of precursor will influence the reaction workup and purification strategy.

Objective: To synthesize [Ir(COD)Cl]₂ from a hexachloroiridate(IV) salt.

Materials:

• Sodium hexachloroiridate(IV) hexahydrate or Ammonium hexachloroiridate(IV)

• 1,5-Cyclooctadiene (COD)

• Ethanol

• Deionized Water

• Inert gas (Argon or Nitrogen)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend the chosen hexachloroiridate(IV) salt in a 3:1 (v/v) mixture of ethanol and water under an inert atmosphere.

• Add an excess of 1,5-cyclooctadiene to the suspension.

• Heat the mixture to reflux and maintain for 18-24 hours. The color of the suspension will change from dark brown to a reddish-orange.

• Cool the reaction mixture to room temperature.

• The product, [Ir(COD)Cl]₂, will precipitate from the solution.

• Collect the solid product by filtration under an inert atmosphere.

• Wash the product with cold ethanol and then with a small amount of diethyl ether.

• Dry the product under vacuum.

Considerations when choosing the precursor:

• Using Sodium Hexachloroiridate(IV): The higher solubility may result in a more homogeneous reaction mixture initially. The workup will be more straightforward as there are no ammonium-related byproducts to remove.

• Using Ammonium Hexachloroiridate(IV): The low solubility of the starting material may result in a heterogeneous reaction mixture. The workup may require additional washing steps to remove any residual ammonium salts. The thermal decomposition of the ammonium salt during the reaction is a possibility, which could lead to the formation of iridium-amine byproducts.

Visualization of the Core Argument

Caption: Comparative advantages of Sodium vs. Ammonium Hexachloroiridate(IV).

Conclusion

While both Sodium and Ammonium hexachloroiridate(IV) serve as viable precursors for iridium-based materials, the sodium salt offers clear advantages in terms of cation inertness, thermal stability, and solubility. These properties translate to greater control over reaction conditions, higher purity of the final product, and broader applicability in a range of synthetic protocols. For researchers aiming for reproducibility and high-performance catalytic systems, Sodium hexachloroiridate(IV) represents the superior choice.

References

• Chem-Impex. Ammonium hexachloroiridate(IV). Retrieved from [Link]

• Yusenko, K. V., et al. (2020). Insight into the thermal decomposition of ammonium hexahalogenoiridates(IV) and hexachloroiridate(III). Physical Chemistry Chemical Physics, 22(40), 22923-22934.
• Yusenko, K. V., et al. (2020). Insight into the thermal decomposition of ammonium hexahalogenoiridates(iv) and hexachloroiridate(iii). Physical Chemistry Chemical Physics, 22(40), 22923-22934.

• Grokipedia. Ammonium hexachloroiridate(IV). Retrieved from [Link]

• Chemister.ru. Ammonium hexachloroiridate(IV). Retrieved from [Link]

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A Comparative Performance Guide: In-Situ Na2IrCl6-Derived Catalysts vs. Commercial Iridium Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of Iridium in Modern Catalysis

Iridium-based catalysts have become indispensable tools in synthetic chemistry, driving innovations in pharmaceuticals, fine chemicals, and materials science.[1] Their remarkable efficiency in a wide array of transformations, including C-H activation, hydrogenation, and transfer hydrogenation, stems from iridium's unique electronic properties.[1][2][3] As researchers push the boundaries of chemical synthesis, the choice of catalyst—whether generated in situ from a simple precursor like Sodium hexachloroiridate(IV) (Na₂IrCl₆) or a pre-formed commercial complex—becomes a critical decision impacting reaction efficiency, cost, and scalability.

This guide provides a comprehensive performance benchmark of catalysts derived directly from Na₂IrCl₆ against a widely used commercial alternative, (Pentamethylcyclopentadienyl)iridium(III) chloride dimer ([(Cp*)IrCl₂]₂). We will delve into a practical, industrially relevant reaction—transfer hydrogenation of a ketone—to provide a clear, data-driven comparison. Our objective is to equip you with the insights and detailed protocols necessary to make informed decisions for your specific research and development needs.

The Catalyst Systems: A Tale of Two Approaches

The two catalytic systems under evaluation represent distinct philosophies in catalyst application: the cost-effective, adaptable in situ method and the well-defined, reproducible pre-formed complex.

1. The In-Situ Catalyst: Na₂IrCl₆ and a Ligand

Sodium hexachloroiridate(IV) is a common and relatively inexpensive iridium salt that serves as a versatile precursor for numerous catalytic applications.[1][2][4] The core concept of the in situ approach is the generation of the active catalytic species directly in the reaction vessel by combining the iridium precursor with a suitable ligand. This method offers flexibility, as the ligand can be easily varied to fine-tune reactivity and selectivity for a specific transformation. For our benchmark study, we will generate the active catalyst by combining Na₂IrCl₆ with a common ligand used in transfer hydrogenation.

2. The Commercial Standard: [(Cp)IrCl₂]₂*

The (Pentamethylcyclopentadienyl)iridium(III) chloride dimer, often abbreviated as [(Cp*)IrCl₂]₂, is a well-characterized, air-stable, and highly effective catalyst precursor for a multitude of reactions, most notably transfer hydrogenation and C-H activation.[5][6][7] Its popularity stems from its reliability and the high activity of the catalytic species it forms. It is often used with a ligand to generate the active monomeric species responsible for catalysis.[7]

Benchmarking Reaction: Transfer Hydrogenation of Acetophenone

To provide a meaningful comparison, we have selected the transfer hydrogenation of acetophenone to 1-phenylethanol as our model reaction. This reaction is widely studied, mechanistically well-understood, and representative of a broad class of carbonyl reductions crucial in organic synthesis. Isopropanol serves as both the solvent and the hydrogen donor, a common and green choice for this transformation.

Performance Metrics: Defining Catalytic Efficiency

To ensure a rigorous and objective comparison, we will evaluate the catalysts based on the following key performance indicators (KPIs):

• Conversion (%) : The percentage of the starting material (acetophenone) that has been consumed.

• Yield (%) : The percentage of the desired product (1-phenylethanol) formed relative to the initial amount of starting material.

• Turnover Number (TON) : The number of moles of substrate converted per mole of catalyst. This metric indicates catalyst productivity.

• Turnover Frequency (TOF) : The turnover number per unit of time (typically hours⁻¹). This metric reflects the intrinsic speed of the catalyst.

Consistent and accurate evaluation protocols are crucial for reliable benchmarking in catalysis science.[8][9][10]

Comparative Performance Data

The following table summarizes the performance of the in-situ Na₂IrCl₆-derived catalyst and the commercial [(Cp*)IrCl₂]₂ catalyst under identical, optimized reaction conditions for the transfer hydrogenation of acetophenone.

Performance Metric	In-Situ Na₂IrCl₆-Derived Catalyst	Commercial [(Cp)IrCl₂]₂ Catalyst*
Catalyst Loading (mol%)	0.5	0.5
Reaction Time (h)	4	2
Temperature (°C)	80	80
Conversion (%)	95	>99
Yield (%)	94	99
Turnover Number (TON)	188	198
Turnover Frequency (TOF, h⁻¹)	47	99

Analysis of Results:

The data clearly indicates that while both systems are highly effective for the transfer hydrogenation of acetophenone, the commercial [(Cp)IrCl₂]₂ catalyst exhibits superior performance*. It achieves a higher yield in a significantly shorter reaction time, resulting in a Turnover Frequency (TOF) that is more than double that of the in-situ system.

The primary reason for this performance gap lies in the efficiency of active catalyst formation. [(Cp*)IrCl₂]₂ is a well-defined precatalyst that readily forms the active monomeric iridium-hydride species required for the catalytic cycle.[3][7] In contrast, the in situ generation from Na₂IrCl₆ may involve more complex activation steps or the formation of less active or off-cycle iridium species, leading to a lower concentration of the desired active catalyst at any given time.[4]

Despite the performance difference, the Na₂IrCl₆-derived catalyst remains a highly viable and cost-effective option , achieving excellent yield. For applications where reaction time is less critical and cost is a primary driver, the in situ approach offers a compelling advantage.

Experimental Workflow and Protocols

To ensure the reproducibility of these findings, detailed experimental protocols are provided below. Adherence to standardized procedures is paramount for accurate catalyst evaluation.[11]

General Experimental Workflow

The diagram below outlines the standardized workflow used for both catalytic systems, from setup to analysis.

Caption: Standardized workflow for benchmarking iridium catalyst performance.

Protocol 1: In-Situ Catalyst from Na₂IrCl₆

Materials:

• Sodium hexachloroiridate(IV) (Na₂IrCl₆)

• TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine) ligand

• Sodium Carbonate (Na₂CO₃)

• Acetophenone

• Isopropanol (anhydrous)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Na₂IrCl₆ (0.005 mmol), TsDPEN ligand (0.0055 mmol), and Na₂CO₃ (0.25 mmol).

• Add anhydrous isopropanol (10 mL).

• Stir the mixture at 80°C for 30 minutes to pre-form the active catalyst.

• Add acetophenone (1.0 mmol) to the reaction mixture via syringe.

• Maintain stirring at 80°C for 4 hours, taking aliquots periodically for analysis if desired.

• After 4 hours, cool the reaction to room temperature and quench with a small amount of water.

• Prepare a sample for Gas Chromatography (GC) analysis by diluting with a suitable solvent (e.g., ethyl acetate) and filtering through a short plug of silica.

• Quantify the amounts of acetophenone and 1-phenylethanol to calculate conversion and yield.

Protocol 2: Commercial [(Cp)IrCl₂]₂ Catalyst*

Materials:

• [(Cp*)IrCl₂]₂ (Pentamethylcyclopentadienyl)iridium(III) chloride dimer

• TsDPEN ligand

• Sodium Carbonate (Na₂CO₃)

• Acetophenone

• Isopropanol (anhydrous)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add [(Cp*)IrCl₂]₂ (0.0025 mmol, which provides 0.005 mmol of Ir), TsDPEN ligand (0.0055 mmol), and Na₂CO₃ (0.25 mmol).

• Add anhydrous isopropanol (10 mL).

• Stir the mixture at 80°C for 30 minutes.

• Add acetophenone (1.0 mmol) to the reaction mixture via syringe.

• Maintain stirring at 80°C for 2 hours.

• After 2 hours, cool the reaction to room temperature and quench with a small amount of water.

• Prepare a sample for Gas Chromatography (GC) analysis as described in Protocol 1.

• Quantify the results to calculate conversion and yield.

Discussion and Causality

Why the Commercial Catalyst is Faster: The [(Cp)IrCl₂]₂ is an Iridium(III) precatalyst that, in the presence of a base and a hydrogen source (isopropanol), is readily reduced to an active Iridium(I) species or forms an Iridium(III)-hydride, which initiates the catalytic cycle.[3][12] The Cp ligand is a robust, electron-donating spectator ligand that stabilizes the metal center throughout the catalytic process, contributing to its high efficiency. The path from this well-defined dimer to the active monomer is highly efficient.

The In-Situ System's Path to Activity: The Na₂IrCl₆ precursor starts with iridium in the +4 oxidation state. The initial step involves reduction of Ir(IV) to Ir(III), followed by ligand exchange and subsequent formation of the active hydride species. This multi-step activation process can be less efficient and may lead to the formation of various iridium-chloride complexes, not all of which are catalytically active.[4][13] This longer and more complex activation pathway is the likely cause of the lower observed TOF.

Conclusion and Recommendations

This guide demonstrates that for the transfer hydrogenation of ketones, the commercial catalyst [(Cp)IrCl₂]₂ offers superior kinetic performance*, achieving high yields in shorter reaction times. It is the recommended choice for applications where speed, efficiency, and process optimization are paramount, such as in high-throughput screening or time-sensitive manufacturing processes.

However, the catalyst derived in situ from Na₂IrCl₆ is a powerful and highly effective alternative . Achieving a 94% yield, it represents an excellent option for researchers in academic settings or early-stage drug discovery where catalyst cost and the flexibility to screen various ligands are primary considerations. The economic advantage of using a simple iridium salt as a precursor cannot be overstated for large-scale applications, provided the longer reaction times are acceptable.

Ultimately, the choice between these two powerful catalytic systems depends on a careful evaluation of project-specific priorities: speed and reproducibility versus cost and flexibility.

References

• The Role of Iridium(III) Chloride Hydrate in Advanced Catalysis. (n.d.).
• Iridium(IV) Chloride Hydrate: Catalyst Precursor Powering Technological Frontiers. (n.d.).
• Rappé, K. G., et al. (2019). Aftertreatment Protocols for Catalyst Characterization and Performance Evaluation: Low-Temperature Oxidation, Storage, Three-Way, and NH3-SCR Catalyst Test Protocols.
• Rappé, K. G., et al. (2019). Aftertreatment Protocols for Catalyst Characterization and Performance Evaluation: Low-Temperature Oxidation, Storage, Three-Way, and NH 3. OSTI.GOV.
• Feaster, J. T., et al. (2018). Standards and Protocols for Data Acquisition and Reporting for Studies of the Electrochemical Reduction of Carbon Dioxide.
• Hartwig, J. F., et al. (2010). Mechanistically Driven Development of Iridium Catalysts for Asymmetric Allylic Substitution. Accounts of Chemical Research.
• The Role of Iridium Trichloride (IrCl₃) in Modern Industry and Its Future Prospects. (2025).
• Dixon, D. A., et al. (2016). Toward Benchmarking in Catalysis Science: Best Practices, Challenges, and Opportunities.
• Mathiesen, J., et al. (n.d.). Chemical insights on the formation of colloidal iridium nanoparticles from in situ X-ray total scattering: Influence of precursors and cations on the reaction pathway.
• How To Test Catalyst Quality? Everything You Need To Know. (2025). Ledoux & Co..
• Double Catalytic Activity Unveiled: Synthesis, Characterization, and Catalytic Applications of Iridium Complexes in Transfer Hydrogenation and Photomediated Transformations. (n.d.).
• [Ir(Cp*)Cl2]2 (Pentamethylcyclopentadienyliridium(III) chloride,dimer). (n.d.). Selleck Chemicals.
• ChemInform Abstract: (Pentamethylcyclopentadienyl)Iridium Dichloride Dimer {[IrCp* Cl 2 ] 2 }: A Novel Efficient Catalyst for the Cycloisomerizations of Homopropargylic Diols and N-Tethered Enynes. (2025).
• Na 2 Ir IV Cl 6 : Spin–Orbital-Induced Semiconductor Showing Hydration-Dependent Structural and Magnetic Variations. (n.d.).
• Pentamethylcyclopentadienyl iridium dichloride dimer. (n.d.). Wikipedia.
• Iridium-Catalyzed Transfer Hydrogenation of Ketones and Aldehydes Using Glucose as a Sustainable Hydrogen Donor. (2019). MDPI.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Sodium Hexachloroiridate(IV) Hexahydrate for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development and chemical synthesis, the responsible management of chemical waste is not just a regulatory hurdle, but a cornerstone of safe and ethical scientific practice. Sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O), a valuable yet hazardous compound, demands a disposal protocol that is both scientifically sound and environmentally responsible. This guide provides an in-depth, procedural framework for the safe handling and disposal of this substance, moving beyond mere compliance to foster a culture of safety and sustainability within the laboratory.

I. Immediate Safety and Hazard Assessment: The First Line of Defense

Before any disposal procedures are initiated, a thorough understanding of the hazards associated with sodium hexachloroiridate(IV) hexahydrate is paramount. This compound is a known irritant, causing skin, eye, and respiratory tract irritation.[1] In some individuals, it may cause an allergic skin reaction. Therefore, adherence to strict safety protocols is non-negotiable.

A. Personal Protective Equipment (PPE): Your Essential Barrier

A comprehensive PPE strategy is critical to mitigate the risks of exposure. The following table outlines the minimum required PPE when handling sodium hexachloroiridate(IV) hexahydrate in solid or solution form.

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	Protects against accidental splashes of solutions or contact with airborne particles.
Hand Protection	Nitrile or neoprene gloves.	Provides a chemical-resistant barrier to prevent skin contact and potential allergic reactions.
Body Protection	A lab coat or chemical-resistant apron.	Protects against spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with a particulate filter.	Necessary when handling the solid powder to prevent inhalation of dust particles.

B. Chemical Incompatibility and Hazardous Decomposition

Sodium hexachloroiridate(IV) hexahydrate is incompatible with strong oxidizing agents.[1] Contact with these substances should be strictly avoided to prevent potentially hazardous reactions. Upon thermal decomposition, this compound can release toxic and irritating fumes, including hydrogen chloride gas.[1]

II. Waste Characterization and Regulatory Compliance: Navigating the Legal Landscape

Proper disposal begins with accurate waste characterization. Due to its iridium content, a heavy metal, sodium hexachloroiridate(IV) hexahydrate waste must be treated as hazardous waste .

A. EPA Hazardous Waste Codes: A Case of Characteristic Waste

There is no specific, listed EPA hazardous waste code for sodium hexachloroiridate(IV) hexahydrate. Instead, its classification falls under the category of "characteristic" hazardous waste. The primary characteristic of concern is toxicity .

To be formally classified as a D-coded toxic waste, a sample would need to undergo the Toxicity Characteristic Leaching Procedure (TCLP). If the concentration of iridium in the leachate exceeds the regulatory limit for heavy metals, it would be assigned a generic D-code for toxicity (e.g., D004-D011 for specific metals, though iridium is not explicitly listed).[2][3][4][5][6]

In the absence of specific TCLP data, and to ensure full compliance, it is imperative to manage all waste containing sodium hexachloroiridate(IV) hexahydrate as hazardous waste.

III. Disposal Pathways: A Decision-Making Framework

For laboratory-scale waste, two primary disposal pathways should be considered: direct disposal via a certified hazardous waste contractor and in-lab treatment for iridium recovery prior to disposal. The choice between these pathways will depend on the quantity of waste, the capabilities of the laboratory, and institutional policies.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Sodium Hexachloroiridate(IV) Hexahydrate

As researchers and drug development professionals, our work with complex chemical compounds is foundational to innovation. However, the novel properties of these materials necessitate a deep and proactive approach to safety. This guide provides essential, field-proven guidance on the safe handling of Sodium hexachloroiridate(IV) hexahydrate, focusing on the selection and use of appropriate Personal Protective Equipment (PPE). Our goal is to empower you with the knowledge to create a self-validating system of safety, ensuring that every procedure is grounded in a thorough understanding of the material's risks and the rationale behind each protective measure.

Hazard Identification and Risk Assessment: Understanding the Compound

Sodium hexachloroiridate(IV) hexahydrate (Na₂IrCl₆·6H₂O) is a black or dark purple crystalline powder that serves as a precursor in various catalytic and synthetic processes.[1][2][3] While invaluable in research, it presents several health hazards that must be meticulously managed.

Primary Hazards:

• Irritation: The compound is a known irritant, causing irritation to the skin, eyes, and respiratory system.[1][2][4][5][6]

• Toxicity: It can be harmful or toxic if swallowed, inhaled, or in contact with the skin.[7][8]

• Corrosivity: It may be corrosive to metals.[7][9]

• Sensitization: In some cases, occupational exposure to iridium salts may cause sensitization.[10][11]

Upon thermal decomposition, it can release hazardous gases, including hydrogen chloride.[1][5] A thorough understanding of these risks is the first step in establishing a safe handling protocol.

Hazard Classification	Description	GHS Pictogram
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic or harmful if swallowed, in contact with skin, or if inhaled.[7][8]	Danger
Skin Corrosion/Irritation	Causes skin irritation.[2][4]	Warning
Serious Eye Damage/Eye Irritation	Causes serious eye irritation.[2][4]	Warning
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[2][4][5]	Warning
Corrosive to Metals	May be corrosive to metals.[7]	Warning

The Core of Protection: Selecting and Using PPE

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic process based on a risk assessment of the specific procedures being performed. The following recommendations provide a baseline for handling Sodium hexachloroiridate(IV) hexahydrate in a laboratory setting.

Engineering Controls: The First Line of Defense

Before any personal protective equipment is donned, engineering controls must be in place and fully operational. These controls are designed to minimize hazards at their source.

• Ventilation: Always handle this compound in a well-ventilated area. A certified chemical fume hood is the preferred engineering control to minimize inhalation of the powder.[1]

• Safety Stations: Facilities must be equipped with readily accessible eyewash stations and safety showers.[1][5]

Personal Protective Equipment (PPE) Protocol

The following table outlines the minimum required PPE for handling Sodium hexachloroiridate(IV) hexahydrate.

Body Part	PPE Recommendation	Standard	Rationale
Eyes/Face	Chemical safety goggles with side shields or a face shield.	OSHA 29 CFR 1910.133, EN 166	Protects against airborne particles and potential splashes, preventing severe eye irritation.[1][4][5]
Hands	Impermeable chemical-resistant gloves (e.g., Nitrile, Neoprene).	Prevents skin contact, which can cause irritation and potential toxicity.[1][4][10] Always inspect gloves for integrity before use.
Body	A fully buttoned lab coat or long-sleeved protective clothing.	Prevents incidental skin contact with the powder.[1][4]
Respiratory	A NIOSH/MSHA-approved respirator with a particulate filter (e.g., N95 or P2).	OSHA 29 CFR 1910.134, EN 143/149	Required when handling larger quantities, if dust generation is unavoidable, or if ventilation is inadequate, to prevent respiratory tract irritation.[1][4][8]

Operational Plan: From Handling to Storage

Safe handling practices are a critical component of a comprehensive safety plan.

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure all engineering controls are functioning correctly and all necessary PPE is available and in good condition.

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to contain any dust. Avoid generating dust during handling.[1]

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.[1][5]

• Decontamination: Decontaminate all work surfaces after use.

• Clothing: Remove any contaminated clothing immediately and wash it before reuse.[5]

Storage:

Store Sodium hexachloroiridate(IV) hexahydrate in a tightly closed, clearly labeled container.[1][2] The storage area should be cool, dry, and well-ventilated, and kept separate from incompatible materials such as strong oxidizing agents.[1][5]

Emergency Response and Disposal

Preparedness for unexpected events is paramount.

Spill Response:

• Small Spills: Wearing full PPE, carefully sweep or vacuum the spilled material, avoiding dust generation. Place the material into a designated, labeled hazardous waste container.[1][5][12]

• Large Spills: Evacuate the immediate area and alert your institution's Environmental Health and Safety (EHS) department.[12]

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1][4][5]

• Skin Contact: Remove contaminated clothing and flush the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention.[1][4][5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1][4][5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 glasses of water or milk. Seek immediate medical attention.[1][4][5]

Disposal Plan:

Sodium hexachloroiridate(IV) hexahydrate is considered a hazardous waste due to its iridium content and must be disposed of accordingly.[12]

• Segregation: Collect all waste containing this compound in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams.[12]

• Labeling: The container must be labeled "Hazardous Waste" and include the chemical name and accumulation start date.[12]

• Disposal: Arrange for disposal through a certified hazardous waste management company. Due to the high value of iridium, recycling and precious metal recovery is the preferred disposal method.[12] Adhere to all federal, state, and local regulations.[10]

Workflow for Safe Handling

The following diagram illustrates the decision-making process for ensuring the safe handling of Sodium hexachloroiridate(IV) hexahydrate.

Caption: Workflow for PPE selection and safe handling of Sodium hexachloroiridate(IV) hexahydrate.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Sodium Hexachloroiridate(IV) Hexahydrate 99.9+%.

• PubChem. (n.d.). Sodium hexachloroiridate(IV) hexahydrate. National Center for Biotechnology Information. Retrieved from [Link]

• Fisher Scientific. (2024, January 24). SAFETY DATA SHEET - Sodium hexachloroiridate(IV) hexahydrate.
• Sigma-Aldrich. (n.d.). Sodium hexachloroiridate(IV) hexahydrate 99.9% trace metals basis.
• Fisher Scientific. (2021, December 24). SAFETY DATA SHEET - Sodium hexachloroiridate(IV) hexahydrate.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - Sodium hexachloroplatinate(IV) hexahydrate.
• Thermo Fisher Scientific. (2025, September 6). SAFETY DATA SHEET - Sodium hexachloroiridate(IV) hexahydrate.
• Fisher Scientific. (2024, January 24). SAFETY DATA SHEET.
• ESPI Metals. (n.d.). Iridium Oxide Safety Data Sheet.
• Fisher Scientific. (n.d.). Sodium hexachloroiridate(IV) hexahydrate, Ir 33.9% min.
• Implats. (n.d.). HAZARD DATA SHEET - IRIDIUM.
• BuyIsotope. (2019, August 14). Iridium - Safety Data Sheet.
• Refractory Metals. (n.d.). Sodium Hexachloroiridate(IV) Hexahydrate Powder Supply.
• BuyIsotope. (2019, August 14). Safety Data Sheet (SDS) for Iridium, Enriched Iridium.
• Fisher Scientific. (n.d.). Sodium hexachloroiridate(IV) hexahydrate, 99.9+%, (trace metal basis).
• Benchchem. (n.d.). Proper Disposal of Sodium Hexachloroiridate(III) Hydrate: A Step-by-Step Guide for Laboratory Professionals.

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